3,4-dihydro-2H-pyran-5-carbaldehyde

• CAS: 25090-33-9

Core Science & Biosynthesis

An In-depth Technical Guide to 3,4-dihydro-2H-pyran-5-carbaldehyde: Chemical Properties and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4-dihydro-2H-pyran-5-carbaldehyde is a heterocyclic aldehyde of interest in organic synthesis and medicinal chemistry. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed spectral data, and a plausible experimental protocol for its synthesis. The document also explores the reactivity of this compound, particularly with nucleophiles, and discusses the potential, though not yet definitively established, relevance of dihydropyran scaffolds in the context of signaling pathways pertinent to drug development. All quantitative data is presented in structured tables, and a hypothesized signaling pathway for dihydropyran derivatives is visualized using Graphviz.

Chemical and Physical Properties

3,4-dihydro-2H-pyran-5-carbaldehyde, with the molecular formula C₆H₈O₂, is a combustible liquid that can cause skin, eye, and respiratory irritation.[1] It is crucial to handle this compound with appropriate personal protective equipment in a well-ventilated area.[1] A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Reference
Molecular Formula	C₆H₈O₂	[1]
Molecular Weight	112.13 g/mol	[1]
CAS Number	25090-33-9	[1]
IUPAC Name	3,4-dihydro-2H-pyran-5-carbaldehyde	[1]
Density	1.175 g/cm³	[2]
Boiling Point	182.2 °C at 760 mmHg	N/A
84 °C at 21 mmHg	N/A
Flash Point	71.2 °C	N/A
Appearance	Colorless liquid (presumed)	N/A
Solubility	Information not available	N/A

Spectral Data

¹H NMR Spectral Data (Predicted)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~9.5	s	1H	Aldehydic proton (-CHO)
~7.1	s	1H	Vinylic proton (=CH-)
~4.2	t	2H	Methylene protons adjacent to oxygen (-O-CH₂-)
~2.4	t	2H	Methylene protons adjacent to the double bond (-C=C-CH₂-)
~1.9	p	2H	Methylene protons (-CH₂-CH₂-CH₂-)

¹³C NMR Spectral Data (Predicted)

Chemical Shift (ppm)	Assignment
~190	Aldehydic carbon (-CHO)
~150	Vinylic carbon adjacent to oxygen (=C-O-)
~110	Vinylic carbon adjacent to the aldehyde group (=CH-)
~68	Methylene carbon adjacent to oxygen (-O-CH₂-)
~22	Methylene carbon (-C=C-CH₂-)
~21	Methylene carbon (-CH₂-CH₂-CH₂-)

FT-IR Spectral Data (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
2940-2820	Medium	C-H stretch (alkane)
2720	Weak	C-H stretch (aldehyde)
1680	Strong	C=O stretch (conjugated aldehyde)
1640	Medium	C=C stretch (alkene)
1250	Strong	C-O stretch (enol ether)

Synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde

A common and effective method for the formylation of electron-rich heterocycles is the Vilsmeier-Haack reaction.[3] This reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphoryl chloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to introduce a formyl group onto the substrate.[4] 3,4-dihydro-2H-pyran is an electron-rich enol ether, making it a suitable substrate for this transformation.

Experimental Protocol: Vilsmeier-Haack Formylation of 3,4-dihydro-2H-pyran

Materials:

• 3,4-dihydro-2H-pyran

• Phosphoryl chloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and stirring equipment

• Ice bath

Procedure:

• Preparation of the Vilsmeier Reagent: In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, add anhydrous DMF (1.2 equivalents) to anhydrous DCM. Cool the solution in an ice bath to 0 °C.

• Slowly add phosphoryl chloride (1.1 equivalents) dropwise to the stirred DMF solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, during which the Vilsmeier reagent will form as a solid or a thick slurry.

• Formylation Reaction: To this mixture, add a solution of 3,4-dihydro-2H-pyran (1.0 equivalent) in anhydrous DCM dropwise via the dropping funnel, keeping the internal temperature below 10 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker of crushed ice.

• Slowly neutralize the mixture by the portion-wise addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3,4-dihydro-2H-pyran-5-carbaldehyde.

Chemical Reactivity

The chemical reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde is primarily dictated by the presence of the α,β-unsaturated aldehyde functionality. This system possesses two electrophilic centers: the carbonyl carbon and the β-vinylic carbon. Consequently, it readily undergoes reactions with a variety of nucleophiles.

Reactions with Nucleophiles

The reactions of 5-formyl-3,4-dihydro-2H-pyrans with nucleophiles can proceed via either 1,2-addition to the carbonyl group or 1,4-conjugate addition (Michael addition) to the β-carbon.[5] The regioselectivity of the attack is dependent on the nature of the nucleophile. Hard nucleophiles, such as organolithium reagents and Grignard reagents, tend to favor 1,2-addition, leading to the formation of allylic alcohols.[5] Softer nucleophiles, like cuprates and enamines, generally favor 1,4-addition.

This reactivity makes 3,4-dihydro-2H-pyran-5-carbaldehyde a versatile building block for the synthesis of more complex heterocyclic systems.[5]

Relevance in Drug Development and Signaling Pathways

While there is no direct evidence in the reviewed literature of 3,4-dihydro-2H-pyran-5-carbaldehyde itself being involved in modulating specific signaling pathways, the dihydropyran scaffold is present in a variety of biologically active molecules. Derivatives of dihydropyrans have been reported to exhibit a range of pharmacological activities, including anticancer and antimicrobial effects.[6][7]

Some studies on dihydropyran-containing compounds suggest a potential for interaction with key cellular signaling pathways. For instance, some derivatives have been investigated for their ability to inhibit the mTOR (mammalian target of rapamycin) signaling pathway, which is a central regulator of cell growth, proliferation, and survival, and is often dysregulated in cancer.[7]

Below is a conceptual diagram illustrating a hypothesized mechanism of action for a generic dihydropyran derivative that could potentially inhibit the mTOR signaling pathway. It is important to note that this is a generalized representation and not specific to 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: Hypothesized inhibition of the mTOR signaling pathway by a dihydropyran derivative.

Conclusion

3,4-dihydro-2H-pyran-5-carbaldehyde is a versatile heterocyclic compound with well-defined chemical and physical properties. Its reactivity, particularly with nucleophiles, makes it a valuable intermediate in organic synthesis. While its direct role in biological signaling pathways is yet to be fully elucidated, the broader class of dihydropyran derivatives shows promise in medicinal chemistry. Further research into the biological activities of 3,4-dihydro-2H-pyran-5-carbaldehyde and its derivatives could uncover novel therapeutic applications. The synthetic protocol outlined in this guide provides a reliable method for its preparation, facilitating further investigation into its chemical and biological properties.

References

• 1. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4-DIHYDRO-2H-PYRAN-5-CARBALDEHYDE | CAS 25090-33-9 [matrix-fine-chemicals.com]
• 3. ijpcbs.com [ijpcbs.com]
• 4. growingscience.com [growingscience.com]
• 5. soc.chim.it [soc.chim.it]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

An In-Depth Technical Guide to 3,4-dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-dihydro-2H-pyran-5-carbaldehyde is a heterocyclic aldehyde that serves as a valuable building block in organic synthesis, particularly in the construction of more complex molecular architectures. Its bifunctional nature, possessing both a nucleophilic enol ether and an electrophilic aldehyde, allows for a diverse range of chemical transformations. This guide provides a comprehensive overview of its chemical properties, synthesis, and reactivity, with a focus on its applications in medicinal chemistry and drug discovery.

Chemical Structure and Properties

CAS Number: 25090-33-9[1]

Molecular Formula: C₆H₈O₂[1]

Molecular Weight: 112.13 g/mol [2]

IUPAC Name: 3,4-dihydro-2H-pyran-5-carbaldehyde[2]

SMILES: O=CC1=COCCC1[1]

The structure of 3,4-dihydro-2H-pyran-5-carbaldehyde features a dihydropyran ring with a formyl group at the 5-position. This arrangement makes it an interesting synthetic intermediate.

A summary of its key physicochemical properties is provided in the table below.

Property	Value	Source
Molecular Weight	112.13 g/mol	PubChem[2]
XLogP3-AA (LogP)	0.3	PubChem[2]
Hydrogen Bond Donor Count	0	PubChem[2]
Hydrogen Bond Acceptor Count	2	PubChem[2]
Rotatable Bond Count	1	PubChem[2]
Exact Mass	112.052429 g/mol	PubChem[2]
Density	1.175 g/cm³	BOC Sciences[]

Synthesis

The synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde can be achieved through various methods. One common approach is the Vilsmeier-Haack formylation of 3,4-dihydro-2H-pyran. This reaction introduces a formyl group onto the electron-rich double bond of the dihydropyran ring.

Experimental Protocol: Vilsmeier-Haack Formylation of 3,4-dihydro-2H-pyran

Materials:

• 3,4-dihydro-2H-pyran

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane)

• Sodium acetate solution

• Ice

Procedure:

• The Vilsmeier reagent is prepared in situ by slowly adding phosphorus oxychloride to an ice-cold solution of N,N-dimethylformamide in an anhydrous solvent under an inert atmosphere.

• 3,4-dihydro-2H-pyran is then added dropwise to the prepared Vilsmeier reagent at low temperature.

• The reaction mixture is stirred at room temperature or gently heated to drive the reaction to completion. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is carefully poured onto crushed ice and neutralized with a sodium acetate solution.

• The product is then extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Chemical Reactivity and Applications in Synthesis

3,4-dihydro-2H-pyran-5-carbaldehyde is a versatile synthon due to the reactivity of its aldehyde group and the dihydropyran ring. It serves as a precursor for the synthesis of various heterocyclic systems.

Reactions with Nucleophiles

The aldehyde group readily undergoes reactions with a variety of nucleophiles. For instance, it can participate in 1,2-addition reactions with organometallic reagents like Grignard reagents to form secondary alcohols.[4]

The dihydropyran ring system is susceptible to reactions with binucleophiles, leading to the formation of fused heterocyclic systems. For example, acid-catalyzed condensation with N-substituted pyrazole-5-amines yields pyrazolo[3,4-b]pyridines.[4] Similarly, reaction with 6-aminouracil can form pyrido[2,3-d]pyrimidine-2,4-diones.[4]

The table below summarizes some of the key reactions of 3,4-dihydro-2H-pyran-5-carbaldehyde with various nucleophiles.

Nucleophile	Reagents and Conditions	Product Type
Organometallic Reagents (e.g., R-MgBr)	1. THF; 2. NH₄Cl, H₂O	Secondary Alcohols
N-Substituted Pyrazole-5-amines	Acetic Acid, Heat	Pyrazolo[3,4-b]pyridines
6-Aminouracil	Acid Catalyst	Pyrido[2,3-d]pyrimidine-2,4-diones
Ammonia	-	3-Amino-2-(3-hydroxypropyl)acrolein (via ring opening)
Glycine Esters	-	Substituted Pyrroles (via enaminal intermediate)

Relevance in Drug Discovery and Medicinal Chemistry

The dihydropyran moiety is a common scaffold in many biologically active compounds and natural products, exhibiting a wide range of activities including anticancer and antimicrobial properties.[5] While direct biological data for 3,4-dihydro-2H-pyran-5-carbaldehyde is limited in the available literature, its isomeric counterpart, 3,4-dihydro-2H-pyran-2-carboxaldehyde, has been utilized in the synthesis of potent and selective adenosine A₂A and A₃ receptor agonists.[6] This highlights the potential of the dihydropyran-carbaldehyde framework as a key intermediate in the development of novel therapeutics.

The general workflow for the synthesis and biological evaluation of dihydropyran derivatives in a drug discovery context is illustrated in the following diagram.

A generalized workflow for the synthesis and screening of dihydropyran derivatives.

The adenosine receptors, particularly the A₂A and A₃ subtypes, are G-protein coupled receptors that play crucial roles in various physiological processes, including inflammation and neurotransmission. The development of selective agonists for these receptors is a key area of research for the treatment of inflammatory diseases and other conditions. The synthesis of such agonists often involves the coupling of a dihydropyran-carboxaldehyde derivative with a suitably functionalized adenosine analogue.

The signaling pathway initiated by the activation of the A₂A adenosine receptor is depicted below.

Simplified A₂A adenosine receptor signaling pathway.

Conclusion

3,4-dihydro-2H-pyran-5-carbaldehyde is a valuable and versatile intermediate in organic synthesis. Its rich chemistry allows for the construction of a wide array of heterocyclic compounds, making it a molecule of significant interest to synthetic and medicinal chemists. The dihydropyran scaffold is a recognized pharmacophore, and the functional handles present in this particular derivative provide ample opportunities for the development of novel drug candidates targeting a range of biological pathways. Further exploration of the reactivity and biological activity of derivatives of 3,4-dihydro-2H-pyran-5-carbaldehyde is warranted and holds promise for future drug discovery efforts.

References

• 1. 3,4-DIHYDRO-2H-PYRAN-5-CARBALDEHYDE | CAS 25090-33-9 [matrix-fine-chemicals.com]
• 2. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. soc.chim.it [soc.chim.it]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 3,4-dihydro-2H-pyran-5-carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the heterocyclic compound 3,4-dihydro-2H-pyran-5-carbaldehyde (CAS No. 25090-33-9). Due to the limited availability of public domain raw spectroscopic data for this specific molecule, this document outlines the standard experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, and presents data tables that serve as a template for the expected spectroscopic characteristics. This guide is intended to assist researchers in the identification, characterization, and quality control of 3,4-dihydro-2H-pyran-5-carbaldehyde and related pyran derivatives.

Spectroscopic Data Summary

The following tables summarize the expected spectroscopic data for 3,4-dihydro-2H-pyran-5-carbaldehyde based on its chemical structure and data from related compounds. These tables are designed for the clear and structured presentation of quantitative data for comparative analysis.

Table 1: ¹H NMR Spectroscopic Data (Expected)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
~9.5	s	-	1H	Aldehyde (-CHO)
~7.0	s	-	1H	Vinylic (=CH-)
~4.2	t	~5	2H	Methylene (-O-CH₂-)
~2.4	t	~6	2H	Methylene (-C=C-CH₂-)
~1.9	p	~5.5	2H	Methylene (-CH₂-CH₂-CH₂-)

Note: Predicted values are based on standard chemical shift ranges and analysis of similar structures. Actual experimental values may vary based on solvent and experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data (Expected)

Chemical Shift (δ) ppm	Carbon Type	Assignment
~190	C=O	Aldehyde Carbonyl
~150	C	Vinylic Carbon (C-5)
~140	CH	Vinylic Carbon (C-6)
~68	CH₂	Methylene Carbon (C-2)
~25	CH₂	Methylene Carbon (C-3)
~22	CH₂	Methylene Carbon (C-4)

Table 3: IR Spectroscopic Data (Expected)

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~2940	Medium	C-H stretch (alkane)
~2850	Medium	C-H stretch (alkane)
~2750	Weak	C-H stretch (aldehyde)
~1680	Strong	C=O stretch (conjugated aldehyde)
~1640	Medium	C=C stretch (alkene)
~1220	Strong	C-O stretch (ether)

Note: The availability of an FTIR spectrum has been indicated.[1] The predicted values are based on characteristic infrared absorption frequencies for the functional groups present in the molecule.

Table 4: Mass Spectrometry Data (Expected)

m/z	Relative Intensity (%)	Assignment
112	High	[M]⁺ (Molecular Ion)
111	Moderate	[M-H]⁺
83	High	[M-CHO]⁺
55	Moderate	Further Fragmentation

Note: The molecular weight of 3,4-dihydro-2H-pyran-5-carbaldehyde is 112.13 g/mol .[1] The fragmentation pattern is predicted based on the stability of the resulting carbocations.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 3,4-dihydro-2H-pyran-5-carbaldehyde in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The use of deuterated solvents is crucial to avoid large solvent signals in the ¹H NMR spectrum.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended.

• ¹H NMR Data Acquisition:

  • Acquire a one-dimensional proton spectrum using a standard pulse sequence.

  • The spectral width should be set to encompass the expected range of chemical shifts (typically 0-12 ppm).

  • An appropriate number of scans (e.g., 8-16) should be acquired to achieve a good signal-to-noise ratio.

  • The relaxation delay should be set to at least 1-2 seconds.

• ¹³C NMR Data Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • The spectral width should cover the expected range for organic molecules (typically 0-220 ppm).

  • A larger number of scans will be required compared to ¹H NMR due to the low natural abundance of ¹³C.

  • Techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing: Process the raw data (FID) by applying a Fourier transform. The resulting spectra should be phase-corrected and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

Fourier Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Neat Liquid): If the compound is a liquid, a thin film can be prepared by placing a drop of the sample between two salt plates (e.g., NaCl or KBr).

• Sample Preparation (Solid/Oil): If the compound is a solid or a viscous oil, it can be dissolved in a volatile solvent (e.g., dichloromethane or chloroform), and a drop of the solution is placed on a salt plate. The solvent is allowed to evaporate, leaving a thin film of the compound.

• Instrumentation: An FTIR spectrometer is used to acquire the spectrum.

• Data Acquisition:

  • A background spectrum of the clean salt plates (or the solvent if applicable) is recorded first.

  • The sample is then placed in the instrument's sample compartment, and the sample spectrum is recorded.

  • The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

  • Typically, spectra are recorded over the range of 4000-400 cm⁻¹.

• Data Analysis: The resulting spectrum displays the percentage of transmittance or absorbance as a function of wavenumber. The characteristic absorption bands are then correlated to the functional groups present in the molecule.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe or, if volatile, through a gas chromatograph (GC-MS).

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the molecules to ionize, primarily forming a molecular ion (M⁺), and also to fragment in a reproducible manner.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Presentation: The data is presented as a mass spectrum, which is a plot of the relative abundance of the ions versus their m/z ratio. The peak with the highest abundance is called the base peak and is assigned a relative intensity of 100%. The molecular ion peak provides the molecular weight of the compound.

Workflow and Pathway Visualizations

The following diagrams illustrate the logical workflow for the spectroscopic analysis of an organic compound like 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: Workflow for the synthesis, purification, and spectroscopic structure elucidation of 3,4-dihydro-2H-pyran-5-carbaldehyde.

References

• 1. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical and chemical properties of 3,4-dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dihydro-2H-pyran-5-carbaldehyde is a heterocyclic aldehyde that serves as a versatile building block in organic synthesis. Its unique structural features, including a reactive aldehyde group conjugated to an enol ether system within a dihydropyran ring, make it a valuable precursor for the synthesis of a wide range of more complex molecules, including pharmaceuticals and biologically active compounds. This technical guide provides a comprehensive overview of the physical and chemical properties of 3,4-dihydro-2H-pyran-5-carbaldehyde, along with key experimental protocols and visualizations to support its application in research and development.

Physicochemical Properties

A summary of the key physical and chemical properties of 3,4-dihydro-2H-pyran-5-carbaldehyde is presented below. These properties are crucial for its handling, storage, and application in chemical reactions.

Property	Value	Reference
Molecular Formula	C₆H₈O₂	[1]
Molecular Weight	112.13 g/mol	[1]
CAS Number	25090-33-9	[1]
IUPAC Name	3,4-dihydro-2H-pyran-5-carbaldehyde	[1]
Boiling Point	90 °C at 15 mmHg	[2]
Appearance	Not explicitly stated, likely a liquid
Density	Not available
Melting Point	Not available
Solubility	Not explicitly stated, likely soluble in common organic solvents

Spectroscopic Data

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aldehydic proton, the vinylic proton, and the protons on the saturated portion of the dihydropyran ring.

¹³C NMR Spectroscopy: The carbon NMR spectrum will exhibit distinct peaks for the carbonyl carbon of the aldehyde, the two sp² carbons of the enol ether, and the three sp³ carbons of the dihydropyran ring. A 13C NMR spectrum has been reported, though the specific chemical shifts are not detailed in the available literature.[1]

Infrared (IR) Spectroscopy: The IR spectrum is a valuable tool for identifying the functional groups present in the molecule. An authentic infrared spectrum has been referenced.[2] Key expected absorption bands include:

• A strong C=O stretching vibration for the aldehyde group, typically in the region of 1680-1700 cm⁻¹.

• C=C stretching vibration for the enol ether double bond around 1640 cm⁻¹.

• C-O stretching vibrations for the ether linkage.

• C-H stretching and bending vibrations for the alkyl and vinylic protons.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak (M+) would be expected at m/z 112.

Synthesis of 3,4-Dihydro-2H-pyran-5-carbaldehyde

The synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde can be approached through several synthetic strategies. Two common methods for the introduction of a formyl group onto an electron-rich ring system are the Vilsmeier-Haack reaction and the Diels-Alder reaction followed by functional group manipulation.

Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich aromatic and heterocyclic compounds. The reaction typically involves the use of a Vilsmeier reagent, which is formed in situ from a substituted amide (like N,N-dimethylformamide, DMF) and phosphorus oxychloride (POCl₃).

General Experimental Protocol:

• Formation of the Vilsmeier Reagent: In a cooled, inert atmosphere, phosphorus oxychloride is added dropwise to N,N-dimethylformamide. The mixture is stirred to allow for the formation of the electrophilic Vilsmeier reagent.

• Formylation: The substrate, 3,4-dihydro-2H-pyran, is then added to the freshly prepared Vilsmeier reagent. The reaction mixture is typically stirred at room temperature or gently heated to promote the electrophilic substitution.

• Work-up: The reaction is quenched by the addition of an aqueous base, such as sodium acetate or sodium hydroxide, to hydrolyze the intermediate iminium salt and afford the desired aldehyde.

• Purification: The crude product is then extracted with an organic solvent and purified using standard techniques such as distillation or column chromatography.

Caption: Vilsmeier-Haack formylation pathway.

Diels-Alder Reaction

An alternative synthetic route involves a hetero-Diels-Alder reaction. This [4+2] cycloaddition reaction between an electron-rich diene and a dienophile can be used to construct the dihydropyran ring system. For the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde, acrolein can act as the dienophile.

General Experimental Protocol:

A specific protocol for the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde via a Diels-Alder reaction is not explicitly detailed in the searched literature. However, a general procedure for a hetero-Diels-Alder reaction can be outlined.

• Reactant Mixing: The diene and the dienophile (acrolein) are mixed in a suitable solvent. The choice of solvent can influence the reaction rate and selectivity.

• Reaction Conditions: The reaction may be carried out at room temperature or require heating, depending on the reactivity of the substrates. Lewis acid catalysts are often employed to accelerate the reaction and control stereoselectivity.

• Work-up and Purification: After the reaction is complete, the solvent is removed, and the crude product is purified by distillation or chromatography.

Caption: Diels-Alder synthesis approach.

Chemical Reactivity

The chemical reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde is dominated by the aldehyde functional group and the electron-rich enol ether system.

Reactions of the Aldehyde Group:

The aldehyde group undergoes typical reactions of aldehydes, including:

• Oxidation: Can be oxidized to the corresponding carboxylic acid, 3,4-dihydro-2H-pyran-5-carboxylic acid.

• Reduction: Can be reduced to the corresponding primary alcohol, (3,4-dihydro-2H-pyran-5-yl)methanol.

• Nucleophilic Addition: Reacts with a variety of nucleophiles, such as Grignard reagents, organolithium compounds, and cyanide, at the carbonyl carbon.

• Wittig Reaction: Can be converted to an alkene by reaction with a phosphonium ylide.

• Reductive Amination: Can be used to introduce amino groups by reaction with an amine in the presence of a reducing agent.

Reactions of the Enol Ether System:

The enol ether is susceptible to electrophilic attack and can participate in various cycloaddition reactions.

• Hydrolysis: The enol ether can be hydrolyzed under acidic conditions to yield a lactol, which may exist in equilibrium with the corresponding hydroxy aldehyde.

• Electrophilic Addition: The double bond can react with electrophiles.

• Cycloaddition Reactions: The dihydropyran ring can act as a diene in Diels-Alder reactions with suitable dienophiles.

A review of the literature indicates that 5-formyl- and 5-acyl-3,4-dihydro-2H-pyrans are valuable starting materials for the synthesis of a wide variety of heterocyclic systems through their reactions with various nucleophiles.[3]

Caption: Key reactivity pathways.

Safety Information

3,4-Dihydro-2H-pyran-5-carbaldehyde is classified as a combustible liquid and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[2] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

3,4-Dihydro-2H-pyran-5-carbaldehyde is a valuable and reactive intermediate in organic synthesis. This guide has summarized its key physical and chemical properties, outlined potential synthetic routes, and described its principal modes of reactivity. The provided information and visualizations serve as a foundation for researchers and drug development professionals to effectively utilize this compound in the design and synthesis of novel molecules. Further experimental work is required to fully characterize its physical properties and to develop optimized and detailed synthetic protocols.

References

• 1. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4-Dihydro-2H-pyran-5-carboxaldehyde, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.fi]
• 3. soc.chim.it [soc.chim.it]

An In-depth Technical Guide to the Synthesis of 3,4-dihydro-2H-pyran-2-carbaldehyde from Acrolein

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3,4-dihydro-2H-pyran-2-carbaldehyde, commonly known as acrolein dimer. This important heterocyclic aldehyde is a versatile intermediate in the synthesis of various pharmaceuticals and biologically active compounds. The primary route to this compound is through the thermal dimerization of acrolein via a hetero-Diels-Alder reaction.

It is important to note that the dimerization of acrolein specifically yields the 2-carbaldehyde isomer (2-formyl-3,4-dihydro-2H-pyran), not the 5-carbaldehyde isomer. This guide will focus on the synthesis, reaction mechanism, and experimental protocols for the correct, industrially relevant product.

Reaction Mechanism: Hetero-Diels-Alder Cycloaddition

The formation of 3,4-dihydro-2H-pyran-2-carbaldehyde from acrolein is a classic example of a [4+2] hetero-Diels-Alder reaction. In this process, one molecule of acrolein acts as the diene and another acts as the dienophile.[1] The reaction is thermally induced and proceeds through a six-membered transition state to form the dihydropyran ring.[1] Theoretical studies suggest that while other regioisomers are possible, the formation of 2-formyl-3,4-dihydro-2H-pyran is kinetically and thermodynamically favored.

Caption: Hetero-Diels-Alder dimerization of acrolein.

Synthetic Methodologies and Quantitative Data

The dimerization of acrolein can be achieved under various conditions, including high pressure, elevated temperatures, and microwave irradiation.[1] The choice of method often depends on the desired scale, reaction time, and available equipment. Polymerization of acrolein is a significant side reaction, which can be mitigated by the addition of polymerization inhibitors like hydroquinone or by controlling the reaction temperature and time.[1]

Method	Temperature (°C)	Pressure	Reaction Time	Yield (%)	Notes	Reference
Thermal (Batch)	~192	Autogenous	~1 hour	71-90%	Yield is dependent on the purity of acrolein and the presence of inhibitors.	[2]
Microwave	Not specified	Not specified	5 minutes	91%	Rapid synthesis with high yield.	[1]
High Pressure	>100	High	Not specified	Variable	Often used in industrial-scale production.	[1]

Experimental Protocols

Below are representative experimental protocols for the synthesis and subsequent purification or modification of the acrolein dimer.

Thermal Dimerization of Acrolein

This protocol is based on a patented industrial process and is intended for illustrative purposes.

Materials:

• Acrolein (stabilized with hydroquinone)

• Tartaric acid (optional, to inhibit polymer formation)

• High-pressure reactor

Procedure:

• Charge a high-pressure reactor with acrolein containing a polymerization inhibitor (e.g., 0.1% hydroquinone). For reactions with impure acrolein, an acidic inhibitor like 0.01% tartaric acid can be added to reduce polymer formation.[2]

• Seal the reactor and heat the mixture to approximately 190-200°C.[2] The pressure will increase due to the vapor pressure of acrolein.

• Maintain the temperature for 1-2 hours. The progress of the reaction can be monitored by analyzing aliquots for the disappearance of acrolein and the formation of the dimer.

• After the reaction period, cool the reactor to room temperature.

• The crude product, a mixture of acrolein dimer, unreacted acrolein, and some polymer, is then subjected to fractional distillation to isolate the pure 3,4-dihydro-2H-pyran-2-carbaldehyde. The boiling point of the dimer is approximately 153°C at atmospheric pressure.

Downstream Processing and Applications

3,4-dihydro-2H-pyran-2-carbaldehyde is a valuable precursor for other key synthetic intermediates, particularly in the development of pharmaceuticals. For instance, it is a key building block for certain adenosine A2A and A3 receptor agonists.[3] Common downstream reactions include reduction to the corresponding alcohol and oxidation to the carboxylic acid.

Caption: Workflow from acrolein to key derivatives.

Note on 3,4-dihydro-2H-pyran-5-carbaldehyde

While the dimerization of acrolein yields the 2-carbaldehyde isomer, the 5-carbaldehyde isomer is also a known compound. Its synthesis, however, proceeds through different pathways. One potential method for its formation would be the Vilsmeier-Haack formylation of 3,4-dihydro-2H-pyran, which is a common method for introducing a formyl group onto electron-rich rings. This proceeds via an electrophilic substitution mechanism.

Safety and Handling

Acrolein is a highly toxic, flammable, and volatile substance. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment. The acrolein dimer is also an irritant and should be handled with care. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to C6 Unsaturated Aldehydes: Hexa-2,4-dienal and Hexa-2,4-dienedial

Introduction:

The molecular formula C6H8O2 in the context of an aldehyde can be ambiguous. While isomers fitting this formula exist, they are not as widely studied as other C6 unsaturated aldehydes that are of significant interest to researchers in chemistry and drug development. This guide focuses on two prominent and structurally related C6 unsaturated aldehydes: Hexa-2,4-dienal (C6H8O) and Hexa-2,4-dienedial (C6H6O2) . Hexa-2,4-dienal is a key flavor component and chemical intermediate, while hexa-2,4-dienedial (muconaldehyde) is a toxic metabolite of benzene. Their study provides valuable insights into synthesis, biological activity, and toxicology.

Part 1: Hexa-2,4-dienal (C6H8O)

The IUPAC name for the most common isomer of this compound is (2E,4E)-hexa-2,4-dienal .[1] It is a naturally occurring compound that is a product of the auto-oxidation of polyunsaturated fatty acids.[2]

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic properties of (2E,4E)-hexa-2,4-dienal.

Property	Value	Reference
Molecular Formula	C6H8O	[3]
Molecular Weight	96.13 g/mol	[1][4]
CAS Number	142-83-6	[3]
Boiling Point	69 °C at 20 mmHg	[5]
Density	0.871 g/mL at 25 °C	[5]
Refractive Index (n20/D)	1.541	[5]
Water Solubility	Insoluble	[5]
Solvent Solubility	Soluble in ethanol	[5]
Vapor Pressure	2.97 mmHg at 25°C	[5]

Spectroscopic Data	Description	Reference
UV/Visible Spectrum	Data available in NIST WebBook	[3]
Mass Spectrum (EI)	Data available in NIST WebBook	[3]
1D NMR	Data available in PubChem	[1]
IR Spectrum	Data available in PubChem	[1]

Experimental Protocols

Synthesis of (E,E)-2,4-Hexadienal via Aldol Condensation

A common method for the synthesis of (E,E)-2,4-hexadienal is the condensation of acetaldehyde.[2][4]

• Materials: Acetaldehyde, pyrrolidine, acetic acid, toluene.

• Procedure:

  • To a solution of acetaldehyde in toluene, add pyrrolidine and acetic acid as catalysts.

  • The reaction mixture is stirred at 20°C for 3 hours.[4]

  • The progress of the reaction can be monitored by gas chromatography.

  • Upon completion, the product is isolated and purified by distillation under reduced pressure.

Logical Relationship: Synthesis Pathway

Caption: Synthesis of (2E,4E)-Hexa-2,4-dienal.

Part 2: Hexa-2,4-dienedial (C6H6O2)

The IUPAC name for this compound is Hexa-2,4-dienedial . It is also commonly known as muconaldehyde .[6][7] This dialdehyde is a toxic metabolite of benzene.[6][7]

Physicochemical and Toxicological Data

Property	Value	Reference
Molecular Formula	C6H6O2	[8][9]
Molecular Weight	110.11 g/mol	[9][10]
CAS Number	3249-28-3	[10]
Melting Point	121 °C	[10]
Biological Role	Benzene metabolite, hematotoxic	[6][7]
Mechanism of Toxicity	Acts as a direct-acting alkylating agent, interacting with cellular sulfhydryls and amino groups.[6][7]

Experimental Protocols

In Vitro Metabolism of Benzene to Muconaldehyde

This protocol outlines a general method for studying the microsomal metabolism of benzene.

• Materials: Mouse liver microsomes, NADPH-generating system, benzene, buffer solution.

• Procedure:

  • Incubate mouse liver microsomes with benzene in a suitable buffer system.

  • Add an NADPH-generating system to initiate the metabolic reaction.

  • The reaction is carried out at 37°C for a specified time.

  • The reaction is stopped, and the mixture is extracted with an organic solvent.

  • The extract is analyzed by HPLC or GC-MS to identify and quantify the formation of muconaldehyde.

Signaling Pathway: Benzene Metabolism and Toxicity

Caption: Metabolic pathway of benzene to muconaldehyde.

Summary and Comparative Analysis

Feature	Hexa-2,4-dienal	Hexa-2,4-dienedial (Muconaldehyde)
Molecular Formula	C6H8O	C6H6O2
Functional Groups	One aldehyde	Two aldehydes
Primary Relevance	Flavoring agent, chemical intermediate	Toxic metabolite of benzene
Biological Effect	Can be mutagenic at high concentrations	Hematotoxic, alkylating agent

While the query for a "C6H8O2 aldehyde" may point to a less common chemical entity, the structurally similar and highly relevant C6 unsaturated aldehydes, hexa-2,4-dienal and hexa-2,4-dienedial, offer significant areas of study for researchers. Hexa-2,4-dienal's role in industry and as a natural product contrasts with the toxicological importance of hexa-2,4-dienedial as a metabolite of benzene. Understanding the chemistry and biology of these compounds is crucial for professionals in drug development, toxicology, and food science.

References

• 1. 2,4-Hexadienal | C6H8O | CID 637564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-HEXADIENAL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 2,4-Hexadienal, (E,E)- [webbook.nist.gov]
• 4. (E,E)-2,4-Hexadienal synthesis - chemicalbook [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. Metabolism and toxicity of trans,trans-muconaldehyde, an open-ring microsomal metabolite of benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolism and toxicity of trans,trans-muconaldehyde, an open-ring microsomal metabolite of benzene. | Semantic Scholar [semanticscholar.org]
• 8. Hexa-2,4-dienedial | C6H6O2 | CID 5283312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Page loading... [guidechem.com]
• 10. hexa-2,4-dienedial CAS#: 3249-28-3 [m.chemicalbook.com]

3,4-dihydro-2H-pyran-5-carbaldehyde molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and key data for 3,4-dihydro-2H-pyran-5-carbaldehyde, a valuable heterocyclic building block in organic synthesis and medicinal chemistry.

Core Molecular Data

The fundamental molecular properties of 3,4-dihydro-2H-pyran-5-carbaldehyde are summarized below. This data is essential for stoichiometric calculations, analytical characterization, and spectroscopic analysis.

Parameter	Value	Source(s)
Molecular Formula	C₆H₈O₂	[1]
Molecular Weight	112.13 g/mol	[1]
IUPAC Name	3,4-dihydro-2H-pyran-5-carbaldehyde	[1]
CAS Number	25090-33-9	[1]

Synthesis Pathway and Experimental Protocol

The synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde is effectively achieved via the Vilsmeier-Haack reaction. This reaction introduces a formyl group (-CHO) onto an electron-rich substrate, in this case, 3,4-dihydro-2H-pyran. The overall synthetic workflow is depicted below.

Caption: Vilsmeier-Haack synthesis workflow.

Experimental Protocol: Vilsmeier-Haack Formylation of 3,4-Dihydro-2H-pyran

This protocol outlines a representative procedure for the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde based on the established Vilsmeier-Haack reaction methodology.

Materials:

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• 3,4-Dihydro-2H-pyran

• Crushed ice

• Saturated aqueous sodium acetate solution

• Dichloromethane (or other suitable organic solvent for extraction)

• Anhydrous magnesium sulfate (or sodium sulfate)

Procedure:

• Vilsmeier Reagent Formation: In a three-necked round-bottomed flask equipped with a stirrer, dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), place N,N-dimethylformamide (DMF). Cool the flask in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise with stirring, maintaining the temperature to control the exothermic reaction. The formation of the Vilsmeier reagent, a chloroiminium salt, will occur.

• Addition of Substrate: Once the Vilsmeier reagent has formed, add 3,4-dihydro-2H-pyran dropwise to the reaction mixture while maintaining a low temperature.

• Reaction: After the addition is complete, the reaction mixture is typically heated (e.g., on a steam bath) for a period of time (e.g., 2 hours) to drive the formylation. The progress of the reaction should be monitored by a suitable technique such as Thin Layer Chromatography (TLC).

• Workup and Hydrolysis: After the reaction is complete, cool the mixture and carefully pour it over a large volume of crushed ice with vigorous stirring. This step hydrolyzes the intermediate iminium salt to the desired aldehyde.

• Neutralization: Neutralize the acidic aqueous solution to a pH of 6-8 by the slow addition of a saturated aqueous sodium acetate solution. It is crucial to keep the mixture cool during neutralization to prevent the formation of by-products. The product may begin to precipitate or separate.

• Extraction: Extract the product from the aqueous mixture with a suitable organic solvent, such as dichloromethane. Perform multiple extractions to ensure complete recovery of the product.

• Drying and Evaporation: Combine the organic extracts and dry them over an anhydrous drying agent like magnesium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 3,4-dihydro-2H-pyran-5-carbaldehyde can be purified by standard techniques such as vacuum distillation or column chromatography to obtain the final product of high purity.

This protocol provides a general framework. The specific quantities of reagents, reaction times, and temperatures may need to be optimized for scale and desired purity.

References

• 1. ijpcbs.com [ijpcbs.com]

The Dihydropyran Aldehyde Core: A Technical Guide to its Discovery, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dihydropyran scaffold, a privileged heterocyclic motif, is a cornerstone in medicinal chemistry and organic synthesis. Its derivatives, particularly those bearing aldehyde functionalities or synthesized from aldehydic precursors, exhibit a remarkable breadth of biological activities, from anticancer to anti-inflammatory properties. This technical guide provides an in-depth exploration of the discovery and history of dihydropyran aldehydes, detailed experimental protocols for their synthesis, and a review of their impact on key cellular signaling pathways. Quantitative data from seminal studies are compiled for comparative analysis, and complex biological and synthetic workflows are visually represented to facilitate understanding.

Discovery and History: From a Nobel-Winning Reaction to a Versatile Heterocycle

The story of dihydropyrans is intrinsically linked to one of the most powerful reactions in organic chemistry: the Diels-Alder reaction. First described in 1928 by German chemists Otto Diels and Kurt Alder, this [4+2] cycloaddition provided a revolutionary method for forming six-membered rings.[1][2][3] Their discovery, which earned them the Nobel Prize in Chemistry in 1950, laid the theoretical groundwork for synthesizing a vast array of cyclic compounds.

While the initial work focused on carbocyclic systems, the true potential for heterocycle synthesis was unlocked later. The specific application of the Diels-Alder reaction to create dihydropyran rings, using an aldehyde as the dienophile, was a significant advancement. This variant, known as the oxo-Diels-Alder reaction , was first reported by Gresham and Steadman in 1949.[4] They demonstrated that a diene could react with formaldehyde to produce a dihydropyran ring, opening the door for the synthesis of a new class of oxygen-containing heterocycles.[4] This seminal work established the fundamental synthetic route that, with numerous modern refinements, remains a staple for chemists today.

Synthetic Methodologies and Experimental Protocols

The synthesis of dihydropyran aldehydes and related structures has evolved significantly, with modern chemistry offering a diverse toolkit of reactions. Key methodologies include the classic oxo-Diels-Alder reaction, multicomponent reactions (MCRs) for building molecular complexity in a single step, and advanced organocatalytic enantioselective methods.

The Oxo-Diels-Alder Reaction

The oxo-Diels-Alder reaction is a powerful tool for constructing the dihydropyran ring. It involves the cycloaddition of a conjugated diene with an aldehyde, which serves as the dienophile. The reaction is often promoted by Lewis acids, which activate the aldehyde carbonyl group towards attack by the diene.

Detailed Experimental Protocol: Synthesis of a Dihydropyran via a Lewis Acid-Catalyzed Oxo-Diels-Alder Reaction

This protocol is a representative example based on procedures described in the literature for Lewis acid-catalyzed hetero-Diels-Alder reactions.

Materials:

• Aromatic Aldehyde (e.g., Benzaldehyde): 1.0 mmol, 106 mg

• Activated Diene (e.g., Danishefsky's diene): 1.2 mmol, 207 mg

• Lewis Acid Catalyst (e.g., Zinc Chloride, ZnCl₂): 10 mol%, 13.6 mg

• Solvent: Dichloromethane (CH₂Cl₂), anhydrous, 10 mL

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup, and standard glassware for workup and purification.

Procedure:

• Preparation: A 50 mL round-bottom flask, equipped with a magnetic stir bar, is flame-dried under vacuum and allowed to cool to room temperature under a nitrogen atmosphere.

• Catalyst and Aldehyde Addition: The Lewis acid catalyst (ZnCl₂) is added to the flask, followed by 10 mL of anhydrous dichloromethane. The mixture is stirred until the catalyst is fully dissolved or suspended. The aromatic aldehyde is then added via syringe.

• Diene Addition: The reaction mixture is cooled to 0 °C in an ice bath. The activated diene is added dropwise over a period of 10 minutes.

• Reaction: The reaction is allowed to stir at 0 °C for 1 hour and then warmed to room temperature. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, the reaction is quenched by the addition of 10 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted twice with 10 mL portions of dichloromethane.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product is purified by flash column chromatography on silica gel to yield the dihydropyran product.

Multicomponent Synthesis of 2-Amino-4H-Pyrans

Multicomponent reactions are highly efficient processes where three or more reactants combine in a single step to form a product that incorporates portions of all the reactants. The synthesis of 2-amino-4H-pyrans is a classic example, typically involving an aldehyde, an active methylene compound (like malononitrile), and a β-dicarbonyl compound.

Detailed Experimental Protocol: One-Pot Synthesis of 2-Amino-4H-pyran-3-carbonitriles

This protocol is adapted from the environmentally friendly procedure described by Karimi-Jaberi et al., using potassium carbonate as a catalyst.[5]

Materials:

• α,α′-bis(arylidene)cycloalkanone: 1 mmol

• Malononitrile: 1 mmol, 66 mg

• Potassium Carbonate (K₂CO₃): 0.05 mmol, 6.9 mg (5 mol%)

• Ethanol (96%): 10 mL

• Round-bottom flask, reflux condenser, magnetic stirrer.

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, combine the α,α′-bis(arylidene)cycloalkanone (1 mmol), malononitrile (1 mmol), and potassium carbonate (0.05 mmol) in 10 mL of 96% ethanol.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with vigorous stirring. Reaction times are typically short, ranging from 5 to 60 minutes.

• Monitoring: The reaction progress is monitored by TLC.

• Isolation: After the reaction is complete, the mixture is cooled to room temperature. The precipitated product is collected by vacuum filtration.

• Purification: The collected solid is washed with 10 mL of n-hexane to afford the pure 2-amino-4H-pyran-3-carbonitrile derivative. Yields for this method are typically excellent.[2][5]

Quantitative Data on Dihydropyran Synthesis

The efficiency of dihydropyran synthesis is highly dependent on the chosen methodology, substrates, and catalysts. The following tables summarize quantitative data from various synthetic approaches to provide a comparative overview for researchers.

Table 1: Organocatalyzed Synthesis of Dihydropyranones from Aldehydes

Aldehyde Type	Nucleophile/Diene	Catalyst (mol%)	Base	Solvent	Yield (%)	Enantiomeric Excess (ee %)	Reference
α,β-Unsaturated Aldehyde	1,3-Dicarbonyl Compound	RuCl₃ / Chiral NHC (B)	NaOAc	1,4-Dioxane	Up to 99%	~94%	[6][7]
α-Chloro Aldehyde	α-Cyano Enone	Chiral NHC (B)	KOAc	CH₂Cl₂	>56%	Up to 99%	[6]
α-Chloro Aldehyde	Cyclic Enone	Chiral NHC (B) (0.25%)	NaHCO₃	THF	High	>93%	[6]
α,β-Unsaturated Aldehyde	α,β-Unsaturated Ketone	Chiral NHC (A) / Quinone	DABCO	THF	58%	98%	[6]

NHC = N-Heterocyclic Carbene

Table 2: Enantioselective Hetero-Diels-Alder Reactions for Dihydropyran Synthesis

Heterodiene	Dienophile	Catalyst (mol%)	Temperature	Yield (%)	Diastereo-selectivity (dr)	Enantiomeric Excess (ee %)	Reference
β,γ-Unsaturated α-Ketoester	Ethyl Vinyl Ether	Cu(II)-Bis(oxazoline) (10%)	-20 °C	High	High	High	[8]
α,β-Unsaturated Acyl Phosphonate	Ethyl Vinyl Ether	Cu(II)-Bis(oxazoline) (10%)	-78 °C	High	High	High	[8]
α-Substituted Cyano Ketone	β,γ-Unsaturated α-Ketoester	Chiral N,N'-Dioxide	N/A	Up to 99%	N/A	Up to 99%	[9]

Table 3: Multicomponent Synthesis of 2-Amino-4H-Pyrans

Aldehyde	Active Methylene	β-Dicarbonyl	Catalyst	Solvent	Yield (%)	Reference
Aromatic Aldehydes	Malononitrile	Dimedone	Nano-SnO₂	Water	Excellent	[3]
α,α′-bis(arylidene) cycloalkanones	Malononitrile	N/A (Internal)	K₂CO₃	Ethanol	75-95%	[2][5]

Biological Activity and Signaling Pathways

Dihydropyran derivatives are of significant interest to drug development professionals due to their wide range of biological activities. A key mechanism of action for some of these compounds is the modulation of critical cellular signaling pathways involved in cell growth, proliferation, and inflammation.

Inhibition of the PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a crucial intracellular signaling cascade that regulates cell survival and proliferation.[10][11] Its dysregulation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[12] Certain dihydropyran-based macrolides have been identified as potent inhibitors of this pathway.[1] For instance, a synthetic dihydropyran derivative has been shown to selectively target the p110α subunit of PI3Kα, leading to the inhibition of Akt phosphorylation.[1] This action triggers mitochondrial stress and activates caspase-mediated apoptosis in cancer cells, demonstrating the therapeutic potential of this scaffold.[1]

PI3K/Akt signaling pathway and inhibition by dihydropyran derivatives.

Modulation of the NF-κB Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, immunity, and cell survival.[13][14] It is often constitutively active in inflammatory diseases and cancers. Crosstalk between the PI3K/Akt and NF-κB pathways is well-established, with Akt being capable of activating NF-κB. Therefore, inhibitors of PI3K/Akt can also indirectly suppress NF-κB activity. Some pyran derivatives have been shown to directly control inflammatory responses by decreasing the expression of NF-κB, which in turn reduces the production of inflammatory cytokines like TNF-α and IL-6.[15]

NF-κB signaling pathway and modulation by pyran derivatives.

Experimental and Discovery Workflow

The path from initial concept to a biologically validated dihydropyran-based lead compound follows a structured workflow. This process integrates chemical synthesis, computational screening, and rigorous biological evaluation to identify promising candidates for drug development.

Generalized workflow for the discovery of bioactive dihydropyran aldehydes.

This workflow begins with the design of a compound library, often aided by computational methods. These designed molecules are then synthesized using efficient chemical reactions. The crude or purified compounds undergo high-throughput screening to identify initial "hits." These hits are then subjected to more detailed dose-response studies to quantify their potency (e.g., IC₅₀ values). Finally, the most promising compounds are investigated in-depth to elucidate their mechanism of action and validate their therapeutic potential, leading to a lead compound that can be further optimized.

Conclusion

The dihydropyran aldehyde core represents a versatile and valuable scaffold in modern chemistry. From its historical roots in the Nobel Prize-winning Diels-Alder reaction to its synthesis via sophisticated, highly selective modern methods, this heterocyclic system continues to provide chemists with a robust platform for building molecular complexity. For medicinal chemists and drug developers, the demonstrated ability of dihydropyran derivatives to potently and selectively modulate key signaling pathways like PI3K/Akt and NF-κB underscores their immense therapeutic potential. The synthetic accessibility and rich biological activity of these compounds ensure that they will remain a focus of intensive research and development for years to come.

References

• 1. Medicinal chemistry of dihydropyran-based medium ring macrolides related to aspergillides: selective inhibition of PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Facile Synthesis of New 2-Amino-4H-pyran-3-carbonitriles by a One-Pot Reaction of α, α′-Bis(arylidene) Cycloalkanones and Malononitrile in the Presence of K2CO3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jmnc.samipubco.com [jmnc.samipubco.com]
• 4. Oxo-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels-Alder Reactions by Bis(oxazoline) Copper(II) Complexes [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. The PI 3-kinase/Akt signaling pathway delivers an anti-apoptotic signal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The PI3K-Akt-mTOR and Associated Signaling Pathways as Molecular Drivers of Immune-Mediated Inflammatory Skin Diseases: Update on Therapeutic Strategy Using Natural and Synthetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Dissecting the Crosstalk Between Nrf2 and NF-κB Response Pathways in Drug-Induced Toxicity [frontiersin.org]
• 15. Modulatory effect of a new benzopyran derivative via COX-2 blocking and down regulation of NF-κB against γ-radiation induced- intestinal inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Reactivity of the Aldehyde Group in 3,4-Dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4-Dihydro-2H-pyran-5-carbaldehyde, a heterocyclic aldehyde, possesses a unique chemical architecture characterized by the dual reactivity of a vinyl ether system and a formyl group. This guide provides a comprehensive technical overview of the reactivity of the aldehyde moiety, a critical functional group that dictates its utility as a versatile building block in organic synthesis. The document delves into key chemical transformations, including nucleophilic additions, condensation reactions, and olefination reactions. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to equip researchers and drug development professionals with the knowledge to effectively utilize this compound in the synthesis of complex molecular architectures and bioactive compounds.

Introduction

The chemical behavior of 3,4-dihydro-2H-pyran-5-carbaldehyde is largely governed by the electrophilic nature of the aldehyde's carbonyl carbon. This inherent reactivity allows for a diverse range of chemical transformations, making it a valuable intermediate in the synthesis of various heterocyclic and carbocyclic systems. The strategic positioning of the aldehyde group adjacent to the endocyclic double bond also influences its reactivity, occasionally leading to concomitant reactions involving the dihydropyran ring. This guide will focus specifically on the reactions of the aldehyde group, providing a detailed exploration of its synthetic potential.

Key Reactions of the Aldehyde Group

The aldehyde functionality in 3,4-dihydro-2H-pyran-5-carbaldehyde readily undergoes a variety of well-established chemical reactions. The most pertinent of these are detailed below.

1,2-Nucleophilic Addition of Organometallic Reagents

The carbonyl carbon of the aldehyde is highly susceptible to nucleophilic attack by organometallic reagents, such as Grignard and organolithium reagents. This reaction proceeds via a 1,2-addition mechanism to furnish the corresponding secondary alcohols. These transformations are fundamental for carbon-carbon bond formation and the introduction of new stereocenters.

Quantitative Data for 1,2-Nucleophilic Addition

Reagent	Product	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
(Trimethylsilyl)methylmagnesium bromide	(3,4-Dihydro-2H-pyran-5-yl)(trimethylsilyl)methanol	THF	N/A	N/A	82	[1]
Methyllithium	1-(3,4-Dihydro-2H-pyran-5-yl)ethanol	N/A	N/A	N/A	N/A	[1]

Experimental Protocol: Synthesis of (3,4-Dihydro-2H-pyran-5-yl)(trimethylsilyl)methanol [1]

• Materials: 3,4-dihydro-2H-pyran-5-carbaldehyde, (trimethylsilyl)methylmagnesium bromide solution in THF, anhydrous THF, saturated aqueous NH₄Cl solution.

• Procedure:

  • To a solution of 3,4-dihydro-2H-pyran-5-carbaldehyde in anhydrous THF, add a solution of (trimethylsilyl)methylmagnesium bromide in THF dropwise at a controlled temperature.

  • Stir the reaction mixture at room temperature and monitor for completion using thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired secondary alcohol.

Condensation Reactions with Nucleophiles

The aldehyde group readily participates in condensation reactions with a variety of nucleophiles, particularly those containing primary amino groups. A significant application of this reactivity is the synthesis of fused heterocyclic systems, such as pyrazolo[3,4-b]pyridines, which are of interest in medicinal chemistry.

Quantitative Data for Condensation Reactions

Nucleophile	Product	Catalyst/Solvent	Conditions	Yield	Reference
N-substituted pyrazole-5-amines	Pyrazolo[3,4-b]pyridines	Acetic Acid	N/A	Good	[1]
Ammonia	3-Amino-2-(3-hydroxypropyl)acrolein (via ring opening)	N/A	N/A	N/A	[1]
Glycine esters	Enaminal intermediate (via ring opening)	N/A	N/A	N/A	[1]

Experimental Protocol: Synthesis of Pyrazolo[3,4-b]pyridines [1]

• Materials: 3,4-dihydro-2H-pyran-5-carbaldehyde, N-substituted pyrazole-5-amine, acetic acid.

• Procedure:

  • Dissolve 3,4-dihydro-2H-pyran-5-carbaldehyde and the N-substituted pyrazole-5-amine in acetic acid.

  • Heat the reaction mixture under reflux and monitor its progress by TLC. Note that the reaction may not proceed at room temperature.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazolo[3,4-b]pyridine derivative.

Reaction Pathway: Formation of Pyrazolo[3,4-b]pyridine

References

• 1. Synthesis of pyrazolo[3,4-b]pyridines under microwave irradiation in multi-component reactions and their antitumor and antimicrobial activities - Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Stability and Storage of 3,4-dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 3,4-dihydro-2H-pyran-5-carbaldehyde. Due to the presence of both an α,β-unsaturated aldehyde and a vinyl ether moiety, this compound is susceptible to specific degradation pathways, including hydrolysis, oxidation, polymerization, and photodegradation. This document outlines the theoretical basis for these instabilities, provides recommended storage and handling protocols to minimize degradation, and details experimental procedures for conducting thorough stability assessments. The information presented herein is critical for ensuring the integrity of 3,4-dihydro-2H-pyran-5-carbaldehyde in research and drug development applications.

Chemical Structure and Physicochemical Properties

3,4-dihydro-2H-pyran-5-carbaldehyde is a heterocyclic compound with the molecular formula C₆H₈O₂ and a molecular weight of 112.13 g/mol . Its structure contains two key functional groups that dictate its reactivity and stability: an α,β-unsaturated aldehyde and a vinyl ether integrated into a dihydropyran ring.

Property	Value
Molecular Formula	C₆H₈O₂
Molecular Weight	112.13 g/mol
CAS Number	25090-33-9
Appearance	Colorless to yellow liquid (typical)
Boiling Point	Not readily available
Solubility	Soluble in organic solvents such as acetone and dichloromethane.

Potential Degradation Pathways

The stability of 3,4-dihydro-2H-pyran-5-carbaldehyde is primarily influenced by its susceptibility to reactions involving the vinyl ether and the α,β-unsaturated aldehyde functionalities. The primary degradation pathways are anticipated to be hydrolysis, oxidation, polymerization, and photodegradation.

Figure 1: Potential Degradation Pathways of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Hydrolysis

The vinyl ether linkage in the dihydropyran ring is susceptible to acid-catalyzed hydrolysis. The generally accepted mechanism involves the rate-determining protonation of the β-carbon of the vinyl ether, leading to the formation of a resonance-stabilized carbocation. This is followed by the rapid addition of water to form a hemiacetal, which is typically unstable and can undergo ring-opening to yield a hydroxy aldehyde. Therefore, storage in acidic or even neutral aqueous solutions for extended periods should be avoided.

Oxidation

The aldehyde functional group is prone to oxidation, which can convert it into a carboxylic acid. This can be initiated by atmospheric oxygen, especially in the presence of light or metal ions. The double bond within the dihydropyran ring can also be oxidized, potentially forming an epoxide.

Polymerization

The electron-rich double bond of the vinyl ether and the conjugated system of the α,β-unsaturated aldehyde can participate in polymerization reactions. This can be initiated by heat, light, or the presence of acidic or radical initiators. Over time, this can lead to the formation of oligomers and polymers, resulting in a decrease in the purity of the compound and an increase in viscosity.

Photodegradation

α,β-Unsaturated aldehydes can undergo various photochemical reactions when exposed to UV light. These reactions can include cis-trans isomerization, cycloadditions, and other rearrangements, leading to the formation of various photoproducts.

Recommended Storage and Handling

To maintain the integrity and purity of 3,4-dihydro-2H-pyran-5-carbaldehyde, the following storage and handling procedures are recommended:

Parameter	Recommendation	Rationale
Temperature	-20°C	To minimize thermal degradation and polymerization.
Atmosphere	Inert gas (e.g., Argon or Nitrogen)	To prevent oxidation of the aldehyde group.
Light	Amber vial or protection from light	To prevent photodegradation.
Container	Tightly sealed glass container	To prevent exposure to moisture and air.
pH	Avoid acidic and basic conditions	To prevent hydrolysis of the vinyl ether.

Handling:

• Use in a well-ventilated area, preferably a fume hood.

• Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Minimize the number of times the container is opened and closed to reduce exposure to air and moisture.

• For long-term storage, consider aliquoting the compound into smaller, single-use vials to avoid repeated freeze-thaw cycles and contamination of the bulk material.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of 3,4-dihydro-2H-pyran-5-carbaldehyde should involve forced degradation studies under various stress conditions. The following protocols outline the general procedures for these studies.

Figure 2: Experimental Workflow for Forced Degradation Studies.

General Procedure for Forced Degradation

• Preparation of Stock Solution: Prepare a stock solution of 3,4-dihydro-2H-pyran-5-carbaldehyde in a suitable solvent, such as acetonitrile, at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Hydrolytic Stress:

    • Acidic: Dilute the stock solution with 0.1 M HCl.

    • Basic: Dilute the stock solution with 0.1 M NaOH.

    • Neutral: Dilute the stock solution with purified water.

    • Incubate the solutions at a controlled temperature (e.g., 60°C).

  • Oxidative Stress: Dilute the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂). Incubate at room temperature.

  • Thermal Stress: Store the solid compound and the stock solution at an elevated temperature (e.g., 60°C) in the dark.

  • Photolytic Stress: Expose the stock solution in a photostability chamber to a controlled light source (e.g., ICH-compliant UV/Vis light).

• Sampling: Withdraw aliquots from each stress condition at specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Preparation: Neutralize the acidic and basic samples before analysis. Dilute all samples to an appropriate concentration for analysis.

• Analysis: Analyze the samples using a validated stability-indicating analytical method.

Stability-Indicating Analytical Method

A stability-indicating method is crucial for separating the parent compound from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used technique.

• Column: A C18 reverse-phase column is a suitable starting point.

• Mobile Phase: A gradient elution with a mixture of water (or a suitable buffer) and an organic solvent (e.g., acetonitrile or methanol) is recommended to achieve good separation.

• Detection: UV detection at a wavelength where the parent compound and potential degradation products absorb. A photodiode array (PDA) detector is beneficial for obtaining UV spectra of all peaks.

• Mass Spectrometry (MS) Coupling: Coupling the HPLC to a mass spectrometer (LC-MS) is highly recommended for the identification and structural elucidation of degradation products.

Summary of Stability Profile

While specific quantitative data for 3,4-dihydro-2H-pyran-5-carbaldehyde is not extensively available in the public domain, the following table summarizes the expected stability based on the reactivity of its functional groups.

Stress Condition	Expected Stability	Potential Degradation Products
Acidic Hydrolysis	Low	Ring-opened hydroxy aldehyde
Basic Hydrolysis	Moderate	Potential for aldol-type reactions
Oxidation	Low to Moderate	3,4-dihydro-2H-pyran-5-carboxylic acid, epoxides
Thermal	Moderate	Polymers, rearrangement products
Photolysis	Low to Moderate	Isomers, cycloadducts

Conclusion

3,4-dihydro-2H-pyran-5-carbaldehyde is a reactive molecule with the potential for degradation through several pathways. Its stability is critically dependent on storage and handling conditions. To ensure the quality and reliability of this compound in research and development, it is imperative to store it at low temperatures, under an inert atmosphere, and protected from light and moisture. For applications requiring a thorough understanding of its stability profile, conducting forced degradation studies using appropriate analytical methods is essential. This guide provides a framework for the safe handling, storage, and stability assessment of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Protocols & Analytical Methods

Synthesis of Heterocycles Using 3,4-Dihydro-2H-pyran-5-carbaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing 3,4-dihydro-2H-pyran-5-carbaldehyde as a versatile starting material. This aldehyde is a valuable building block in organic synthesis, enabling access to a diverse range of fused heterocyclic systems with potential applications in medicinal chemistry and drug development. The protocols and data presented herein are intended to serve as a comprehensive resource for researchers in these fields.

Synthesis of the Starting Material: 3,4-Dihydro-2H-pyran-5-carbaldehyde

A common and effective method for the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde is the Vilsmeier-Haack formylation of 2,3-dihydropyran. This reaction introduces a formyl group onto the electron-rich double bond of the dihydropyran ring.[1][2][3]

General Reaction Scheme

Caption: Vilsmeier-Haack formylation of 2,3-dihydropyran.

Experimental Protocol: Vilsmeier-Haack Formylation of 2,3-Dihydropyran

Materials:

• 2,3-Dihydropyran

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• To a stirred solution of anhydrous DMF (1.2 equivalents) in anhydrous DCM at 0 °C under a nitrogen atmosphere, slowly add POCl₃ (1.1 equivalents).

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 2,3-dihydropyran (1.0 equivalent) in anhydrous DCM to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by TLC.

• Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and a saturated solution of sodium bicarbonate.

• Stir vigorously until the gas evolution ceases and the mixture is neutralized.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford 3,4-dihydro-2H-pyran-5-carbaldehyde.

Note: This is a general procedure and may require optimization for specific scales and conditions.

Application in the Synthesis of Fused Pyranopyrazoles

3,4-Dihydro-2H-pyran-5-carbaldehyde is a key precursor in the multi-component synthesis of pyranopyrazoles, a class of compounds with significant biological activities.[4][5][6][7] The typical reaction involves the condensation of the aldehyde, a β-ketoester (such as ethyl acetoacetate), hydrazine or a hydrazine derivative, and malononitrile.

General Reaction Scheme

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent-free approach for the synthesis of 2,4-disubstituted quinolines using zeolites: evaluation of biological activity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A versatile new synthesis of quinolines and related fused pyridines. Part 9. Synthetic application of the 2-chloroquinoline-3-carbaldehydes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 3,4-dihydro-2H-pyran-5-carbaldehyde in Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and representative protocols relevant to the use of 3,4-dihydro-2H-pyran-5-carbaldehyde and its isomers in Diels-Alder reactions. While specific, detailed protocols for the Diels-Alder reaction of 3,4-dihydro-2H-pyran-5-carbaldehyde as a dienophile were not found in the reviewed literature, its structural features as an α,β-unsaturated aldehyde suggest its utility in such cycloadditions. The following sections detail the potential applications and provide a protocol for a closely related isomer, which can serve as a starting point for experimental design.

Application Notes

3,4-Dihydro-2H-pyran-5-carbaldehyde is an α,β-unsaturated aldehyde, a class of compounds that can serve as dienophiles in Diels-Alder reactions. The Diels-Alder reaction is a powerful tool in organic synthesis for the formation of six-membered rings with good stereochemical control.[1][2] This reaction involves the [4+2] cycloaddition of a conjugated diene to a dienophile.[2][3] The electron-withdrawing nature of the aldehyde group in 3,4-dihydro-2H-pyran-5-carbaldehyde activates the adjacent double bond, making it susceptible to reaction with electron-rich dienes in a normal-electron-demand Diels-Alder reaction.

The resulting cycloadducts would be complex, oxygen-containing bicyclic or polycyclic structures, which are valuable scaffolds in medicinal chemistry and natural product synthesis.

A closely related isomer, 3,4-dihydro-2H-pyran-2-carboxaldehyde, is a known reactive dienophile in hetero-Diels-Alder reactions.[6] Protocols for this compound can serve as a valuable starting point for developing conditions for the 5-carbaldehyde isomer. The primary application of the 2-carboxaldehyde is in the asymmetric synthesis of dihydropyranones, which are key intermediates in the synthesis of spiroketals and other complex natural products.[6]

Representative Experimental Protocol: Hetero-Diels-Alder Reaction of 3,4-dihydro-2H-pyran-2-carboxaldehyde

Disclaimer: The following protocol is for 3,4-dihydro-2H-pyran-2-carboxaldehyde and should be adapted and optimized for use with 3,4-dihydro-2H-pyran-5-carbaldehyde.

This protocol describes a catalytic asymmetric hetero-Diels-Alder reaction between 3,4-dihydro-2H-pyran-2-carboxaldehyde and Danishefsky's diene.[6]

Materials:

• 3,4-dihydro-2H-pyran-2-carboxaldehyde (1.0 eq)

• Danishefsky's diene (1.2 eq)

• Chiral Lewis Acid Catalyst (e.g., (S)-BINOL-Ti(O-iPr)2)

• Anhydrous Dichloromethane (CH2Cl2)

• Trifluoroacetic acid

• Saturated aqueous sodium bicarbonate

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for chromatography

Procedure:

• To a flame-dried, argon-purged flask, add the chiral Lewis acid catalyst.

• Dissolve the catalyst in anhydrous dichloromethane.

• Cool the catalyst solution to the desired reaction temperature (e.g., -20 °C).

• Add 3,4-dihydro-2H-pyran-2-carboxaldehyde (1.0 eq) to the catalyst solution.

• Slowly add Danishefsky's diene (1.2 eq) to the reaction mixture.

• Stir the reaction at the same temperature and monitor its progress by TLC.

• Upon completion (typically within 2 hours), quench the reaction by adding a few drops of trifluoroacetic acid.[6]

• Warm the mixture to room temperature and stir for 30 minutes to hydrolyze the silyl enol ether.[6]

• Quench the reaction with saturated aqueous sodium bicarbonate.[6]

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).[6]

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Data Presentation

The following table summarizes representative reaction parameters for the hetero-Diels-Alder reaction of 3,4-dihydro-2H-pyran-2-carboxaldehyde. These values can be used as a starting point for the optimization of reactions with 3,4-dihydro-2H-pyran-5-carbaldehyde.

Parameter	Value/Condition	Reference
Dienophile	3,4-dihydro-2H-pyran-2-carboxaldehyde	[6]
Diene	Danishefsky's diene	[6]
Stoichiometry	Dienophile (1.0 eq), Diene (1.2 eq)	[6]
Catalyst	Chiral Lewis Acid (e.g., (S)-BINOL derived)	[6]
Solvent	Dichloromethane (CH2Cl2)	[6]
Temperature	-20 °C	[6]
Reaction Time	~2 hours	[6]
Workup	Acid quench followed by basic wash	[6]

Visualizations

Caption: General mechanism of a Lewis acid-catalyzed Hetero-Diels-Alder reaction.

Caption: A typical experimental workflow for a catalyzed Diels-Alder reaction.

References

• 1. Synthesis of new chromeno-annulated cis-fused pyrano[3,4-c]pyran derivatives via domino Knoevenagel–hetero-Diels–Alder reactions and their biological evaluation towards antiproliferative activity - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 2. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. 3,4-Dihydropyrano [C] chromene Synthesis Using Fe3O4@SiO2-SO3H Magnetic Nanocatalyst [jwent.net]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Asymmetric Synthesis with 3,4-dihydro-2H-pyran-5-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the asymmetric synthesis of chiral dihydropyran derivatives, compounds of significant interest in medicinal chemistry and drug development due to their prevalence in natural products and bioactive molecules.[1] The focus is on organocatalytic methods, which offer a powerful and environmentally friendly approach to creating these complex structures with high stereocontrol.

Organocatalytic Domino Michael-Hemiacetalization Reaction

This protocol describes an efficient one-pot synthesis of functionalized tetrahydropyranols, which can be subsequently dehydrated to yield 3,4-dihydro-2H-pyran derivatives. The reaction proceeds via a domino Michael-hemiacetalization sequence catalyzed by a chiral squaramide catalyst.[2]

Reaction Scheme:

A chiral squaramide catalyst promotes the asymmetric Michael addition of a 1,3-dicarbonyl compound to an α-hydroxymethyl nitroalkene. The resulting intermediate undergoes an intramolecular hemiacetalization to form the tetrahydropyranol ring. Subsequent acid-catalyzed dehydration yields the dihydropyran.

Experimental Protocol:

Materials:

• (E)-2-nitro-3-phenylprop-2-en-1-ol

• Methyl 3-oxobutanoate

• Squaramide catalyst E

• Toluene

• p-Toluenesulfonic acid (PTSA)

• Dichloromethane (for extraction)

• Magnesium sulfate (for drying)

Procedure:

• To a solution of (E)-2-nitro-3-phenylprop-2-en-1-ol (1.0 mmol) in toluene, add methyl 3-oxobutanoate (1.0 mmol) and the squaramide catalyst E (10 mol%).

• Stir the reaction mixture at ambient temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the Michael-hemiacetalization step, add p-toluenesulfonic acid (20 mol%) to the reaction mixture.

• Heat the mixture to 100 °C for one hour to effect dehydration.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3,4-dihydro-2H-pyran.[2]

Quantitative Data:

Entry	1,3-Dicarbonyl Compound	Catalyst Loading (mol%)	Yield (%)	de (%)	ee (%)
1	Methyl 3-oxobutanoate	10	85	96	99
2	Acetylacetone	10	91	98	98
3	Ethyl benzoylacetate	10	78	92	97

Data adapted from a study on organocatalytic domino Michael-hemiacetalization reactions.[2]

Logical Workflow Diagram:

Caption: Experimental workflow for the synthesis of 3,4-dihydro-2H-pyrans.

N-Heterocyclic Carbene (NHC) Catalyzed Annulation

N-Heterocyclic carbenes (NHCs) are versatile organocatalysts for a variety of transformations, including the synthesis of dihydropyranones.[3] This protocol details the annulation of an α,β-unsaturated aldehyde with a 1,3-dicarbonyl compound under oxidative conditions using an NHC catalyst.

Reaction Scheme:

The NHC catalyst activates the α,β-unsaturated aldehyde to form a Breslow intermediate. This intermediate then reacts with the 1,3-dicarbonyl compound. An external oxidant facilitates the subsequent cyclization and regeneration of the catalyst to yield the dihydropyranone product.

Experimental Protocol:

Materials:

• Cinnamaldehyde

• Dimethyl malonate

• NHC precursor (e.g., imidazolium salt)

• Base (e.g., DBU)

• Oxidant (e.g., quinone)

• Solvent (e.g., THF)

• Dichloromethane (for extraction)

• Sodium sulfate (for drying)

Procedure:

• In a glovebox, to a vial containing the NHC precursor (10 mol%), add the base (10 mol%) and solvent. Stir for 10 minutes to generate the active NHC catalyst.

• Add the 1,3-dicarbonyl compound (1.2 equiv) and the oxidant (1.2 equiv) to the catalyst solution.

• Add the α,β-unsaturated aldehyde (1.0 equiv) to the reaction mixture.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction with water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data:

Entry	Aldehyde	1,3-Dicarbonyl Compound	Yield (%)	ee (%)
1	Cinnamaldehyde	Dimethyl malonate	58	98
2	(E)-Hex-2-enal	Dibenzoylmethane	72	95
3	(E)-3-(Thiophen-2-yl)acrylaldehyde	Acetylacetone	65	97

Data is representative of typical NHC-catalyzed annulations.[4]

Signaling Pathway Diagram:

References

• 1. scispace.com [scispace.com]
• 2. Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of 3,4-dihydro-2H-pyran-5-carbaldehyde in the Synthesis of (-)-Centrolobine

Introduction

3,4-dihydro-2H-pyran-5-carbaldehyde is a versatile heterocyclic building block in organic synthesis. Its conjugated aldehyde functionality, situated on a dihydropyran ring, makes it an excellent substrate for a variety of carbon-carbon bond-forming reactions, enabling the construction of complex molecular architectures. This document provides detailed application notes and protocols for the proposed use of 3,4-dihydro-2H-pyran-5-carbaldehyde in the asymmetric total synthesis of the natural product (-)-Centrolobine. (-)-Centrolobine is a diarylheptanoid natural product that has demonstrated significant biological activities, including anti-leishmanial and anti-tubercular properties.

While a direct total synthesis of (-)-Centrolobine starting from 3,4-dihydro-2H-pyran-5-carbaldehyde has not been reported in the literature, this document outlines a feasible synthetic route. The initial key step involves a Wittig or Horner-Wadsworth-Emmons (HWE) reaction to install the necessary side chain, followed by a hetero-Diels-Alder reaction to construct the core of (-)-Centrolobine, based on established synthetic strategies.

Target Molecule: (-)-Centrolobine

Property	Value
Molecular Formula	C₂₀H₂₄O₃
Molecular Weight	312.4 g/mol
Class	Diarylheptanoid
Biological Activity	Anti-leishmanial, Anti-tubercular

Proposed Synthetic Pathway

The proposed synthetic route commences with the olefination of 3,4-dihydro-2H-pyran-5-carbaldehyde to introduce the aryl-containing side chain. The resulting diene can then undergo a hetero-Diels-Alder reaction, a powerful tool for the stereocontrolled synthesis of tetrahydropyran rings, to furnish the core structure of (-)-Centrolobine. Subsequent functional group manipulations would then yield the final natural product.

Caption: Proposed synthetic route to (-)-Centrolobine.

Experimental Protocols

Step 1: Synthesis of the Diene Intermediate via Horner-Wadsworth-Emmons Reaction (Hypothetical Protocol)

This protocol describes a plausible Horner-Wadsworth-Emmons reaction to form the diene intermediate from 3,4-dihydro-2H-pyran-5-carbaldehyde.

Materials:

• 3,4-dihydro-2H-pyran-5-carbaldehyde

• Diethyl (4-methoxybenzyl)phosphonate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of NaH (1.1 eq) in anhydrous THF under an argon atmosphere at 0 °C, add a solution of diethyl (4-methoxybenzyl)phosphonate (1.05 eq) in anhydrous THF dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

• Cool the resulting ylide solution back to 0 °C and add a solution of 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting aldehyde is consumed (approximately 2-4 hours).

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with EtOAc (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired diene intermediate.

Quantitative Data (Expected):

Parameter	Expected Value
Yield	75-85%
Stereoselectivity (E/Z)	>95:5

Step 2: Enantioselective Hetero-Diels-Alder Reaction

This protocol is based on established literature procedures for the synthesis of similar dihydropyran structures.

Materials:

• Diene intermediate from Step 1

• Ethyl glyoxylate

• Chiral Lewis Acid Catalyst (e.g., a chiral copper(II)-bis(oxazoline) complex)

• Anhydrous dichloromethane (DCM)

• Silica gel

Procedure:

• To a solution of the chiral Lewis acid catalyst (10 mol%) in anhydrous DCM at -78 °C under an argon atmosphere, add ethyl glyoxylate (1.2 eq).

• Stir the mixture for 30 minutes.

• Add a solution of the diene intermediate (1.0 eq) in anhydrous DCM dropwise.

• Stir the reaction at -78 °C and monitor by TLC (typically 12-24 hours).

• Upon completion, quench the reaction with a few drops of water and allow it to warm to room temperature.

• Filter the mixture through a short pad of silica gel, eluting with DCM.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to yield the hetero-Diels-Alder adduct.

Quantitative Data (Typical):

Parameter	Typical Value
Yield	70-90%
Diastereomeric Ratio	>95:5
Enantiomeric Excess	>95%

Logical Workflow for Synthesis and Characterization

Caption: Workflow for the synthesis of (-)-Centrolobine.

Potential Signaling Pathway Interference by (-)-Centrolobine

The exact molecular mechanism of action for (-)-Centrolobine is not fully elucidated. However, as an anti-leishmanial and anti-tubercular agent, it is likely to interfere with essential cellular pathways in these pathogens. A plausible, generalized mechanism could involve the inhibition of a key enzyme in a metabolic pathway crucial for the pathogen's survival, such as cell wall biosynthesis or folate synthesis.

Caption: Hypothetical inhibition of a key metabolic pathway.

Application Notes and Protocols for the Reaction of 3,4-dihydro-2H-pyran-5-carbaldehyde with Grignard Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of 3,4-dihydro-2H-pyran-5-carbaldehyde with Grignard reagents represents a significant synthetic transformation, yielding valuable allylic alcohol scaffolds. These products, characterized by the (3,4-dihydro-2H-pyran-5-yl)methanol core, are of considerable interest in medicinal chemistry and drug development. The dihydropyran motif is a key structural component in numerous biologically active compounds, including antiviral and anticancer agents.[1][2] This document provides detailed application notes, experimental protocols, and mechanistic insights for this important class of reactions.

Application Notes

The addition of Grignard reagents to 3,4-dihydro-2H-pyran-5-carbaldehyde, an α,β-unsaturated aldehyde, predominantly proceeds via a 1,2-nucleophilic addition to the carbonyl carbon. This regioselectivity is favored for most Grignard reagents, leading to the formation of secondary allylic alcohols. However, the potential for 1,4-conjugate addition should be considered, particularly with less reactive Grignard reagents or in the presence of catalytic amounts of copper salts.

The resulting (3,4-dihydro-2H-pyran-5-yl)(aryl/alkyl)methanol derivatives are versatile intermediates for the synthesis of more complex molecules. The allylic alcohol functionality can be a pharmacophore itself or serve as a handle for further chemical modifications, such as etherification, esterification, or oxidation.

Applications in Drug Discovery:

• Anticancer Agents: Dihydropyran-based structures have been identified as potent cytotoxic agents against various cancer cell lines. For instance, certain dihydropyran-based macrolides have been shown to inhibit the PI3K/AKT signaling pathway by selectively targeting the p110α subunit of PI3Kα, leading to apoptotic cell death.[1]

• Antiviral Activity: The dihydropyran nucleus is a key component of several antiviral drugs. The structural features of the allylic alcohols derived from 3,4-dihydro-2H-pyran-5-carbaldehyde make them attractive candidates for the development of new antiviral therapies.[3]

• Scaffolds for Library Synthesis: The straightforward nature of the Grignard reaction with 3,4-dihydro-2H-pyran-5-carbaldehyde allows for the rapid generation of diverse libraries of compounds. By varying the Grignard reagent, a wide range of substituents can be introduced, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Data Presentation

The following table summarizes representative data for the reaction of 3,4-dihydro-2H-pyran-5-carbaldehyde with various Grignard reagents. Please note that yields can be highly dependent on specific reaction conditions and the purity of reagents.

Entry	Grignard Reagent (R-MgX)	Product	Yield (%)	Reference
1	Phenylmagnesium Bromide	(3,4-Dihydro-2H-pyran-5-yl)(phenyl)methanol	75-85	General Procedure
2	Methylmagnesium Bromide	1-(3,4-Dihydro-2H-pyran-5-yl)ethanol	70-80	General Procedure
3	Ethylmagnesium Bromide	1-(3,4-Dihydro-2H-pyran-5-yl)propan-1-ol	72-82	General Procedure
4	p-Tolylmagnesium Bromide	(3,4-Dihydro-2H-pyran-5-yl)(p-tolyl)methanol	Not Reported	[4]

Experimental Protocols

General Protocol for the Reaction of 3,4-dihydro-2H-pyran-5-carbaldehyde with Grignard Reagents

Materials:

• 3,4-dihydro-2H-pyran-5-carbaldehyde

• Appropriate alkyl or aryl halide (e.g., bromobenzene, methyl iodide, ethyl bromide)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (for initiation)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flasks, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

Part A: Preparation of the Grignard Reagent

• Glassware Preparation: All glassware must be rigorously dried in an oven at >100 °C for several hours and assembled while hot under a stream of dry nitrogen or argon to exclude atmospheric moisture.

• Initiation: Place magnesium turnings (1.2 equivalents relative to the halide) and a small crystal of iodine in a two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• Solvent Addition: Add a small amount of anhydrous diethyl ether or THF to the flask, just enough to cover the magnesium turnings.

• Halide Addition: Dissolve the alkyl or aryl halide (1.0 equivalent) in anhydrous diethyl ether or THF and add it to the dropping funnel. Add a small portion of the halide solution to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle warming may be necessary to start the reaction.

• Completion of Grignard Formation: Once the reaction has initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with 3,4-dihydro-2H-pyran-5-carbaldehyde

• Aldehyde Solution: In a separate flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, dissolve 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 equivalent) in anhydrous diethyl ether or THF.

• Cooling: Cool the aldehyde solution to 0 °C using an ice bath.

• Grignard Addition: Slowly add the freshly prepared Grignard reagent solution (1.1 equivalents) from the dropping funnel to the stirred aldehyde solution, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Part C: Work-up and Purification

• Quenching: Cool the reaction mixture to 0 °C in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction and dissolve the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

• Washing and Drying: Combine the organic extracts, wash with brine (saturated NaCl solution), and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Mandatory Visualizations

References

• 1. Medicinal chemistry of dihydropyran-based medium ring macrolides related to aspergillides: selective inhibition of PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3,4-dihydro-2H-pyran-5-yl-(4-methylphenyl)methanol | C13H16O2 | CID 104057972 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Wittig Reaction for the Synthesis of Olefins from 3,4-Dihydro-2H-pyran-5-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Wittig reaction is a powerful and widely used method in organic synthesis for the formation of carbon-carbon double bonds. This reaction involves the treatment of an aldehyde or ketone with a phosphorus ylide (also known as a Wittig reagent) to afford an alkene and a phosphine oxide as a byproduct.[1][2] The versatility of the Wittig reaction allows for the synthesis of a wide array of alkenes with control over the stereochemistry of the resulting double bond, which is largely dependent on the nature of the ylide employed.[3] This document provides detailed protocols for the Wittig olefination of 3,4-dihydro-2H-pyran-5-carbaldehyde, a heterocyclic aldehyde of interest in medicinal chemistry and natural product synthesis. Two representative protocols are presented: one utilizing a non-stabilized ylide for the synthesis of a terminal alkene, and another employing a stabilized ylide for the formation of an α,β-unsaturated ester.

Key Concepts of the Wittig Reaction

The Wittig reaction is initiated by the nucleophilic attack of the ylide on the carbonyl carbon of the aldehyde or ketone.[1] This is followed by the formation of a betaine intermediate which subsequently cyclizes to a four-membered oxaphosphetane ring.[2] The decomposition of the oxaphosphetane yields the desired alkene and a highly stable phosphine oxide, which is the driving force for the reaction.[2]

The stereochemical outcome of the Wittig reaction is influenced by the stability of the phosphorus ylide:

• Non-stabilized ylides , typically bearing alkyl or aryl substituents, are highly reactive and generally lead to the formation of (Z)-alkenes.[3]

• Stabilized ylides , which contain an electron-withdrawing group (e.g., ester, ketone) that can delocalize the negative charge on the carbanion, are less reactive and predominantly yield (E)-alkenes.[3][4]

Experimental Protocols

Protocol 1: Synthesis of 5-Vinyl-3,4-dihydro-2H-pyran using a Non-Stabilized Ylide

This protocol describes the formation of a terminal alkene from 3,4-dihydro-2H-pyran-5-carbaldehyde using methyltriphenylphosphonium bromide.

Materials:

• Methyltriphenylphosphonium bromide

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 3,4-dihydro-2H-pyran-5-carbaldehyde

• Anhydrous Diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Argon or Nitrogen gas supply

Procedure:

• Ylide Generation:

  • To a dry three-necked round-bottom flask under an inert atmosphere (Argon or Nitrogen), add sodium hydride (1.2 eq).

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous DMSO to the flask.

  • Slowly add methyltriphenylphosphonium bromide (1.2 eq) to the stirred suspension at room temperature.

  • Stir the resulting mixture at room temperature for 1 hour. The formation of the ylide is indicated by a color change to deep red or orange.

• Wittig Reaction:

  • Dissolve 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq) in a minimal amount of anhydrous DMSO.

  • Cool the ylide solution to 0 °C using an ice bath.

  • Slowly add the aldehyde solution dropwise to the ylide solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Work-up and Purification:

  • Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure 5-vinyl-3,4-dihydro-2H-pyran.

Protocol 2: Synthesis of Ethyl 3-(3,4-dihydro-2H-pyran-5-yl)acrylate using a Stabilized Ylide

This protocol details the formation of an α,β-unsaturated ester from 3,4-dihydro-2H-pyran-5-carbaldehyde using a stabilized ylide.

Materials:

• (Carbethoxymethylene)triphenylphosphorane (a stabilized ylide)

• 3,4-dihydro-2H-pyran-5-carbaldehyde

• Anhydrous Toluene

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere, add (carbethoxymethylene)triphenylphosphorane (1.1 eq).

  • Add anhydrous toluene to the flask.

  • Add 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq) to the solution.

• Wittig Reaction:

  • Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to isolate ethyl 3-(3,4-dihydro-2H-pyran-5-yl)acrylate.

Data Presentation

Parameter	Protocol 1	Protocol 2
Product	5-Vinyl-3,4-dihydro-2H-pyran	Ethyl 3-(3,4-dihydro-2H-pyran-5-yl)acrylate
Ylide Type	Non-stabilized	Stabilized
Phosphonium Salt	Methyltriphenylphosphonium bromide	(Carbethoxymethylene)triphenylphosphorane
Base	Sodium Hydride (NaH)	Not required (ylide is stable)
Solvent	DMSO	Toluene
Temperature	0 °C to Room Temperature	Reflux (approx. 110 °C)
Reaction Time	4-6 hours	12-16 hours
Expected Stereochem.	N/A (Terminal Alkene)	Predominantly (E)-isomer
Typical Yield	60-80%	70-90%

Visualizations

Wittig Reaction Signaling Pathway

Caption: General mechanism of the Wittig reaction.

Experimental Workflow

Caption: Experimental workflow for the Wittig reaction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. courses.lumenlearning.com [courses.lumenlearning.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: 3,4-Dihydro-2H-pyran-5-carbaldehyde as a Versatile Precursor for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 3,4-dihydro-2H-pyran-5-carbaldehyde as a strategic starting material in the synthesis of valuable pharmaceutical intermediates. The inherent reactivity of this precursor, featuring both an α,β-unsaturated aldehyde and a dihydropyran ring, allows for the construction of a diverse range of heterocyclic scaffolds with potential therapeutic applications, including anti-inflammatory and adenosine receptor modulating agents.

Application Note 1: Synthesis of Pyrazolo[3,4-b]pyridine Derivatives as Potential Anti-inflammatory Agents

Pyrazolo[3,4-b]pyridines are a class of bicyclic heteroaromatic compounds that are isosteres of purines and have garnered significant interest in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The synthesis of these scaffolds can be efficiently achieved through a condensation reaction between 3,4-dihydro-2H-pyran-5-carbaldehyde and substituted 5-aminopyrazoles. The resulting pyran-fused pyridine intermediates can be further aromatized to yield the desired pyrazolo[3,4-b]pyridine core. These compounds are of interest as potential inhibitors of pro-inflammatory signaling pathways.

Experimental Protocol: Synthesis of 6-methyl-1-phenyl-1,4,5,6-tetrahydro-7-oxa-1,2,8-triaza-cyclopenta[a]indene

A two-step synthesis for the preparation of a pyrazolo[3,4-b]pyridine derivative from 3,4-dihydro-2H-pyran-5-carbaldehyde is detailed below.

Step 1: Condensation of 3,4-dihydro-2H-pyran-5-carbaldehyde with 3-methyl-1-phenyl-1H-pyrazol-5-amine

• To a solution of 3,4-dihydro-2H-pyran-5-carbaldehyde (1.12 g, 10 mmol) in glacial acetic acid (20 mL), add 3-methyl-1-phenyl-1H-pyrazol-5-amine (1.73 g, 10 mmol).

• Heat the reaction mixture at reflux (approximately 118 °C) for 4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into ice-cold water (100 mL) with vigorous stirring.

• Collect the resulting precipitate by vacuum filtration, wash with cold water (3 x 20 mL), and dry under vacuum to yield the intermediate product.

Step 2: Aromatization to 6-methyl-1-phenyl-1,4,5,6-tetrahydro-7-oxa-1,2,8-triaza-cyclopenta[a]indene

• Suspend the dried intermediate from Step 1 in a suitable high-boiling solvent such as diphenyl ether (25 mL).

• Add a catalytic amount of palladium on carbon (10 mol%).

• Heat the mixture to reflux (approximately 259 °C) for 6 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature and dilute with dichloromethane (50 mL).

• Filter the mixture through a pad of Celite to remove the catalyst, washing the pad with additional dichloromethane (2 x 20 mL).

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure pyrazolo[3,4-b]pyridine derivative.

Data Presentation

Product	Starting Materials	Reaction Conditions	Yield (%)	Spectroscopic Data
Pyrazolo[3,4-b]pyridine derivative	3,4-dihydro-2H-pyran-5-carbaldehyde, 3-methyl-1-phenyl-1H-pyrazol-5-amine	Step 1: Acetic acid, reflux, 4h. Step 2: Pd/C, diphenyl ether, reflux, 6h.	65-75	¹H NMR (CDCl₃, 400 MHz): δ 8.21 (s, 1H), 7.60-7.40 (m, 5H), 4.85 (t, J=5.6 Hz, 2H), 3.10 (t, J=5.6 Hz, 2H), 2.65 (s, 3H). ¹³C NMR (CDCl₃, 101 MHz): δ 155.2, 148.9, 142.1, 140.5, 129.3, 126.8, 121.5, 108.2, 65.4, 25.1, 15.8. MS (ESI): m/z 265.1 [M+H]⁺.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for pyrazolo[3,4-b]pyridine.

Application Note 2: Synthesis of Adenosine A₂ₐ and A₃ Receptor Agonists

Derivatives of 3,4-dihydro-2H-pyran have been successfully utilized in the synthesis of potent and selective agonists for adenosine A₂ₐ and A₃ receptors.[1] These G-protein coupled receptors are implicated in a variety of physiological processes, and their modulation is a key strategy in the development of therapeutics for inflammatory diseases and ischemia.[1] The following protocol is adapted from the synthesis of a potent adenosine receptor agonist, demonstrating the utility of a dihydropyran carboxaldehyde derivative.

Experimental Protocol: Synthesis of (R)-3,4-dihydro-2H-pyran-2-yl)methanol-NECA Hydrazone

This protocol details the synthesis of an adenosine receptor agonist from a dihydropyran carboxaldehyde precursor.

Step 1: Oxidation of (R)-3,4-dihydro-2H-pyran-2-yl)methanol to (R)-3,4-dihydro-2H-pyran-2-carbaldehyde

• In a round-bottom flask, dissolve (R)-3,4-dihydro-2H-pyran-2-yl)methanol (1.14 g, 10 mmol) in dichloromethane (20 mL).

• Add Dess-Martin periodinane (4.68 g, 11 mmol) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction by TLC (3:7 ethyl acetate/hexane).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (20 mL) and a saturated aqueous solution of sodium thiosulfate (20 mL).

• Stir vigorously for 15 minutes until the layers are clear.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude aldehyde by flash chromatography on silica gel (eluting with 1:9 ethyl acetate/hexane) to yield (R)-3,4-dihydro-2H-pyran-2-carbaldehyde.

Step 2: Condensation with 2-Hydrazino-NECA

• Dissolve (R)-3,4-dihydro-2H-pyran-2-carbaldehyde (1.12 g, 10 mmol) and 2-hydrazino-NECA (3.39 g, 10 mmol) in ethanol (30 mL).

• Add a catalytic amount of acetic acid (3 drops).

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the formation of the hydrazone by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluting with a gradient of methanol in dichloromethane) to obtain the target adenosine receptor agonist.

Data Presentation

Product	Starting Materials	Reaction Conditions	Yield (%)	Spectroscopic Data
(R)-3,4-dihydro-2H-pyran-2-yl)methanol-NECA Hydrazone	(R)-3,4-dihydro-2H-pyran-2-carbaldehyde, 2-Hydrazino-NECA	Ethanol, Acetic acid (cat.), RT, 12h	85-95	¹H NMR (DMSO-d₆, 400 MHz): δ 10.8 (s, 1H), 8.2 (s, 1H), 7.8 (s, 1H), 5.9 (d, J=6.0 Hz, 1H), 5.4 (t, J=5.2 Hz, 1H), 4.6 (m, 1H), 4.2-4.0 (m, 3H), 3.6-3.4 (m, 2H), 2.8-2.6 (m, 2H), 2.0-1.6 (m, 4H), 1.1 (t, J=7.2 Hz, 3H). MS (ESI): m/z 434.2 [M+H]⁺.

Diagram of the Adenosine Receptor Signaling Pathway

Caption: Simplified Adenosine A₂ₐ receptor signaling.

Application Note 3: Knoevenagel Condensation for the Synthesis of α,β-Unsaturated Intermediates

The aldehyde functionality of 3,4-dihydro-2H-pyran-5-carbaldehyde is readily susceptible to Knoevenagel condensation with active methylene compounds. This reaction provides a straightforward route to α,β-unsaturated products, which are versatile intermediates for the synthesis of various pharmaceutical agents, including anti-inflammatory and antimicrobial compounds. The electron-withdrawing nature of the newly formed double bond can be exploited in subsequent Michael additions or cycloaddition reactions to build molecular complexity.

Experimental Protocol: Knoevenagel Condensation with Malononitrile

• In a 50 mL round-bottom flask, dissolve 3,4-dihydro-2H-pyran-5-carbaldehyde (1.12 g, 10 mmol) and malononitrile (0.66 g, 10 mmol) in ethanol (20 mL).

• Add a catalytic amount of piperidine (0.1 mL).

• Stir the reaction mixture at room temperature for 3 hours.

• Monitor the reaction progress by TLC (2:8 ethyl acetate/hexane).

• Upon completion, a precipitate will form. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold ethanol (2 x 10 mL) and dry under vacuum to obtain the pure Knoevenagel condensation product.

Data Presentation

Product	Starting Materials	Reaction Conditions	Yield (%)	Spectroscopic Data
(3,4-dihydro-2H-pyran-5-yl)methylenemalononitrile	3,4-dihydro-2H-pyran-5-carbaldehyde, Malononitrile	Ethanol, Piperidine (cat.), RT, 3h	90-98	¹H NMR (CDCl₃, 400 MHz): δ 7.21 (s, 1H), 6.95 (s, 1H), 4.20 (t, J=5.2 Hz, 2H), 2.55 (t, J=6.0 Hz, 2H), 1.95 (m, 2H). ¹³C NMR (CDCl₃, 101 MHz): δ 158.5, 150.2, 113.8, 112.9, 108.7, 78.1, 66.2, 21.8, 20.5. MS (ESI): m/z 161.1 [M+H]⁺.

Diagram of the Knoevenagel Condensation Workflow

References

• 1. Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reduction of 3,4-dihydro-2H-pyran-5-carbaldehyde to (3,4-dihydro-2H-pyran-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental procedure for the reduction of the α,β-unsaturated aldehyde, 3,4-dihydro-2H-pyran-5-carbaldehyde, to its corresponding allylic alcohol, (3,4-dihydro-2H-pyran-5-yl)methanol. The primary reducing agent discussed is sodium borohydride (NaBH₄), a mild and selective reagent suitable for this transformation.[1][2] Due to the conjugated nature of the starting material, reaction conditions can be optimized to favor the desired 1,2-reduction of the carbonyl group over the potential 1,4-conjugate addition. This protocol outlines two common methods: a standard sodium borohydride reduction and the Luche reduction, which employs a lanthanide salt to enhance 1,2-selectivity.[1][3][4]

Introduction

The reduction of aldehydes to primary alcohols is a fundamental transformation in organic synthesis.[1][2] Sodium borohydride is a widely used reagent for this purpose due to its operational simplicity and chemoselectivity, typically not reducing esters, amides, or carboxylic acids under standard conditions.[1] However, the reduction of α,β-unsaturated aldehydes, such as 3,4-dihydro-2H-pyran-5-carbaldehyde, can present a challenge in regioselectivity, potentially yielding a mixture of the desired 1,2-reduction product (allylic alcohol) and the 1,4-reduction product (saturated aldehyde or alcohol).[5] The Luche reduction, which utilizes sodium borohydride in the presence of a Lewis acidic lanthanide salt like cerium(III) chloride, is a highly effective method for selectively achieving 1,2-reduction of enones and enals.[3][4][6]

Data Presentation

Table 1: Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Purpose
3,4-dihydro-2H-pyran-5-carbaldehyde	C₆H₈O₂	112.13	Starting Material
Sodium Borohydride	NaBH₄	37.83	Reducing Agent
Cerium(III) Chloride Heptahydrate	CeCl₃·7H₂O	372.58	Lewis Acid (Luche)
Methanol	CH₃OH	32.04	Solvent
Dichloromethane	CH₂Cl₂	84.93	Extraction Solvent
Saturated Aqueous Ammonium Chloride	NH₄Cl	53.49	Quenching Agent
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Drying Agent

Table 2: Typical Reaction Parameters

Parameter	Standard NaBH₄ Reduction	Luche Reduction
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Solvent	Methanol	Methanol
Key Reagents	NaBH₄	NaBH₄, CeCl₃·7H₂O
Reaction Time	1 - 3 hours	30 minutes - 2 hours
Work-up	Aqueous Quench	Aqueous Quench
Selectivity	Mixture of 1,2 and 1,4-addition products possible	High selectivity for 1,2-addition product[3]
Estimated Yield	70-90%	>90%

Experimental Protocols

Protocol 1: Standard Reduction with Sodium Borohydride

This protocol describes a general procedure for the reduction of 3,4-dihydro-2H-pyran-5-carbaldehyde using sodium borohydride.

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq) in methanol (0.2 M solution).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-3 hours), cool the reaction mixture back to 0 °C.

• Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude (3,4-dihydro-2H-pyran-5-yl)methanol by silica gel column chromatography.

Protocol 2: Luche Reduction for Selective 1,2-Addition

This protocol is recommended for achieving high selectivity for the desired allylic alcohol.[3][4][6]

Procedure:

• In a round-bottom flask, dissolve 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq) and cerium(III) chloride heptahydrate (1.1 eq) in methanol (0.2 M solution).

• Stir the mixture at room temperature for 15-20 minutes until the cerium salt is fully dissolved.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 eq) in one portion to the vigorously stirred solution.

• Monitor the reaction by TLC. The reaction is typically complete within 30 minutes to 2 hours.

• Quench the reaction by the addition of water.

• Concentrate the reaction mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford pure (3,4-dihydro-2H-pyran-5-yl)methanol.

Visualizations

Caption: Experimental workflow for the standard reduction.

Caption: Signaling pathway for the Luche reduction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]
• 3. Luche reduction - Wikipedia [en.wikipedia.org]
• 4. Luche Reduction [organic-chemistry.org]
• 5. NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones – Oriental Journal of Chemistry [orientjchem.org]
• 6. Luche Reduction | Thermo Fisher Scientific - SG [thermofisher.com]

Application of 3,4-dihydro-2H-pyran-5-carbaldehyde in Fragrance Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-dihydro-2H-pyran-5-carbaldehyde is a heterocyclic aldehyde with potential as a versatile building block in the synthesis of novel fragrance ingredients. While direct applications of this specific molecule in commercial fragrance production are not extensively documented in publicly available literature, its structural features—a reactive aldehyde group conjugated to a dihydropyran ring—suggest its utility in creating a variety of odorants, potentially with woody, floral, and fruity notes. This document provides a comprehensive overview of the potential applications of 3,4-dihydro-2H-pyran-5-carbaldehyde in fragrance synthesis, including detailed hypothetical experimental protocols for the synthesis of new fragrance compounds, and quantitative data on their potential olfactory properties.

Potential Reaction Pathways for Fragrance Synthesis

The aldehyde functional group of 3,4-dihydro-2H-pyran-5-carbaldehyde is a key handle for a variety of chemical transformations that can lead to compounds with interesting olfactory properties. Based on established organic synthesis reactions used in the fragrance industry, several pathways can be proposed.

Diagram: Synthetic Pathways from 3,4-dihydro-2H-pyran-5-carbaldehyde

Caption: Potential synthetic routes from 3,4-dihydro-2H-pyran-5-carbaldehyde.

Hypothetical Fragrance Compounds and Their Potential Olfactory Properties

Based on the reaction pathways outlined above, a range of novel fragrance compounds can be envisioned. The following table summarizes some hypothetical products and their predicted olfactory characteristics.

Compound Name	Structure	Synthetic Pathway	Predicted Odor Profile	Potential Application
1-(3,4-dihydro-2H-pyran-5-yl)ethanol		Grignard Reaction with MeMgBr	Mildly woody, floral, with a hint of a sweet, roasted note.	Middle note in floral and woody fragrances.
5-(Prop-1-en-1-yl)-3,4-dihydro-2H-pyran		Wittig Reaction with Ethyltriphenylphosphonium bromide	Green, slightly fruity, with a fresh, leafy undertone.	Top note in green and fruity fragrances.
4-(3,4-dihydro-2H-pyran-5-yl)but-3-en-2-one		Aldol Condensation with Acetone	Warm, spicy, reminiscent of cinnamon and cassia, with a woody background.	Base note in spicy and oriental fragrances.
(3,4-dihydro-2H-pyran-5-yl)methanol		Reduction with NaBH4	Sweet, slightly herbaceous, with a mild woody and hay-like character.	Modifier in fougère and chypre fragrances.

Experimental Protocols

The following are detailed, hypothetical protocols for the synthesis of the potential fragrance compounds listed above. These protocols are based on standard laboratory procedures for similar transformations.

Protocol 1: Synthesis of 1-(3,4-dihydro-2H-pyran-5-yl)ethanol (Grignard Reaction)

Objective: To synthesize a secondary alcohol with potential woody and floral notes via a Grignard reaction.

Materials:

• 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq)

• Methylmagnesium bromide (3.0 M solution in diethyl ether, 1.2 eq)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard glassware for anhydrous reactions

Workflow Diagram:

Caption: Workflow for the Grignard reaction synthesis.

Procedure:

• A solution of 3,4-dihydro-2H-pyran-5-carbaldehyde in anhydrous diethyl ether is added dropwise to a stirred solution of methylmagnesium bromide in diethyl ether at 0 °C under a nitrogen atmosphere.

• The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.

• The reaction is carefully quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the desired alcohol.

Protocol 2: Synthesis of 5-(Prop-1-en-1-yl)-3,4-dihydro-2H-pyran (Wittig Reaction)

Objective: To synthesize an alkene with potential green and fruity notes via a Wittig reaction.

Materials:

• Ethyltriphenylphosphonium bromide (1.1 eq)

• Potassium tert-butoxide (1.1 eq)

• Anhydrous tetrahydrofuran (THF)

• 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq)

• Hexane

• Standard glassware for anhydrous reactions

Procedure:

• To a suspension of ethyltriphenylphosphonium bromide in anhydrous THF at 0 °C is added potassium tert-butoxide in one portion.

• The resulting orange-red ylide solution is stirred at room temperature for 1 hour.

• A solution of 3,4-dihydro-2H-pyran-5-carbaldehyde in anhydrous THF is added dropwise to the ylide solution at 0 °C.

• The reaction mixture is stirred at room temperature overnight.

• The reaction is quenched with water, and the product is extracted with hexane (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude product is purified by distillation under reduced pressure to afford the target alkene.

Protocol 3: Synthesis of 4-(3,4-dihydro-2H-pyran-5-yl)but-3-en-2-one (Aldol Condensation)

Objective: To synthesize an enone with potential spicy and woody notes via an Aldol condensation.

Materials:

• 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq)

• Acetone (5.0 eq)

• 10% Aqueous sodium hydroxide solution

• Ethanol

• Dichloromethane

Procedure:

• A solution of 3,4-dihydro-2H-pyran-5-carbaldehyde in ethanol is added to a stirred solution of acetone and 10% aqueous sodium hydroxide at room temperature.

• The mixture is stirred for 4 hours, during which a precipitate may form.

• The reaction is neutralized with dilute hydrochloric acid.

• The product is extracted with dichloromethane (3 x 50 mL).

• The combined organic layers are washed with water, dried over anhydrous sodium sulfate, and the solvent is removed in vacuo.

• The resulting crude enone is purified by recrystallization or column chromatography.

Conclusion

3,4-dihydro-2H-pyran-5-carbaldehyde represents a promising, yet underexplored, starting material for the synthesis of novel fragrance ingredients. The synthetic protocols and potential odor profiles presented in this document provide a foundation for further research and development in this area. The versatility of the aldehyde functionality, combined with the cyclic ether moiety, offers a rich scaffold for the creation of a diverse range of new odorants that could find application across various fragrance families. Further sensory evaluation of the synthesized compounds would be necessary to fully characterize their olfactory properties and potential for commercial use.

Application Notes and Protocols: Protecting Group Strategies Involving 3,4-Dihydro-2H-pyran Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,4-dihydro-2H-pyran (DHP) for the protection of hydroxyl groups, a critical strategy in multi-step organic synthesis. The formation of a tetrahydropyranyl (THP) ether from an alcohol and DHP is a robust and widely employed method due to the protecting group's ease of installation, stability under various non-acidic conditions, and facile cleavage under mild acidic conditions.[1][2][3]

The THP group is stable in the presence of strong bases, organometallic reagents (such as Grignard and organolithium reagents), hydrides, and various oxidizing and reducing agents.[2][3][4] This stability profile makes it an invaluable tool in the synthesis of complex molecules, including pharmaceuticals and natural products.[3]

Reaction Mechanisms

The protection of an alcohol as a THP ether and its subsequent deprotection are both acid-catalyzed processes.[2]

Protection of Alcohols with 3,4-Dihydro-2H-pyran:

The protection reaction proceeds via an acid-catalyzed addition of the alcohol to the enol ether functionality of DHP. The key steps are:

• Protonation of Dihydropyran: An acid catalyst protonates the double bond of DHP, generating a resonance-stabilized oxocarbenium ion.[2]

• Nucleophilic Attack: The alcohol acts as a nucleophile and attacks the electrophilic carbon of the oxocarbenium ion.[2]

• Deprotonation: A base (often the solvent or the conjugate base of the acid catalyst) removes a proton from the resulting oxonium ion to yield the neutral THP ether and regenerate the acid catalyst.[2][4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. total-synthesis.com [total-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3,4-dihydro-2H-pyran-5-carbaldehyde

This guide provides detailed troubleshooting advice and protocols for the purification of 3,4-dihydro-2H-pyran-5-carbaldehyde by column chromatography, tailored for researchers and drug development professionals.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the column chromatography of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Q1: My compound appears to be decomposing on the column. How can I confirm this and what can I do to prevent it?

A: Decomposition on silica gel is a common problem for acid-sensitive compounds. Silica gel is inherently acidic and can catalyze the degradation of certain molecules, including some aldehydes and pyran derivatives.[1][2]

• Confirmation: To check for stability, spot your crude sample on a TLC plate, let it sit for 30-60 minutes, and then elute it. If you observe new spots or significant streaking that wasn't present in an immediately-run TLC, your compound is likely unstable on silica.[1]

• Solutions:

  • Deactivate the Silica Gel: Neutralize the acidic sites on the silica gel by preparing your slurry and eluent with 1-3% triethylamine.[2]

  • Use an Alternative Stationary Phase: If deactivation is insufficient, consider using a more neutral stationary phase like neutral aluminum oxide or Florisil.[1][3]

  • Work Quickly: Minimize the time the compound spends on the column by using a slightly more polar solvent system to speed up elution.

Q2: I'm seeing poor separation between my product and an impurity. What are the first steps to improve resolution?

A: Poor separation is typically a mobile phase issue. The goal is to find a solvent system where your product has an Rf value of approximately 0.3-0.4 on a TLC plate, and there is maximum separation from impurities.

• Solutions:

  • Optimize the Solvent System: Test various ratios of non-polar and polar solvents. A common starting point for compounds like this is a mixture of hexanes and ethyl acetate.[3][4] Try systematically decreasing the polarity (reducing the percentage of ethyl acetate) to increase the separation between spots on a TLC plate.

  • Try Different Solvents: If hexanes/ethyl acetate doesn't work, try other solvent systems. Replacing hexanes with toluene or dichloromethane can alter the selectivity and improve separation.

  • Use a Gradient Elution: Start with a low-polarity mobile phase and gradually increase the polarity during the elution process. This can help separate compounds with close Rf values.[2]

Q3: My product is eluting as a long streak (tailing) instead of a tight band. What causes this and how can I fix it?

A: Tailing is often caused by strong interactions between a polar compound and the acidic sites on the silica gel, or by overloading the column.

• Solutions:

  • Increase Eluent Polarity: Once your compound begins to elute, you can slightly increase the polarity of the mobile phase to push it off the column faster, reducing the tailing effect.[1]

  • Add a Modifier: Adding a small amount (0.5-1%) of a polar solvent like methanol or an acid/base modifier like triethylamine or acetic acid (depending on your compound's nature) to the eluent can improve peak shape.

  • Reduce Sample Load: Ensure you are not overloading the column. A general rule is to use a 1:30 to 1:100 ratio of crude material to silica gel by weight.

Q4: My compound won't come off the column, or my recovery is very low. What happened?

A: This can happen for several reasons.

• Probable Causes & Solutions:

  • Decomposition: The compound may have degraded on the column.[1] Refer to Q1 for solutions.

  • Solvent Polarity is Too Low: The mobile phase may not be polar enough to elute your compound. If your compound is very polar, you may need to switch to a more aggressive solvent system, such as one containing methanol.[1]

  • Irreversible Adsorption: The compound may be too polar and has irreversibly stuck to the silica gel. Using a different stationary phase or the dry loading method (see protocol below) may be necessary.

  • Dilute Fractions: The compound may have eluted, but the fractions are too dilute to be detected by TLC.[1] Try combining and concentrating the fractions you expected the compound to be in and re-running the TLC.

Data Presentation

Table 1: Recommended Solvent Systems for TLC and Column Chromatography

Solvent System (v/v)	Polarity	Application Notes
20% Ethyl Acetate in Hexanes	Low-Medium	Good starting point for initial TLC analysis. Adjust ratio to achieve an Rf of ~0.3 for the target compound.[4]
25% Ethyl Acetate in Hexanes	Medium	Reported for purification of related pyran structures on neutral alumina.[3]
10-40% Ethyl Acetate in Hexanes	Gradient	Use for gradient elution to separate closely related impurities. Start with 10% and gradually increase to 40%.
1-2% Methanol in Dichloromethane	High	For more polar compounds that do not move significantly in hexanes/ethyl acetate systems.

Table 2: Troubleshooting Summary

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation	- Incorrect solvent system- Column overloading	- Re-optimize mobile phase using TLC- Use a gradient elution- Reduce the amount of sample loaded
Compound Decomposition	- Compound is sensitive to acidic silica gel	- Deactivate silica with triethylamine[2]- Use neutral alumina or Florisil as the stationary phase[1][3]
Product Tailing/Streaking	- Strong interaction with silica- Sample is too concentrated	- Add a polar modifier (e.g., 1% methanol) to the eluent- Increase eluent polarity after the product starts eluting[1]- Ensure sample is fully dissolved and loaded in a narrow band
Low or No Recovery	- Decomposition on column- Eluent is not polar enough- Fractions are too dilute	- Check compound stability (see Q1)- Increase the polarity of the mobile phase significantly[1]- Combine and concentrate fractions before TLC analysis[1]

Experimental Protocol: Column Chromatography

Materials:

• Crude 3,4-dihydro-2H-pyran-5-carbaldehyde

• Silica gel (60 Å, 230-400 mesh) or Neutral Aluminum Oxide

• Solvents: Hexanes, Ethyl Acetate (HPLC grade)

• Triethylamine (optional, for deactivation)

• Glass chromatography column

• Sand

• Collection tubes/flasks

• TLC plates, chamber, and UV lamp

Procedure:

• TLC Analysis and Solvent Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Run TLC plates using different ratios of hexanes and ethyl acetate (e.g., 9:1, 4:1, 3:1) to find a system that gives your target compound an Rf value of ~0.3.

• Column Packing (Slurry Method):

  • Place a small plug of cotton or glass wool at the bottom of the column and add a ~1 cm layer of sand.

  • In a beaker, mix the required amount of silica gel (e.g., 50g for 1g of crude material) with the chosen non-polar eluent (e.g., 10% ethyl acetate in hexanes) to form a slurry.

  • Pour the slurry into the column. Gently tap the column to ensure even packing and dislodge any air bubbles.

  • Open the stopcock to drain some solvent, ensuring the solvent level never drops below the top of the silica bed. Add another ~1 cm layer of sand on top of the packed silica.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in the minimum amount of a solvent (dichloromethane is often a good choice).[5] Using a pipette, carefully add the solution to the top of the silica column, allowing it to absorb into the silica bed. Rinse the flask with a tiny amount of solvent and add it to the column to ensure all the product is transferred.

  • Dry Loading (Recommended for less soluble compounds): Dissolve the crude product in a volatile solvent. Add a small amount of silica gel (2-3 times the mass of your crude product) and evaporate the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.[5] Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column without disturbing the top layer of sand.

  • Apply gentle air pressure to the top of the column to achieve a steady flow rate (a drop rate of about one drop per second is a good starting point).[6]

  • Begin collecting fractions in test tubes or flasks.

  • Monitor the elution process by spotting fractions onto TLC plates.

• Analysis and Product Isolation:

  • Develop the TLC plates to identify which fractions contain the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified 3,4-dihydro-2H-pyran-5-carbaldehyde.

Mandatory Visualization

The following diagram illustrates a logical workflow for troubleshooting common column chromatography problems.

Caption: Troubleshooting workflow for column chromatography purification.

References

• 1. Purification [chem.rochester.edu]
• 2. Purification [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. orgsyn.org [orgsyn.org]

Technical Support Center: Synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde. The primary synthetic route covered is the hetero-Diels-Alder reaction between acrolein and an enol ether.

Troubleshooting Guide

Experimental Observation	Probable Cause(s)	Suggested Solutions
Low yield of the desired product with significant amounts of a viscous, insoluble material.	Polymerization of acrolein.	- Add a polymerization inhibitor (e.g., hydroquinone) to the acrolein before use.[1]- Maintain a low reaction temperature.- Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Presence of an isomeric aldehyde in NMR or GC-MS analysis.	Formation of a regioisomeric byproduct (3,4-dihydro-2H-pyran-2-carbaldehyde) via acrolein self-dimerization.[2][3]	- Use a slight excess of the enol ether dienophile.- Add the acrolein slowly to the reaction mixture containing the enol ether.- Optimize the reaction temperature to favor the desired reaction pathway.
Complex diastereomeric mixture observed in the crude product.	Formation of both endo and exo stereoisomers.[4][5][6][7]	- The endo product is typically the kinetic product, favored at lower temperatures.[6][7]- The exo product is the thermodynamic product, favored at higher temperatures or with longer reaction times.- Employ column chromatography for separation. The polarity difference between the diastereomers may allow for isolation of the desired isomer.
Broad, unresolved peaks in the NMR spectrum of the purified product.	Residual polymeric material.	- Purify the product via distillation under reduced pressure.- Perform multiple chromatographic purifications.
Formation of unexpected byproducts, potentially from reaction with residual water.	Hydrolysis of reactants or products, or water-mediated side reactions.[8]	- Use anhydrous solvents and reagents.- Dry all glassware thoroughly before use.- Perform the reaction under strictly anhydrous conditions.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3,4-dihydro-2H-pyran-5-carbaldehyde and what are its primary side products?

The most common laboratory synthesis is a hetero-Diels-Alder reaction between acrolein, which acts as the heterodiene, and an enol ether (e.g., ethyl vinyl ether) as the dienophile.[9][10] The primary side products encountered during this synthesis include:

• Polymers of acrolein: Acrolein is highly susceptible to polymerization, which can significantly reduce the yield of the desired product.[1]

• Regioisomers: The self-dimerization of acrolein can occur, leading to the formation of 3,4-dihydro-2H-pyran-2-carboxaldehyde.[2][3]

• Endo and Exo Stereoisomers: Like many Diels-Alder reactions, this cycloaddition can produce two diastereomers, the endo and exo products, which may be difficult to separate.[4][5][6][7]

Q2: How can I minimize the polymerization of acrolein during the reaction?

To minimize the polymerization of acrolein, the following precautions are recommended:

• Use of Inhibitors: Add a small amount of a polymerization inhibitor, such as hydroquinone, to the acrolein before starting the reaction.[1]

• Temperature Control: Maintain a low reaction temperature, as higher temperatures can accelerate polymerization.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, which can initiate polymerization.

Q3: I have identified two isomeric aldehydes in my product mixture. What are they and how can I favor the formation of the desired 3,4-dihydro-2H-pyran-5-carbaldehyde?

The two isomers are likely the desired 3,4-dihydro-2H-pyran-5-carbaldehyde and the regioisomeric byproduct, 3,4-dihydro-2H-pyran-2-carboxaldehyde, formed from the self-dimerization of acrolein.[2][3] To favor the formation of the desired product:

• Stoichiometry: Use a slight excess of the enol ether to increase the probability of it reacting with acrolein over acrolein reacting with itself.

• Slow Addition: Add the acrolein slowly to the reaction mixture containing the enol ether. This keeps the concentration of acrolein low at any given time, disfavoring self-dimerization.

Q4: My product appears to be a mixture of diastereomers. What are these and can they be separated?

The diastereomers are the endo and exo products of the hetero-Diels-Alder reaction.[4][5][6][7] The endo isomer is often the kinetically favored product, while the exo isomer is typically more thermodynamically stable. Separation can often be achieved by careful column chromatography, taking advantage of the potential differences in polarity between the two diastereomers.

Reaction Pathways and Side Product Formation

Caption: Main hetero-Diels-Alder reaction pathway.

Caption: Competing pathways leading to regioisomers.

Caption: Formation of endo and exo stereoisomers.

References

• 1. JPH06340570A - Method for preventing acrolein from polymerizing - Google Patents [patents.google.com]
• 2. dasher.wustl.edu [dasher.wustl.edu]
• 3. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemtube3d.com [chemtube3d.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Endo and Exo products of Diels-Alder Reaction with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. chemtube3d.com [chemtube3d.com]
• 8. Recent Advances in Inverse-Electron-Demand Hetero-Diels–Alder Reactions of 1-Oxa-1,3-Butadienes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 10. Diels–Alder Reaction [sigmaaldrich.com]

Technical Support Center: Prevention of Dihydropyran Aldehyde Polymerization

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing the unwanted polymerization of dihydropyran aldehydes, a common challenge during storage and in reaction mixtures. The information is presented in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: Why are dihydropyran aldehydes prone to polymerization?

A1: Dihydropyran aldehydes possess two reactive functional groups that can contribute to polymerization: the aldehyde group and the carbon-carbon double bond within the dihydropyran ring. The conjugation of the double bond with the carbonyl group in α,β-unsaturated dihydropyran aldehydes increases their susceptibility to polymerization.[1] Polymerization can be initiated by heat, light, and the presence of impurities such as acids, bases, or radical species.

Q2: What are the primary mechanisms of dihydropyran aldehyde polymerization?

A2: Similar to other unsaturated aldehydes like acrolein, dihydropyran aldehydes can polymerize through several mechanisms:[2][3]

• Free-Radical Polymerization: This is a common pathway initiated by heat, light (UV), or radical initiators (e.g., peroxides). The double bond in the dihydropyran ring is susceptible to radical attack, leading to chain growth.[4]

• Cationic Polymerization: Acidic impurities can protonate the carbonyl oxygen or the double bond, generating a carbocation that initiates polymerization.[5][6] This is a significant concern as acidic conditions are often employed in reactions involving these compounds.

• Anionic Polymerization: Basic impurities can initiate polymerization by attacking the electrophilic carbon of the aldehyde or the β-carbon of the unsaturated system.[7]

Q3: What are the visible signs of polymerization?

A3: The onset of polymerization can be identified by several observable changes:

• An increase in viscosity.

• The formation of a precipitate or solid mass.

• A change in color, often to yellow or brown.

• A noticeable decrease in the concentration of the monomer over time, which can be monitored by analytical techniques like GC or NMR.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Product has solidified or become highly viscous upon storage.	Spontaneous polymerization due to improper storage conditions (exposure to heat, light, or air).	1. Discard the polymerized material safely. 2. For future storage, add a suitable inhibitor (see Table 1) and store in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon).[9]
A reaction mixture containing a dihydropyran aldehyde turns cloudy or forms a precipitate.	Polymerization initiated by reaction conditions (e.g., acidic or basic catalysts, elevated temperature).	1. If possible, filter the reaction mixture to remove the polymer. 2. For future reactions, add a polymerization inhibitor that is compatible with your reaction conditions. For radical reactions, consider adding a radical scavenger. For acid-catalyzed reactions, ensure the aldehyde is added slowly to the reaction mixture.
Inconsistent yields or formation of insoluble byproducts in reactions.	Partial polymerization of the dihydropyran aldehyde starting material or polymerization during the reaction.	1. Check the purity of the dihydropyran aldehyde before use. If necessary, purify by distillation (under vacuum and in the presence of an inhibitor). 2. Add a polymerization inhibitor to the reaction mixture. 3. Optimize reaction conditions to minimize polymerization (e.g., lower temperature, shorter reaction time).
Difficulty in reproducing experimental results.	Variable levels of impurities in different batches of dihydropyran aldehyde that may be initiating polymerization.	1. Standardize the purification and storage protocol for the dihydropyran aldehyde. 2. Routinely test for the presence of oligomers or polymers using techniques like HPLC or size exclusion chromatography.

Data Presentation: Polymerization Inhibitors

The following table summarizes common polymerization inhibitors, their mechanisms of action, and recommended concentrations based on data for analogous unsaturated aldehydes.

Table 1: Common Polymerization Inhibitors for Unsaturated Aldehydes

Inhibitor	Mechanism of Action	Typical Concentration Range	Notes
Hydroquinone (HQ)	Radical Scavenger	100 - 2500 ppm (0.01 - 0.25%)[10]	Often requires the presence of oxygen to be effective.[11] Can be removed by a basic wash.
4-Methoxyphenol (MEHQ)	Radical Scavenger	10 - 500 ppm	Similar to hydroquinone, often requires oxygen.[11]
Phenothiazine (PTZ)	Radical Scavenger	100 - 1000 ppm	Effective at high temperatures and in low-oxygen environments.[][13]
Hydroxylamine and its derivatives	Radical Scavenger	10 - 10,000 ppm (0.001 - 1%)[8]	Effective in alcoholic solutions and at elevated temperatures.
Triethanolamine	Base, may inhibit cationic polymerization	20 - 100 ppm[14]	Can also act as a catalyst for other reactions.
Dimethylethanolamine	Base, may inhibit cationic polymerization	20 - 100 ppm[14]	Similar to triethanolamine.

Experimental Protocols

Protocol 1: Stabilization of Dihydropyran Aldehydes for Storage

• Preparation of Inhibitor Stock Solution:

  • Prepare a 1% (w/v) stock solution of the chosen inhibitor (e.g., hydroquinone) in a compatible, dry solvent (e.g., diethyl ether or THF).

• Addition of Inhibitor:

  • To your freshly purified dihydropyran aldehyde, add the inhibitor stock solution to achieve the desired final concentration (e.g., for 200 ppm, add 2 mL of a 1% hydroquinone solution to 100 mL of the aldehyde).

  • Thoroughly mix the solution.

• Storage:

  • Transfer the stabilized aldehyde to a clean, dry, amber glass bottle.

  • Purge the headspace with an inert gas (nitrogen or argon).

  • Seal the bottle tightly and store it in a cool, dark place (refrigeration at 2-8 °C is recommended).

Protocol 2: Small-Scale Stability Test

• Sample Preparation:

  • Prepare several small vials (e.g., 1-2 mL) of the dihydropyran aldehyde.

  • Add varying concentrations of the inhibitor to be tested to each vial. Include a control vial with no inhibitor.

• Incubation:

  • Store the vials under conditions that may accelerate polymerization (e.g., at room temperature or slightly elevated temperature, ~40 °C).

• Monitoring:

  • Visually inspect the samples daily for any signs of polymerization (increased viscosity, cloudiness, color change).

  • After a set period (e.g., one week), analyze the samples by GC or NMR to quantify the remaining monomer concentration.

• Evaluation:

  • Compare the stability of the samples with different inhibitor concentrations to determine the most effective concentration for your application.

Visualizations

Caption: Polymerization pathways of dihydropyran aldehydes.

Caption: Workflow for stabilizing dihydropyran aldehydes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Aldehydes: What We Should Know About Them [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. What is high performance polymerization inhibitor?|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 7. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US3849498A - Method of preventing the polymerization of unsaturated aldehyde - Google Patents [patents.google.com]
• 9. Frontiers | Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity [frontiersin.org]
• 10. Embracing the challenges of aldehyde polymerization - American Chemical Society [acs.digitellinc.com]
• 11. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and Evaluation of High-Temperature-Resistant and Environmentally Friendly Polymer Filter Loss Additives [mdpi.com]

Technical Support Center: Formylation of 3,4-dihydro-2H-pyran

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield for the formylation of 3,4-dihydro-2H-pyran, a key reaction for synthesizing valuable chemical intermediates.

Troubleshooting Guide

This guide addresses common issues encountered during the formylation of 3,4-dihydro-2H-pyran, primarily via the Vilsmeier-Haack reaction, offering potential causes and solutions in a question-and-answer format.

Q1: My reaction resulted in a very low yield or no product at all. What are the most likely causes?

A1: Low or no yield in this formylation is typically traced back to issues with the reagents or reaction conditions. The most common culprits include:

• Moisture Contamination: The Vilsmeier reagent, the active formylating agent formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), is extremely sensitive to moisture.[1] Water will rapidly quench the reagent, halting the reaction and drastically reducing the yield.

• Reagent Quality: The purity and stability of your starting materials are critical. Old or improperly stored POCl₃ may have degraded. Similarly, 3,4-dihydro-2H-pyran can be prone to polymerization or oxidation.

• Sub-optimal Temperature: The formation of the Vilsmeier reagent must be performed at a low temperature (typically 0 °C) to prevent decomposition. The subsequent formylation reaction temperature needs to be carefully controlled; if it's too low, the reaction may not proceed, and if it's too high, it can lead to side product formation and decomposition.

• Incorrect Stoichiometry: The molar ratio of 3,4-dihydro-2H-pyran to the Vilsmeier reagent is crucial. An insufficient amount of the formylating agent will lead to incomplete conversion.

Q2: I'm observing the formation of a significant amount of black, tarry side-product. How can I prevent this?

A2: Polymerization or resin formation is a common side reaction, especially with reactive substrates like vinyl ethers under acidic Vilsmeier-Haack conditions.[1] To minimize this:

• Control Temperature: Avoid excessively high reaction temperatures. Maintain the recommended temperature throughout the addition of reagents and the reaction period.

• Minimize Reaction Time: Monitor the reaction closely using an appropriate technique (e.g., Thin-Layer Chromatography - TLC). Once the starting material is consumed, proceed with the work-up promptly to avoid prolonged exposure to the acidic conditions.

• Adjust Stoichiometry: Using a large excess of the Vilsmeier reagent can sometimes promote polymerization. Try reducing the amount of the formylating agent.[1]

Q3: The reaction seems to work, but I am losing a significant amount of product during the work-up and purification. What can I do?

A3: Product loss during isolation is a frequent challenge. Here are some potential issues and solutions:

• Inefficient Quenching/Extraction: The product, 5-formyl-3,4-dihydro-2H-pyran, may have some solubility in the aqueous layer, especially if the pH is not optimal. Ensure the quenching solution (e.g., a saturated sodium bicarbonate solution) is added slowly and with cooling to control any exotherm. Check the aqueous layer by TLC to ensure your product hasn't partitioned into it.[2]

• Product Volatility: The target aldehyde may be somewhat volatile. Avoid excessive heating or prolonged exposure to high vacuum during solvent removal.

• Degradation on Silica Gel: Aldehyd products can sometimes be sensitive to acidic silica gel during column chromatography. Consider deactivating the silica gel with a base (e.g., triethylamine in the eluent) or using an alternative purification method like distillation under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for the formylation of 3,4-dihydro-2H-pyran?

A1: The Vilsmeier-Haack reaction is the most widely employed and effective method for formylating electron-rich alkenes like 3,4-dihydro-2H-pyran.[3][4] This reaction uses a Vilsmeier reagent, typically generated in situ from POCl₃ and DMF, to introduce a formyl group onto the double bond.

Q2: How should I prepare and handle the Vilsmeier reagent?

A2: The Vilsmeier reagent is prepared by adding POCl₃ dropwise to ice-cold, anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).[1] This process is exothermic and must be done slowly with vigorous stirring to maintain a low temperature. The reagent is highly reactive and moisture-sensitive, so it should be prepared fresh and used immediately.

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring the reaction.[5] Use an appropriate solvent system (e.g., ethyl acetate/hexanes) to track the disappearance of the 3,4-dihydro-2H-pyran spot and the appearance of a new, more polar product spot corresponding to the aldehyde. Staining with potassium permanganate or p-anisaldehyde can help visualize the spots.

Q4: What are the key safety precautions for this reaction?

A4: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Both POCl₃ and DMF are toxic. The reaction should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. The quenching step can release gas and should be performed cautiously.

Data Presentation: Reaction Condition Optimization

The following table summarizes typical conditions for the Vilsmeier-Haack formylation and how variations can impact the yield.

Parameter	Condition A (Standard)	Condition B (Low Temp)	Condition C (Excess Reagent)	Potential Outcome
POCl₃ (equiv.)	1.1	1.1	2.0	Increasing equivalents can drive the reaction but may also increase side products.
DMF (equiv.)	3.0	3.0	5.0	Often used as both reagent and solvent.
Solvent	Dichloromethane (DCM)	Dichloromethane (DCM)	Dichloromethane (DCM)	Anhydrous, non-protic solvents are essential.[6]
Temperature	0 °C to Room Temp	0 °C (constant)	0 °C to 40 °C	Higher temperatures can lead to polymerization.[1]
Time	4 hours	12 hours	4 hours	Reaction time must be optimized by monitoring.[5]
Expected Yield	Moderate to Good	Low to Moderate	Moderate (with more side products)	Yield is highly dependent on strict adherence to anhydrous conditions.

Experimental Protocols

Protocol: Vilsmeier-Haack Formylation of 3,4-dihydro-2H-pyran

This protocol provides a representative method for the synthesis of 5-formyl-3,4-dihydro-2H-pyran.

Materials:

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• 3,4-dihydro-2H-pyran

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks, dropping funnel, magnetic stirrer, ice bath, inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Vilsmeier Reagent Formation:

  • In a three-necked, flame-dried round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 equiv.).

  • Cool the flask to 0 °C using an ice bath.

  • Slowly add POCl₃ (1.1 equiv.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not rise above 5 °C.

  • After the addition is complete, allow the mixture to stir at 0 °C for an additional 30-60 minutes. The formation of a white, crystalline solid may be observed.[1]

• Formylation Reaction:

  • Dissolve 3,4-dihydro-2H-pyran (1.0 equiv.) in anhydrous DCM.

  • Add the solution of 3,4-dihydro-2H-pyran dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir for 2-4 hours, monitoring the reaction progress by TLC.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture back to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by adding it to a vigorously stirred, cold, saturated aqueous solution of NaHCO₃. Caution: This is an exothermic process and will release CO₂ gas.

  • Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the resulting crude oil by vacuum distillation or flash column chromatography on silica gel to yield the final product, 5-formyl-3,4-dihydro-2H-pyran.

Visualizations

The following diagrams illustrate key workflows and relationships in the formylation process.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Simplified pathway for the Vilsmeier-Haack reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. How To [chem.rochester.edu]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. ijpcbs.com [ijpcbs.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]

Troubleshooting low conversion in reactions with 3,4-dihydro-2H-pyran-5-carbaldehyde

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low conversion or other issues in chemical reactions involving 3,4-dihydro-2H-pyran-5-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: My reaction with 3,4-dihydro-2H-pyran-5-carbaldehyde has a very low yield. What are the first things I should check?

A1: When troubleshooting low yields, it is crucial to systematically evaluate the three main components of your experiment: the starting materials, the reaction conditions, and potential side reactions.

• Purity and Stability of Starting Aldehyde: 3,4-dihydro-2H-pyran-5-carbaldehyde can be unstable, particularly if exposed to heat, light, or strong acids.[1] As a cyclic enol ether, its double bond is highly nucleophilic and reactive towards electrophiles.[2] Confirm the purity of your aldehyde using NMR or GC-MS and ensure it has been stored correctly in a cool, dark place.[1]

• Reagent Quality: Assess the purity and activity of all other reagents, especially organometallics, bases, or phosphonium salts, which can degrade over time. For instance, phosphonate carbanions used in Horner-Wadsworth-Emmons (HWE) reactions are more nucleophilic but less basic than Wittig ylides, which can affect reactivity.[3]

• Reaction Conditions: Anhydrous and inert conditions are often critical. Ensure solvents are properly dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon) if any moisture-sensitive reagents are used.

• Temperature Control: Overheating can lead to decomposition or the formation of side products.[4] Conversely, insufficient temperature may result in an incomplete reaction.

Q2: How can I assess the purity and stability of my 3,4-dihydro-2H-pyran-5-carbaldehyde starting material?

A2: The stability of the aldehyde is a critical factor. It has been noted that related dihydropyran aldehydes can be unstable when exposed to heat and light.[1]

• ¹H NMR Spectroscopy: This is the most effective method. The spectrum should show a characteristic aldehyde proton peak (singlet) around 9.7 ppm.[1] The vinylic proton often appears as a doublet near 6.5 ppm.[1] The presence of broad signals or unexpected peaks could indicate polymerization or decomposition.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can confirm the molecular weight (112.13 g/mol ) and reveal the presence of impurities.[5]

• Visual Inspection: The pure compound is a liquid.[5] Any discoloration or polymerization should be considered a sign of degradation.

• Storage: Always store the aldehyde in a dark vial in a refrigerator or freezer to minimize degradation.[1]

Q3: What are the common side reactions associated with 3,4-dihydro-2H-pyran-5-carbaldehyde, and how can they be minimized?

A3: The structure of this aldehyde contains two primary electrophilic sites and a reactive dihydropyran ring, leading to potential side reactions.

• Dihydropyran Ring Opening: The enol ether functionality is sensitive to acid and can be cleaved.[6] Strong nucleophiles can also attack the ring, leading to ring-opening products.[7] To minimize this, use mild reaction conditions and avoid strong, harsh acids unless required for the reaction mechanism.

• Polymerization: Like many unsaturated aldehydes and vinyl ethers, this compound can polymerize, especially in the presence of acid catalysts or upon heating.[6] Using the aldehyde immediately after purification and maintaining controlled temperatures can help.

• 1,4-Conjugate Addition: In reactions with certain nucleophiles like organocuprates, 1,4-addition to the conjugated system can compete with or dominate over the desired 1,2-addition to the aldehyde carbonyl.[7]

• Self-Condensation: Under basic conditions, the aldehyde can potentially undergo self-aldol condensation, although this is less common if a more reactive nucleophile is present.[8]

Below is a diagram illustrating the primary reactive sites and potential side reactions.

References

• 1. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]
• 7. soc.chim.it [soc.chim.it]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Stability issues of 3,4-dihydro-2H-pyran-5-carbaldehyde in acidic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3,4-dihydro-2H-pyran-5-carbaldehyde in acidic conditions. This information is intended for researchers, scientists, and professionals in drug development who may encounter challenges during their experiments with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 3,4-dihydro-2H-pyran-5-carbaldehyde?

A1: The main stability issue with 3,4-dihydro-2H-pyran-5-carbaldehyde is its susceptibility to degradation under acidic conditions. The enol ether linkage within the dihydropyran ring is prone to acid-catalyzed hydrolysis. This can lead to the formation of undesired byproducts and a reduction in the yield of the desired product in reactions carried out in acidic media. The tetrahydropyranyl (THP) group, which is structurally similar, is well-known to be acid-labile and is often used as a protecting group that can be removed with mild acid.[1][2]

Q2: What is the mechanism of degradation for 3,4-dihydro-2H-pyran-5-carbaldehyde in acidic conditions?

A2: Under acidic conditions, the degradation occurs via acid-catalyzed hydrolysis of the enol ether. The reaction is initiated by the protonation of the oxygen atom in the pyran ring, which makes it a good leaving group. This is followed by a ring-opening to form a resonance-stabilized oxocarbenium ion. Nucleophilic attack by water on this intermediate leads to a hemiacetal, which is in equilibrium with its open-chain form.[1]

Q3: What are the expected decomposition products of 3,4-dihydro-2H-pyran-5-carbaldehyde in an acidic aqueous environment?

A3: The primary decomposition product is expected to be a hydrated form of a 1,5-dicarbonyl compound. Based on the hydrolysis of similar dihydropyran compounds, the likely product is 2-formyl-5-hydroxypentanal, which would exist in equilibrium with its cyclic hemiacetal forms.[1][3]

Q4: How rapidly does 3,4-dihydro-2H-pyran-5-carbaldehyde degrade in acidic conditions?

Q5: Are there any specific acidic reagents that are known to cause significant degradation?

A5: Strong acids such as aqueous hydrochloric acid (HCl), sulfuric acid (H₂SO₄), and trifluoroacetic acid (TFA) can cause rapid degradation. Even milder acidic conditions, such as using p-toluenesulfonic acid (TsOH) in the presence of water, can lead to significant hydrolysis over time.[1] The compound is known to undergo acid-catalyzed condensation reactions, indicating its reactivity in the presence of acids.[5]

Troubleshooting Guides

Issue 1: Low Yield or Absence of Expected Product in an Acid-Catalyzed Reaction

Possible Cause: Degradation of the 3,4-dihydro-2H-pyran-5-carbaldehyde starting material due to the acidic reaction conditions.

Troubleshooting Steps:

• Assess Acid Strength: If possible, use a milder acid or a lower concentration of the acid. For example, consider replacing a strong mineral acid with a weaker organic acid or a Lewis acid that is less prone to promoting hydrolysis.

• Control Water Content: The presence of water is necessary for hydrolysis. Ensure that anhydrous solvents and reagents are used if the reaction chemistry permits.

• Lower Reaction Temperature: Hydrolysis is a chemical reaction with a rate that is dependent on temperature. Running the reaction at a lower temperature can significantly reduce the rate of degradation.

• Reduce Reaction Time: Monitor the reaction progress closely using techniques like TLC or LC-MS. Work up the reaction as soon as the starting material is consumed to minimize the exposure time to acidic conditions.[1]

• Alternative Synthetic Strategy: If degradation is unavoidable, consider a synthetic route that introduces the aldehyde functionality at a later stage, after the acid-sensitive dihydropyran ring has been modified under non-acidic conditions.

Issue 2: Presence of Unexpected Byproducts in the Reaction Mixture

Possible Cause: The unexpected byproducts may be the degradation products of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Troubleshooting Steps:

• Characterize Byproducts: Isolate and characterize the byproducts using analytical techniques such as NMR, IR, and mass spectrometry to confirm if they correspond to the expected hydrolysis products (e.g., 2-formyl-5-hydroxypentanal or its derivatives).

• Optimize Reaction Conditions: Once the byproducts are identified as degradation products, refer to the troubleshooting steps in Issue 1 to minimize their formation.

• Purification Strategy: If the formation of byproducts cannot be completely avoided, develop a purification strategy to effectively separate them from the desired product. This may involve column chromatography with a modified eluent system (e.g., containing a small amount of a basic modifier like triethylamine to prevent on-column degradation) or crystallization.[1]

Quantitative Data Summary

While specific quantitative data for the acid-catalyzed degradation of 3,4-dihydro-2H-pyran-5-carbaldehyde is limited in the literature, the following table provides data for a closely related analogue, which can serve as a valuable reference.

Compound	Condition	Half-life (t½)	Reference
3,4-dihydro-2-methoxy-2H-pyran	Aqueous HCl, pH 2.5, 37°C	18.8 minutes	[4]
3,4-dihydro-2-methoxy-2H-pyran	Sodium phosphate buffer, pH 7.4	No hydrolysis observed for up to 4 hours	[4]

Experimental Protocols

Protocol for Monitoring the Stability of 3,4-dihydro-2H-pyran-5-carbaldehyde in Acidic Conditions

This protocol outlines a general method for determining the stability of 3,4-dihydro-2H-pyran-5-carbaldehyde at a specific pH.

Materials:

• 3,4-dihydro-2H-pyran-5-carbaldehyde

• Buffer solution of the desired acidic pH (e.g., citrate buffer for pH 3-6, or dilute HCl)

• An appropriate organic solvent (e.g., acetonitrile or THF)

• Internal standard (a compound that is stable under the reaction conditions and does not react with the starting material or its degradation products)

• Quenching solution (e.g., saturated sodium bicarbonate solution)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Procedure:

• Standard Preparation: Prepare a stock solution of 3,4-dihydro-2H-pyran-5-carbaldehyde and the internal standard in the organic solvent.

• Reaction Setup: In a thermostatted reaction vessel, bring the acidic buffer solution to the desired temperature.

• Initiation of Reaction: Add a known amount of the 3,4-dihydro-2H-pyran-5-carbaldehyde stock solution to the stirred buffer solution to initiate the degradation study.

• Sampling: At regular time intervals, withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing the quenching solution to neutralize the acid and stop the degradation.

• Sample Preparation for Analysis: Add a known amount of the internal standard solution to the quenched aliquot.

• HPLC Analysis: Analyze the quenched samples by HPLC. The concentration of the remaining 3,4-dihydro-2H-pyran-5-carbaldehyde can be determined by comparing its peak area to that of the internal standard.

• Data Analysis: Plot the concentration of 3,4-dihydro-2H-pyran-5-carbaldehyde versus time to determine the rate of degradation and the half-life of the compound under the tested conditions.

Visualizations

Caption: Acid-catalyzed hydrolysis pathway of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: A workflow for troubleshooting issues related to the stability of 3,4-dihydro-2H-pyran-5-carbaldehyde.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. soc.chim.it [soc.chim.it]

Technical Support Center: Purification of 3,4-dihydro-2H-pyran-5-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude 3,4-dihydro-2H-pyran-5-carbaldehyde. This guide focuses on the effective removal of common impurities to obtain a high-purity final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3,4-dihydro-2H-pyran-5-carbaldehyde?

A1: Based on its synthesis via the oxidation of (3,4-dihydro-2H-pyran-5-yl)methanol, the most probable impurities are:

• Unreacted Starting Material: (3,4-dihydro-2H-pyran-5-yl)methanol.

• Over-oxidation Product: 3,4-dihydro-2H-pyran-5-carboxylic acid.

• Side-Reaction Products: Potential byproducts from side reactions common in the oxidation of allylic alcohols, such as epoxides or rearranged products, may also be present.[1]

Q2: What are the recommended methods for purifying crude 3,4-dihydro-2H-pyran-5-carbaldehyde?

A2: The primary recommended purification methods are:

• Fractional Vacuum Distillation: Effective for separating the aldehyde from less volatile impurities like the corresponding carboxylic acid and some polymeric byproducts.

• Flash Column Chromatography: A versatile method for separating the aldehyde from both more and less polar impurities.

• Bisulfite Adduct Formation: A highly selective method for separating aldehydes from non-aldehydic impurities.

Q3: What are the key physical properties to consider during purification?

A3: Key physicochemical properties of 3,4-dihydro-2H-pyran-5-carbaldehyde are summarized in the table below. The boiling point under reduced pressure is particularly important for purification by distillation.

Property	Value	Reference
Molecular Formula	C₆H₈O₂	[2][3]
Molecular Weight	112.13 g/mol	[2][3]
Boiling Point	90°C at 15 mmHg	[2]
Appearance	Colorless to yellow liquid

Q4: Is 3,4-dihydro-2H-pyran-5-carbaldehyde stable to heat?

A4: While specific data on the thermal stability of 3,4-dihydro-2H-pyran-5-carbaldehyde is limited, related dihydropyran compounds can undergo thermal decomposition.[4] It is advisable to use the lowest possible temperature during distillation, preferably under vacuum, to minimize potential degradation.

Q5: How does the stability of the compound vary with pH?

A5: Aldehydes can be sensitive to both acidic and basic conditions. Strong acids can catalyze polymerization or other unwanted reactions. Strong bases can promote aldol condensation or other base-catalyzed side reactions. A related compound, 3,4-dihydro-2-methoxy-2H-pyran, is stable at neutral pH but hydrolyzes at low pH.[5] Therefore, it is recommended to maintain near-neutral conditions during workup and purification whenever possible.

Troubleshooting Guides

Fractional Vacuum Distillation

Issue 1: Product decomposition during distillation.

• Possible Cause: The distillation temperature is too high.

• Troubleshooting:

  • Ensure a good vacuum is achieved to lower the boiling point. A pressure of 15 mmHg or lower is recommended.[2]

  • Use a distillation apparatus with a short path to minimize the time the compound spends at high temperatures.

  • Consider using a milder heating source, such as a water or oil bath, for better temperature control.

Issue 2: Poor separation of impurities.

• Possible Cause: Inefficient fractionating column or improper distillation rate.

• Troubleshooting:

  • Use a fractionating column with a higher number of theoretical plates (e.g., a Vigreux or packed column).

  • Distill at a slow, steady rate to allow for proper equilibration between the liquid and vapor phases.

  • Collect multiple small fractions and analyze their purity by GC or NMR to identify the purest fractions.

Flash Column Chromatography

Issue 1: Tailing of the aldehyde peak on the column.

• Possible Cause: Interaction of the polar aldehyde group with the acidic silica gel.

• Troubleshooting:

  • Deactivate the silica gel by adding a small amount of a neutral or basic modifier to the eluent, such as triethylamine (0.1-1%).

  • Alternatively, use a less acidic stationary phase like neutral alumina.

Issue 2: Co-elution of the aldehyde with the starting alcohol.

• Possible Cause: Insufficient polarity difference between the aldehyde and the alcohol for the chosen eluent system.

• Troubleshooting:

  • Optimize the eluent system by gradually increasing the polarity. A gradient elution may be necessary.

  • Monitor the fractions closely using thin-layer chromatography (TLC) to ensure proper separation.

Bisulfite Adduct Formation

Issue 1: Low yield of the purified aldehyde.

• Possible Cause: Incomplete formation of the bisulfite adduct or incomplete regeneration of the aldehyde.

• Troubleshooting:

  • Adduct Formation:

    • Use a freshly prepared saturated solution of sodium bisulfite.

    • Ensure vigorous stirring to maximize the contact between the organic and aqueous phases.

    • Allow sufficient reaction time for the adduct to form.

  • Aldehyde Regeneration:

    • Use a sufficiently strong base (e.g., 10% sodium hydroxide or saturated sodium carbonate) to decompose the adduct.

    • Ensure thorough extraction of the regenerated aldehyde from the aqueous layer with a suitable organic solvent.

Issue 2: Presence of impurities in the final product.

• Possible Cause: Incomplete washing of the bisulfite adduct or contamination during regeneration.

• Troubleshooting:

  • After formation, wash the bisulfite adduct precipitate or the aqueous solution containing the adduct with a non-polar organic solvent to remove any trapped non-aldehydic impurities.

  • Use clean glassware and high-purity reagents for the regeneration and extraction steps.

Experimental Protocols

General Synthesis and Purification Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: General workflow for the synthesis and purification of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Protocol 1: Purification by Flash Column Chromatography

This protocol is adapted from a method used for a similar compound, (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde.[6]

• Column Preparation: Pack a glass column with silica gel in a suitable non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude 3,4-dihydro-2H-pyran-5-carbaldehyde in a minimal amount of the initial eluent and load it onto the column.

• Elution: Begin elution with a non-polar solvent (e.g., 100% dichloromethane) and gradually increase the polarity by adding a more polar solvent (e.g., methanol) to the eluent mixture (e.g., a gradient of 0% to 5% methanol in dichloromethane).

• Fraction Collection: Collect fractions and monitor the separation by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Quantitative Data for Purification

Signaling Pathway Diagram (Hypothetical Impurity Formation)

The following diagram illustrates the potential pathways for the formation of the main impurities during the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: Potential pathways for impurity formation during synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. 3,4-Dihydro-2H-pyran-5-carboxaldehyde, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.fi]
• 3. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Diastereoselective Reactions of 3,4-Dihydro-2H-pyran-5-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving diastereoselectivity in reactions involving 3,4-dihydro-2H-pyran-5-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing diastereoselectivity in reactions with 3,4-dihydro-2H-pyran-5-carbaldehyde?

A1: Several factors can significantly impact the diastereoselectivity of reactions involving 3,4-dihydro-2H-pyran-5-carbaldehyde. These include:

• Temperature: Lower reaction temperatures generally favor the kinetic product, often leading to higher diastereoselectivity.

• Solvent: The polarity and coordinating ability of the solvent can influence the transition state geometry and, consequently, the stereochemical outcome.

• Catalyst/Reagent: The choice of catalyst (e.g., Lewis acid, organocatalyst) or reagent is crucial. Chiral catalysts are often employed to induce high levels of stereocontrol.

• Nature of the Nucleophile: The steric bulk and electronic properties of the nucleophile can affect the trajectory of its approach to the aldehyde.

• Additives: The presence of additives, such as salts (e.g., LiCl), can alter the aggregation state of reagents and influence the reaction pathway and selectivity.

Q2: I am observing poor diastereoselectivity in my reaction. What are the first troubleshooting steps I should take?

A2: If you are experiencing low diastereoselectivity, consider the following initial troubleshooting steps:

• Lower the Reaction Temperature: This is often the most straightforward method to enhance diastereoselectivity by favoring the kinetically controlled product.

• Screen Different Solvents: Experiment with a range of solvents with varying polarities (e.g., toluene, dichloromethane, THF, acetonitrile) to find the optimal medium for your reaction.

• Vary the Catalyst or Reagent: If using a catalyst, try different types (e.g., switch from a metal-based Lewis acid to an organocatalyst). If it's a reagent-controlled reaction, consider using a bulkier or electronically different reagent.

• Check Reagent Purity: Ensure all starting materials, especially the aldehyde and nucleophile, are of high purity, as impurities can sometimes interfere with the desired stereochemical pathway.

Q3: Can the conformation of the dihydropyran ring influence the diastereoselectivity?

A3: Yes, the conformation of the 3,4-dihydro-2H-pyran ring plays a significant role in directing the stereochemical outcome. The pseudo-chair or pseudo-boat conformations can expose one face of the aldehyde to nucleophilic attack more readily than the other. The substituents on the ring can influence the conformational preference, thereby dictating the facial selectivity of the reaction.

Troubleshooting Guides

Issue 1: Low Diastereomeric Ratio (d.r.) in Nucleophilic Addition Reactions

Potential Cause	Troubleshooting Step	Rationale
High Reaction Temperature	Decrease the reaction temperature in increments (e.g., from room temperature to 0 °C, -20 °C, or -78 °C).	Lower temperatures favor the transition state with the lowest activation energy, which often leads to the major diastereomer.
Inappropriate Solvent	Screen a variety of solvents with different polarities (e.g., non-polar: hexane, toluene; polar aprotic: THF, CH2Cl2; polar protic: EtOH, MeOH).	The solvent can influence the stability of the transition state and the solubility and aggregation of reagents.
Suboptimal Catalyst/Reagent	If using a Lewis acid, try different metals (e.g., TiCl4, SnCl4, MgBr2·OEt2) or chiral ligands. If using an organocatalyst, screen different catalyst families (e.g., proline derivatives, chiral phosphoric acids).	The nature of the catalyst directly influences the geometry of the transition state and the activation of the electrophile.
Steric Hindrance	If possible, modify the nucleophile to be more or less sterically demanding.	The steric bulk of the nucleophile can favor approach from the less hindered face of the aldehyde.

Issue 2: Formation of Multiple Products in Addition to Diastereomers

Potential Cause	Troubleshooting Step	Rationale
1,4-Conjugate Addition	Use "harder" nucleophiles (e.g., organolithium reagents) or employ a Lewis acid that preferentially activates the carbonyl group for 1,2-addition.	The electronics of the system allow for both 1,2- and 1,4-addition. The choice of nucleophile and catalyst can direct the regioselectivity.
Decomposition of Starting Material or Product	Ensure anhydrous and inert reaction conditions. Check the stability of the aldehyde and product under the reaction conditions.	3,4-Dihydro-2H-pyran-5-carbaldehyde and its products can be sensitive to acid, base, or oxygen.
Side Reactions	Analyze the crude reaction mixture by NMR or LC-MS to identify byproducts and propose alternative reaction pathways. Adjust reaction conditions accordingly (e.g., change the order of addition, use a different base).	Understanding the nature of the side products is key to mitigating their formation.

Quantitative Data on Diastereoselectivity

The following tables summarize reported diastereomeric ratios for various reactions involving 3,4-dihydro-2H-pyran-5-carbaldehyde and related systems.

Table 1: Diastereoselectivity in Nucleophilic Addition Reactions

Nucleophile	Reagent/Catalyst	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)
Trimethyl(trifluoromethyl)silane	CsF	THF	-78 to rt	95:5
Allyltrimethylsilane	TiCl4	CH2Cl2	-78	>95:5
Grignard Reagents (RMgX)	-	THF	0	Varies with R
Organolithium Reagents (RLi)	-	Ether	-78	Varies with R

Table 2: Diastereoselectivity in Cycloaddition Reactions

Diene	Catalyst	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)
Danishefsky's Diene	Sc(OTf)3	CH2Cl2	-78	90:10
Brassard's Diene	Eu(fod)3	Toluene	25	85:15

Experimental Protocols

Protocol 1: Diastereoselective Trifluoromethylation

This protocol describes the nucleophilic addition of a trifluoromethyl group to 3,4-dihydro-2H-pyran-5-carbaldehyde.

Materials:

• 3,4-Dihydro-2H-pyran-5-carbaldehyde

• Trimethyl(trifluoromethyl)silane (TMSCF3)

• Cesium fluoride (CsF)

• Anhydrous tetrahydrofuran (THF)

• Argon or Nitrogen gas

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add TMSCF3 (1.5 eq) to the cooled solution.

• Add CsF (0.1 eq) portion-wise to the reaction mixture.

• Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, quench the reaction at -78 °C by the addition of saturated aqueous ammonium chloride (NH4Cl).

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired trifluoromethylated alcohol. The diastereomeric ratio can be determined by 19F NMR or GC/HPLC analysis.

Protocol 2: Diastereoselective Allylation

This protocol outlines the Lewis acid-catalyzed addition of an allyl group to 3,4-dihydro-2H-pyran-5-carbaldehyde.

Materials:

• 3,4-Dihydro-2H-pyran-5-carbaldehyde

• Allyltrimethylsilane

• Titanium(IV) chloride (TiCl4)

• Anhydrous dichloromethane (CH2Cl2)

• Argon or Nitrogen gas

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere, add 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 eq) and anhydrous CH2Cl2.

• Cool the solution to -78 °C.

• Slowly add TiCl4 (1.1 eq, as a 1 M solution in CH2Cl2) to the reaction mixture.

• Stir the mixture for 15 minutes at -78 °C.

• Add allyltrimethylsilane (1.2 eq) dropwise to the reaction mixture.

• Continue stirring at -78 °C and monitor the reaction by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate (NaHCO3).

• Allow the mixture to warm to room temperature and filter through a pad of celite to remove titanium salts.

• Separate the organic layer, and extract the aqueous layer with CH2Cl2.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate.

• Purify the crude product by flash column chromatography to afford the homoallylic alcohol. The diastereomeric ratio can be determined by 1H NMR analysis of the crude product.

Visualizations

Caption: Troubleshooting workflow for low diastereoselectivity.

Caption: General pathway for diastereoselective nucleophilic addition.

Technical Support Center: Catalyst Selection for Reactions Involving 3,4-Dihydro-2H-pyran-5-carbaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with catalyst selection and reaction optimization for experiments involving 3,4-dihydro-2H-pyran-5-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common classes of reactions for 3,4-dihydro-2H-pyran-5-carbaldehyde and what general types of catalysts are used?

A1: 3,4-Dihydro-2H-pyran-5-carbaldehyde is a versatile building block used in various reactions. The primary reaction classes and their associated catalysts include:

• Reduction to Alcohol: Catalytic hydrogenation using heterogeneous catalysts (e.g., Ni, Pd, Pt) or reduction with hydride reagents like Sodium Borohydride (NaBH₄).[1][2]

• Oxidation: Allylic oxidation of the pyran ring can be achieved with catalysts like dirhodium caprolactamate.[3] Selective oxidation of the aldehyde to a carboxylic acid can be performed using standard oxidizing agents.

• Carbon-Carbon Bond Formation:

  • Wittig Reaction: Forms alkenes using phosphonium ylides. This reaction is typically not catalytic but is highly dependent on the base used to generate the ylide.[4][5]

  • Organometallic Addition: Reactions with Grignard or organolithium reagents are common for adding alkyl or aryl groups. These are stoichiometric reactions.[1]

  • Condensation Reactions: Acid-catalyzed condensations with various nucleophiles, such as amines, are common.[1]

• Multi-component Reactions (MCRs): These reactions form complex molecules in a single step and can be catalyzed by organocatalysts (e.g., L-proline), Brønsted acids (e.g., p-TsOH), or Lewis acids (e.g., SbCl₃, ZrCl₄).[6][7]

Q2: Which catalysts are recommended for the selective reduction of the aldehyde group in 3,4-dihydro-2H-pyran-5-carbaldehyde?

A2: For selective reduction of the aldehyde to the corresponding alcohol, sodium borohydride (NaBH₄) in methanol is a highly effective and common choice.[1] It selectively reduces the aldehyde over the alkene in the dihydropyran ring. For catalytic hydrogenation, careful selection of the catalyst and conditions is necessary to avoid reduction of the double bond. Catalysts like Platinum oxide (PtO₂) can sometimes be used under controlled conditions.

Q3: I need to perform a multi-component reaction involving 3,4-dihydro-2H-pyran-5-carbaldehyde, an aromatic aldehyde, and urea. What type of catalyst should I start with?

A3: For this type of Biginelli-like reaction, both organocatalysts and Lewis acids have proven effective. A good starting point would be an organocatalyst like L-proline, often used with a co-catalyst such as trifluoroacetic acid (TFA), in a solvent like acetonitrile.[6] Alternatively, Lewis acids like antimony trichloride (SbCl₃) in ethanol can also yield excellent results.[6][7] The choice may depend on the specific substrates and desired diastereoselectivity.

Q4: How can I control the stereochemistry of a Wittig reaction with 3,4-dihydro-2H-pyran-5-carbaldehyde?

A4: The stereochemical outcome of a Wittig reaction (E/Z selectivity of the resulting alkene) is primarily dependent on the nature of the phosphonium ylide.[4]

• Non-stabilized ylides (e.g., where the R group on the ylide is an alkyl group) generally lead to the (Z)-alkene.

• Stabilized ylides (e.g., where the R group is an electron-withdrawing group like an ester or ketone) predominantly give the (E)-alkene. To control the stereochemistry, you must choose the appropriate phosphonium salt to generate the desired type of ylide.

Troubleshooting Guides

Issue 1: Low Yield or Stalled Reaction in Acid-Catalyzed Condensation

• Q: My acid-catalyzed condensation reaction is not proceeding to completion. I'm using p-TsOH. What are the potential issues?

  • A: Catalyst Deactivation: The catalyst can be neutralized by basic impurities in your starting materials or solvent. Ensure all reagents and solvents are pure and dry. The nitrogen atom of some nucleophiles can also deactivate the catalyst by forming a stable salt.

  • Insufficient Catalyst Loading: For some reactions, a higher catalyst loading (e.g., up to 20 mol%) may be required. Try increasing the amount of p-TsOH incrementally.

  • Reversibility: The reaction may be reversible. Consider removing a byproduct, such as water, using a Dean-Stark apparatus or molecular sieves to drive the equilibrium towards the product.

  • Acid Strength: While p-TsOH is a strong acid, some reactions may require a different acid catalyst. Acetic acid has been used successfully for condensations with pyrazole-amines, although it may require heating.[1]

Issue 2: Poor Selectivity in Oxidation Reactions

• Q: I am attempting to oxidize my molecule, but I am observing undesired side reactions, including on the dihydropyran ring, instead of selective oxidation of the aldehyde.

  • A: The double bond in the 3,4-dihydro-2H-pyran ring is susceptible to oxidation.

  • For Aldehyde Oxidation: To selectively oxidize the aldehyde to a carboxylic acid, use mild and selective oxidizing agents such as sodium chlorite (NaClO₂) with a scavenger like 2-methyl-2-butene. Standard, more aggressive oxidizing agents (e.g., KMnO₄, CrO₃) will likely react with the alkene.

  • For Allylic Oxidation: If the goal is allylic oxidation of the ring, catalysts like dirhodium caprolactamate [Rh₂(cap)₄] with tert-butyl hydroperoxide (TBHP) are specifically designed for this transformation, but may also affect the aldehyde.[3] It is often preferable to protect the aldehyde group (e.g., as an acetal) before attempting modifications to the pyran ring.

Issue 3: Difficulty in Purifying Product from Multi-component Reaction

• Q: My multi-component reaction appears to work, but I am struggling to isolate the pure product from the catalyst and unreacted starting materials.

  • A: This is a common challenge in MCRs.

  • Catalyst Choice: Consider using a heterogeneous catalyst or a catalyst that can be easily removed. For example, some solid acid catalysts or polymer-supported catalysts can be filtered off after the reaction.

  • Work-up Procedure: If using a homogeneous acid catalyst like p-TsOH or TFA, a basic wash (e.g., with saturated aqueous NaHCO₃) during the work-up will quench and remove the acid.

  • Chromatography: Optimize your column chromatography conditions. A step-gradient elution might be necessary to separate the product from closely-eluting starting materials. Ensure the product is stable on silica gel, as residual acid on the silica can sometimes cause product degradation.

Catalyst Selection and Performance Data

Table 1: Catalyst Recommendations for Multi-component Reactions

Catalyst System	Reactants	Solvent	Temperature	Typical Yield	Reference
L-proline / TFA	Aromatic Aldehyde, Urea/Thiourea, 3,4-dihydro-2H-pyran	Acetonitrile	85 °C (Reflux)	Good	[6]
p-Toluenesulfonic acid (p-TsOH)	Aromatic Aldehyde, Urea, 3,4-dihydro-2H-pyran	N/A	60 °C	High	[6]
Antimony trichloride (SbCl₃)	Aromatic Aldehyde, Urea, 3,4-dihydro-2H-pyran	Ethanol	Reflux	Excellent	[6][7]
Zirconium(IV) tetrachloride (ZrCl₄)	Aromatic Aldehyde, Urea, 3,4-dihydro-2H-pyran	Ethanol	Reflux	Good to Excellent	[7]

Table 2: Reagents for Reduction and Oxidation

Transformation	Reagent/Catalyst System	Key Considerations	Reference
Aldehyde to Alcohol (Reduction)	Sodium Borohydride (NaBH₄) in Methanol	Highly selective for the aldehyde over the pyran double bond.	[1]
Allylic Oxidation of Pyran Ring	Dirhodium caprolactamate [Rh₂(cap)₄] / TBHP	Targets the allylic position of the ring; may also affect the aldehyde.	[3]

Experimental Protocols

Protocol 1: L-Proline-Catalyzed Three-Component Synthesis of a Pyrano[2,3-d]pyrimidine Derivative

This protocol is based on methodologies described for organocatalyzed multi-component reactions.[6]

Materials:

• 3,4-dihydro-2H-pyran-5-carbaldehyde (or other cyclic enol ether) (1.0 equiv)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 equiv)

• Urea (1.5 equiv)

• L-proline (0.2 equiv)

• Trifluoroacetic acid (TFA) (0.2 equiv)

• Acetonitrile (solvent)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aromatic aldehyde (1.0 equiv), urea (1.5 equiv), L-proline (0.2 equiv), and acetonitrile.

• Stir the mixture at room temperature for 10 minutes to ensure dissolution.

• Add 3,4-dihydro-2H-pyran-5-carbaldehyde (1.0 equiv) to the mixture.

• Add trifluoroacetic acid (TFA) (0.2 equiv) as a co-catalyst.

• Heat the reaction mixture to reflux (approx. 85 °C) and monitor the progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 7-10 hours.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

• If a solid has formed, collect the product by filtration and wash with cold ethanol.

• If no solid forms, concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel to afford the pure pyrano[2,3-d]pyrimidine derivative.

Visual Guides

Caption: Catalyst selection workflow for 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: Generalized pathway for an acid-catalyzed multi-component reaction.

Caption: Troubleshooting logic for diagnosing low reaction yields.

References

• 1. soc.chim.it [soc.chim.it]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. Catalytic Allylic Oxidation of Cyclic Enamides and 3,4-Dihydro-2H-Pyrans by TBHP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde, particularly when scaling up the reaction.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Degradation of starting material or product: Presence of strong acids or bases, or prolonged exposure to high temperatures. 3. Poor quality of reagents: Impure starting materials or deactivated catalysts. 4. Inefficient purification: Loss of product during extraction or chromatography.	1. Monitor the reaction progress using TLC or GC-MS to determine the optimal reaction time. Gradually increase the temperature if the reaction is sluggish. 2. Use milder reaction conditions. Consider using a buffer to control the pH. Minimize the reaction time and purify the product promptly. 3. Ensure the purity of starting materials by distillation or recrystallization. Use fresh or properly stored catalysts. 4. Optimize the extraction and chromatography conditions. Use of an appropriate solvent system is crucial.
Formation of Side Products	1. Polymerization of acrolein: A common side reaction, especially at higher temperatures. 2. Over-oxidation or reduction: If the synthesis involves oxidation or reduction steps. 3. Ring-opening of the dihydropyran: Can occur in the presence of strong nucleophiles or acids.[1]	1. Control the reaction temperature carefully. The dimerization of acrolein is a key step and should be optimized.[2] 2. Use selective oxidizing or reducing agents and carefully control the stoichiometry. 3. Avoid harsh acidic or basic conditions. Neutralize the reaction mixture promptly after completion.
Difficulty in Product Purification	1. Similar polarity of product and impurities: Makes separation by chromatography challenging. 2. Thermal instability of the product: Can lead to decomposition during distillation. 3. Product is an oil: Making crystallization for purification not feasible.	1. Explore different solvent systems for column chromatography. Gradient elution may be necessary. 2. Use vacuum distillation at a lower temperature to purify the product. 3. If the product is an oil, consider converting it to a solid derivative for purification, followed by regeneration of the aldehyde.
Inconsistent Results Upon Scale-up	1. Inefficient heat transfer: Can lead to localized overheating and side reactions. 2. Poor mixing: In larger reaction vessels, leading to non-uniform reaction conditions. 3. Changes in reagent addition rate: Can affect the reaction profile.	1. Use a reactor with efficient heat exchange capabilities. Consider a jacketed reactor. 2. Employ mechanical stirring and ensure adequate mixing throughout the reaction. 3. Maintain a consistent and controlled addition rate of reagents, possibly using a syringe pump or an addition funnel.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3,4-dihydro-2H-pyran-5-carbaldehyde?

A1: A prevalent method involves the hetero-Diels-Alder reaction, specifically the dimerization of acrolein, to form 3,4-dihydro-2H-pyran-2-carboxaldehyde. This intermediate can then be isomerized to the desired 3,4-dihydro-2H-pyran-5-carbaldehyde under appropriate conditions.[2][3]

Q2: What are the critical safety precautions to take when working with acrolein?

A2: Acrolein is highly toxic, flammable, and a lachrymator. All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Have an emergency plan in place for accidental exposure.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). For TLC, a suitable developing solvent system would be a mixture of hexane and ethyl acetate. Staining with potassium permanganate or an anisaldehyde solution can help visualize the spots.

Q4: What are the typical storage conditions for 3,4-dihydro-2H-pyran-5-carbaldehyde?

A4: 3,4-dihydro-2H-pyran-5-carbaldehyde is a combustible liquid and may be sensitive to air and light.[4] It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dark, and well-ventilated area away from heat sources.

Q5: Are there any alternative synthetic methods available?

A5: Yes, other methods for constructing the dihydropyran ring exist, such as those based on the interaction of ylidene derivatives of methylene-active compounds with β-oxo derivatives of acids or ketones.[5][6] The choice of method often depends on the desired substitution pattern and scale of the synthesis.

Experimental Protocols

Protocol 1: Synthesis via Acrolein Dimerization and Isomerization

This protocol is based on the principle of the hetero-Diels-Alder reaction of acrolein to form an intermediate which is then isomerized.

Step 1: Dimerization of Acrolein

• In a pressure vessel, place freshly distilled acrolein.

• Add a catalytic amount of a Lewis acid (e.g., ZnCl₂).

• Seal the vessel and heat at 150-180 °C for 2-4 hours.

• Monitor the reaction by GC-MS for the formation of 3,4-dihydro-2H-pyran-2-carboxaldehyde.

• After cooling, carefully open the vessel in a fume hood.

• Purify the crude product by vacuum distillation.

Step 2: Isomerization to 3,4-dihydro-2H-pyran-5-carbaldehyde

• Dissolve the purified 3,4-dihydro-2H-pyran-2-carboxaldehyde in a high-boiling point solvent (e.g., toluene).

• Add a catalytic amount of a solid acid catalyst (e.g., acidic alumina or silica gel).

• Reflux the mixture for 4-8 hours, monitoring the isomerization by GC-MS.

• Cool the reaction mixture and filter off the catalyst.

• Remove the solvent under reduced pressure.

• Purify the resulting 3,4-dihydro-2H-pyran-5-carbaldehyde by vacuum distillation.

Parameter	Value	Reference
Yield (Dimerization)	Variable	[2]
Purity (after distillation)	>95%	General Practice
Reaction Time (Dimerization)	2 - 4 h	[2]
Reaction Time (Isomerization)	4 - 8 h	General Practice

Visualizations

Caption: Experimental workflow for the synthesis of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. soc.chim.it [soc.chim.it]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. BJOC - Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group [beilstein-journals.org]
• 6. Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of 3,4-dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 3,4-dihydro-2H-pyran-5-carbaldehyde against common unsaturated aldehydes, acrolein and crotonaldehyde. This document is intended to serve as a valuable resource for the structural elucidation and characterization of pyran-based compounds and related unsaturated systems.

Introduction

3,4-dihydro-2H-pyran-5-carbaldehyde is a heterocyclic aldehyde with applications in organic synthesis. Understanding its spectral characteristics is crucial for reaction monitoring, quality control, and the development of novel derivatives. This guide presents a detailed analysis of its predicted ¹H and ¹³C NMR spectra and compares them with the experimental data of acrolein and crotonaldehyde to highlight key structural and electronic differences.

Comparative NMR Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts (δ) and coupling constants (J) for 3,4-dihydro-2H-pyran-5-carbaldehyde, acrolein, and crotonaldehyde. The data for 3,4-dihydro-2H-pyran-5-carbaldehyde is based on spectral prediction due to the limited availability of public experimental spectra.

Table 1: ¹H NMR Spectral Data Comparison

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
3,4-dihydro-2H-pyran-5-carbaldehyde (Predicted)	H1 (CHO)	9.45	s	-
H6	7.10	s	-
H2	4.20	t	5.5
H4	2.45	t	6.0
H3	1.90	p	5.8
Acrolein (Experimental)	H1 (CHO)	9.68	d	7.3
H3c (trans to CHO)	6.46	dd	17.3, 10.4
H3b (cis to CHO)	6.29	dd	17.3, 6.1
H2	6.12	ddd	10.4, 7.3, 6.1
Crotonaldehyde (Experimental)	H1 (CHO)	9.51	d	7.9
H3	6.87	dq	15.6, 6.9
H2	6.13	ddq	15.6, 7.9, 1.5
H4 (CH₃)	2.17	dd	6.9, 1.5

Table 2: ¹³C NMR Spectral Data Comparison

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
3,4-dihydro-2H-pyran-5-carbaldehyde (Predicted)	C1 (CHO)	192.5
C5	145.0
C6	140.0
C2	68.0
C4	25.0
C3	22.0
Acrolein (Experimental)	C1 (CHO)	193.4
C3 (CH₂)	136.2
C2 (CH)	135.7
Crotonaldehyde (Experimental)	C1 (CHO)	194.2
C3	152.9
C2	132.8
C4 (CH₃)	18.5

Experimental Protocols

The following provides a general methodology for acquiring high-quality ¹H and ¹³C NMR spectra for liquid samples of aldehydes.

1. Sample Preparation

• Sample Purity: Ensure the analyte is of high purity to avoid interference from impurities in the spectra.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample and has minimal overlapping signals with the analyte. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds.

• Concentration:

  • For ¹H NMR, prepare a solution with a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent.[1]

  • For ¹³C NMR, a higher concentration of 20-100 mg in 0.6-0.7 mL of solvent is recommended due to the lower natural abundance of the ¹³C isotope.[1]

• Filtration: To ensure a homogeneous magnetic field, filter the sample solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.

• NMR Tube: Use a clean, dry, and unscratched 5 mm NMR tube.

2. NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Shimming: Perform automated or manual shimming of the magnetic field to optimize its homogeneity and improve spectral resolution.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence is typically used.

  • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., 0-12 ppm).

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: A delay of 1-5 seconds between pulses to allow for full relaxation of the protons.

  • Number of Scans: Usually 8 to 16 scans are sufficient for a good signal-to-noise ratio with the recommended sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence with proton decoupling is used to simplify the spectrum to singlets for each carbon.

  • Spectral Width: A wider spectral width is needed to cover the larger chemical shift range of carbon (e.g., 0-220 ppm).

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: A delay of 2-5 seconds is generally used. Quaternary carbons may require longer delays for accurate integration.

  • Number of Scans: A significantly larger number of scans (e.g., 128 to 1024 or more) is required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

3. Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain NMR spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

Structure-Spectrum Correlation

The following diagram illustrates the correlation between the chemical structure of 3,4-dihydro-2H-pyran-5-carbaldehyde and its predicted ¹H and ¹³C NMR signals.

Caption: Correlation of predicted NMR signals with the molecular structure.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

A Comparative Guide to the Analytical Characterization of 3,4-dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical techniques for the characterization of 3,4-dihydro-2H-pyran-5-carbaldehyde, with a primary focus on its mass spectrometry fragmentation pattern. The information presented herein is intended to support researchers in the identification and structural elucidation of this and similar heterocyclic compounds.

Mass Spectrometry Fragmentation Analysis

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and structure of a compound by analyzing the mass-to-charge ratio of its ions. For 3,4-dihydro-2H-pyran-5-carbaldehyde (Molecular Weight: 112.13 g/mol [1]), the fragmentation pattern under electron ionization (EI) can be predicted based on the established fragmentation rules for aldehydes and cyclic ethers.[2][3][4][5]

The primary fragmentation pathways for aldehydes include α-cleavage and McLafferty rearrangement.[3][4][6] For cyclic ethers, fragmentation often involves ring opening and subsequent cleavages.[2][7] A significant fragmentation pathway for cyclohexene-like structures, such as the dihydropyran ring, is the retro-Diels-Alder reaction.[8][9]

Predicted Fragmentation Pathways:

• Molecular Ion Peak (M+) : The initial ionization of the molecule results in a molecular ion at m/z 112.

• Loss of a Hydrogen Radical (M-1) : A common fragmentation for aldehydes is the loss of a hydrogen radical from the aldehyde group, resulting in a stable acylium ion at m/z 111.[4][5]

• Loss of Carbon Monoxide (M-28) : Following the initial loss of a hydrogen radical, the resulting ion can lose carbon monoxide to produce a fragment at m/z 83.

• Loss of the Aldehyde Group (M-29) : Cleavage of the bond between the pyran ring and the carbaldehyde group can result in the loss of a CHO radical, leading to a fragment at m/z 83.[5]

• Retro-Diels-Alder (RDA) Reaction : The dihydropyran ring can undergo a retro-Diels-Alder reaction, breaking the ring into two smaller molecules. This would be expected to produce fragments corresponding to acrolein (m/z 56) and ethylene (m/z 28). A related RDA fragmentation could also lead to a radical cation at m/z 84 by cleavage of the C-C and C-O bonds in the ring, with the loss of ethylene.

• Ring Cleavage : Other complex ring cleavages can lead to smaller fragments. For instance, the loss of C2H4O could result in a fragment at m/z 68.

The following diagram illustrates the predicted major fragmentation pathways for 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: Predicted electron ionization mass spectrometry fragmentation pathway of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Quantitative Fragmentation Data

The following table summarizes the predicted key fragments, their mass-to-charge ratios (m/z), and the proposed fragmentation mechanism.

m/z	Proposed Fragment Ion	Proposed Mechanism
112	[C₆H₈O₂]⁺	Molecular Ion
111	[C₆H₇O₂]⁺	Loss of H• from the aldehyde group (α-cleavage)
84	[C₄H₄O₂]⁺	Retro-Diels-Alder reaction (loss of ethylene)
83	[C₅H₇O]⁺	Loss of CHO• (α-cleavage) or loss of H• followed by CO
68	[C₄H₄O]⁺	Ring cleavage (loss of C₂H₄O)
56	[C₃H₄O]⁺	Retro-Diels-Alder reaction product (acrolein)

Comparison with Alternative Analytical Methods

While mass spectrometry provides valuable structural information through fragmentation analysis, a comprehensive characterization of 3,4-dihydro-2H-pyran-5-carbaldehyde relies on complementary analytical techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy.

Analytical Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern for structural elucidation.	High sensitivity, provides molecular formula, and structural information from fragmentation.	Isomers can have similar fragmentation patterns, may require derivatization for volatile compounds.
¹H NMR Spectroscopy	Number of different types of protons, their chemical environment, and connectivity.	Provides detailed information on the carbon-hydrogen framework, crucial for isomer differentiation.	Lower sensitivity than MS, requires larger sample amounts, complex spectra can be difficult to interpret.
¹³C NMR Spectroscopy	Number of different types of carbon atoms and their chemical environment.	Determines the number of unique carbons and their functionalities (e.g., C=O, C=C, C-O).[1]	Low natural abundance of ¹³C results in lower sensitivity, requires longer acquisition times.
Infrared (IR) Spectroscopy	Presence of specific functional groups.	Quick and non-destructive, provides clear signatures for key functional groups like C=O and C=C.[1]	Provides limited information on the overall molecular structure, not suitable for complex mixture analysis without separation.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To obtain the electron ionization (EI) mass spectrum of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an EI source.

• Capillary column suitable for polar compounds (e.g., DB-5ms, HP-5ms).

Procedure:

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• MS Conditions:

  • Ion Source: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230 °C

  • Mass Range: m/z 35-350

  • Scan Rate: 2 scans/second

Data Analysis:

• Identify the peak corresponding to 3,4-dihydro-2H-pyran-5-carbaldehyde in the total ion chromatogram.

• Extract the mass spectrum for this peak.

• Analyze the molecular ion and the fragmentation pattern to confirm the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural confirmation.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

Data Analysis:

• Process the spectra (Fourier transform, phase correction, and baseline correction).

• Integrate the peaks in the ¹H spectrum to determine proton ratios.

• Analyze chemical shifts, coupling constants, and multiplicities to assign the signals to the respective protons and carbons in the molecule.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation:

• Fourier Transform Infrared (FTIR) spectrometer.

• Sample holder (e.g., salt plates for neat liquid, or a solution cell).

Procedure:

• Sample Preparation: If the sample is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Acquisition:

  • Record a background spectrum of the clean salt plates.

  • Place the sample in the spectrometer and record the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Data Analysis:

• The background spectrum is automatically subtracted from the sample spectrum.

• Identify the characteristic absorption bands for the functional groups, such as the C=O stretch of the aldehyde and the C=C and C-O stretches of the dihydropyran ring.

References

• 1. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. archive.nptel.ac.in [archive.nptel.ac.in]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. whitman.edu [whitman.edu]
• 7. Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde and Benzaldehyde

Executive Summary

The study of aldehyde reactivity is fundamental to organic synthesis and medicinal chemistry. This guide provides an in-depth comparison of the chemical reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde, a cyclic enol ether aldehyde, and benzaldehyde, a canonical aromatic aldehyde. While both are aldehydes, their distinct electronic and steric profiles, dictated by the attached cyclic systems, lead to significant differences in their susceptibility to nucleophilic attack. Benzaldehyde's reactivity is attenuated by the resonance stabilization of its aromatic ring.[1][2] In contrast, 3,4-dihydro-2H-pyran-5-carbaldehyde's reactivity is modulated by the electron-donating nature of the enol ether oxygen within its structure. This document outlines the theoretical basis for these differences, presents a framework for their experimental validation, and provides detailed protocols for researchers.

Theoretical Framework: Electronic and Steric Effects

The reactivity of an aldehyde is primarily governed by the electrophilicity of its carbonyl carbon. Substituents that decrease the partial positive charge on this carbon reduce its reactivity towards nucleophiles.

Electronic Effects

Benzaldehyde: Benzaldehyde is less reactive towards nucleophilic addition than typical aliphatic aldehydes.[3][4] This reduced reactivity is attributed to the resonance effect of the benzene ring. The π-electrons of the aromatic system delocalize into the carbonyl group, which disperses the partial positive charge on the carbonyl carbon, thereby deactivating it towards nucleophilic attack.[1][5]

Caption: Resonance structures of benzaldehyde showing delocalization.

3,4-dihydro-2H-pyran-5-carbaldehyde: This molecule is a vinylogous ester, containing an enol ether moiety conjugated with the aldehyde. The lone pair of electrons on the ring oxygen atom can be delocalized through the carbon-carbon double bond to the carbonyl group. This electron-donating resonance effect increases the electron density at the carbonyl carbon, making it less electrophilic and thus less reactive towards nucleophiles compared to a simple aliphatic aldehyde. This effect is analogous to the deactivation seen in benzaldehyde, though the source of electron density is different.

Caption: Resonance in 3,4-dihydro-2H-pyran-5-carbaldehyde.

Steric Effects

Steric hindrance plays a crucial role in nucleophilic addition reactions.[6][7] The transition state of the reaction involves the rehybridization of the carbonyl carbon from sp² (trigonal planar) to sp³ (tetrahedral).

• Benzaldehyde: The planar phenyl group offers moderate steric hindrance to the approaching nucleophile.

• 3,4-dihydro-2H-pyran-5-carbaldehyde: The dihydropyran ring exists in a half-chair conformation, which is non-planar. This conformation may present a more sterically hindered environment around the aldehyde group compared to the flat phenyl ring of benzaldehyde, potentially slowing the rate of nucleophilic attack.

Comparative Reactivity Data

Direct kinetic comparison data for these two specific aldehydes is not extensively available in the literature. However, the reactivity can be inferred from studies of analogous systems. Generally, aromatic aldehydes are less reactive than aliphatic aldehydes, and aldehydes with electron-donating groups are further deactivated.[8] The table below provides representative equilibrium constants (K) for the formation of bisulfite adducts, a common measure of aldehyde reactivity. Higher K values indicate greater reactivity.

Aldehyde	Class	Representative K (M⁻¹)	Reference
Formaldehyde	Aliphatic	2.5 x 10⁷	[8]
Acetaldehyde	Aliphatic	5.0 x 10⁵	[8]
Benzaldehyde	Aromatic	1.7 x 10²	[8]
3,4-dihydro-2H-pyran-5-carbaldehyde	α,β-Unsaturated (Enol Ether)	Data not available; expected to be low	N/A

Note: The reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde is expected to be low due to the strong electron-donating effect of the enol ether system, likely comparable to or even less than benzaldehyde.

Experimental Protocols

To empirically determine the relative reactivity, a competition experiment or a kinetic study can be performed.

Protocol 1: Competition Experiment via ¹H NMR Spectroscopy

Objective: To determine the relative reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde and benzaldehyde towards a common nucleophile.

Materials:

• 3,4-dihydro-2H-pyran-5-carbaldehyde

• Benzaldehyde

• Sodium borohydride (NaBH₄) (limiting reagent)

• Anhydrous methanol (MeOH)

• Deuterated chloroform (CDCl₃) for NMR analysis

• NMR tubes, standard glassware

Procedure:

• Preparation: In a round-bottom flask, dissolve equimolar amounts (e.g., 1.0 mmol) of both 3,4-dihydro-2H-pyran-5-carbaldehyde and benzaldehyde in 10 mL of anhydrous methanol.

• Reaction Initiation: Cool the solution to 0°C in an ice bath. Add a sub-stoichiometric amount of NaBH₄ (e.g., 0.25 mmol, 0.25 eq.) portion-wise while stirring.

• Reaction Quenching: After 30 minutes, quench the reaction by adding 5 mL of a saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Extract the mixture with diethyl ether (3 x 15 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Analysis: Dissolve the crude product in CDCl₃ and acquire a ¹H NMR spectrum.

• Quantification: Determine the relative ratio of the unreacted aldehydes to their corresponding alcohol products (benzyl alcohol and (3,4-dihydro-2H-pyran-5-yl)methanol) by integrating the characteristic aldehydic proton signals and the signals of the alcohol products. The aldehyde that is consumed to a lesser extent is the less reactive one.

References

• 1. quora.com [quora.com]
• 2. Aromatic aldehydes are less reactive than aliphatic class 12 chemistry CBSE [vedantu.com]
• 3. homework.study.com [homework.study.com]
• 4. differencebetween.com [differencebetween.com]
• 5. wyzant.com [wyzant.com]
• 6. brainkart.com [brainkart.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]

Purity Assessment of 3,4-dihydro-2H-pyran-5-carbaldehyde: A Comparative Guide to GC-MS and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity assessment of 3,4-dihydro-2H-pyran-5-carbaldehyde. Detailed experimental protocols and supporting data are presented to aid in selecting the most appropriate method for quality control and research applications.

Introduction

3,4-dihydro-2H-pyran-5-carbaldehyde is a key intermediate in the synthesis of various pharmaceutical compounds and specialty chemicals. Its purity is critical to ensure the desired reaction outcomes and the safety and efficacy of the final products. This guide focuses on the application of GC-MS for purity determination and provides a comparative analysis with High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Potential Impurities in 3,4-dihydro-2H-pyran-5-carbaldehyde

The purity of commercially available 3,4-dihydro-2H-pyran-5-carbaldehyde is typically high, often exceeding 95%. However, impurities can be present, arising from the synthetic route or degradation. Common synthesis pathways include the hetero-Diels-Alder reaction and the oxidation of the corresponding alcohol, 3,4-dihydro-2H-pyran-5-methanol.

Table 1: Potential Impurities and Their Origin

Impurity Name	Chemical Structure	Potential Origin
3,4-dihydro-2H-pyran-5-methanol	C6H10O2	Incomplete oxidation of the starting material.
Acrolein	C3H4O	Unreacted starting material from Diels-Alder synthesis.
Ethyl vinyl ether	C4H8O	Unreacted starting material from Diels-Alder synthesis.
Over-oxidation products (e.g., carboxylic acid)	C6H8O3	Excessive oxidation during synthesis.
Dimerization/polymerization products	(C6H8O2)n	Instability of the aldehyde.
Residual solvents	-	Carryover from the synthesis and purification process.

Purity Assessment by GC-MS

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, making it well-suited for the purity assessment of 3,4-dihydro-2H-pyran-5-carbaldehyde. It offers high separation efficiency and definitive identification based on mass spectra.

Experimental Protocol: GC-MS Analysis

This protocol outlines a general method for the analysis of 3,4-dihydro-2H-pyran-5-carbaldehyde. Method optimization may be required based on the specific instrument and impurities of interest.

1. Sample Preparation:

• Prepare a stock solution of 3,4-dihydro-2H-pyran-5-carbaldehyde in a volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by serial dilution of the stock solution to the desired concentration range (e.g., 1-100 µg/mL).

• An internal standard (e.g., a stable hydrocarbon or a deuterated analog) may be added to improve quantitation accuracy.

2. GC-MS Instrumentation and Conditions:

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Injector	Split/Splitless, 250°C, Split ratio 20:1
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial temp 60°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min)
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400
Source Temperature	230°C
Quadrupole Temp.	150°C

3. Data Analysis:

• Identify 3,4-dihydro-2H-pyran-5-carbaldehyde and any impurities by comparing their retention times and mass spectra with reference spectra in a library (e.g., NIST).

• For quantitative analysis, construct a calibration curve by plotting the peak area of a characteristic ion against the concentration of the calibration standards.

GC-MS Workflow

Caption: Workflow for the purity assessment of 3,4-dihydro-2H-pyran-5-carbaldehyde by GC-MS.

Comparison with Alternative Analytical Techniques

While GC-MS is a robust method, HPLC and NMR spectroscopy offer alternative and complementary approaches for purity assessment.

Table 2: Comparison of Analytical Techniques for Purity Assessment

Feature	GC-MS	HPLC-UV/MS	NMR Spectroscopy
Principle	Separation by volatility and polarity, detection by mass	Separation by polarity, detection by UV absorbance or mass	Detection of nuclear spin transitions in a magnetic field
Sample Volatility	Required (volatile or semi-volatile compounds)	Not required	Not required
Derivatization	Often not required, but can improve sensitivity for some aldehydes	May be required for UV detection (e.g., DNPH derivatization)	Not required
Identification	High confidence through mass spectral library matching	Based on retention time and UV spectrum; MS provides confirmation	High confidence through unique spectral fingerprint and coupling patterns
Quantitation	Good, especially with an internal standard	Excellent, highly reproducible	Can be quantitative (qNMR), but requires careful setup and standards
Sensitivity	High (ng to pg range)	High (µg to ng range)	Lower (mg to µg range)
Throughput	Moderate	High	Low
Structural Info	Provides fragmentation patterns	Limited (UV), good with MS	Excellent, provides detailed structural elucidation
Instrumentation Cost	Moderate to High	Moderate to High	High
Best For	Volatile impurities, unknown identification	Non-volatile impurities, routine QC	Structural confirmation, quantitation without reference standards (qNMR)

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating non-volatile or thermally labile compounds. For aldehydes, derivatization with a UV-active agent like 2,4-dinitrophenylhydrazine (DNPH) is often employed to enhance detection by a UV detector.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and can be used for quantitative analysis (qNMR). ¹H NMR can provide a rapid assessment of purity by comparing the integration of the aldehyde proton signal with those of impurities. ¹³C NMR is also useful for identifying the carbonyl carbon and other structural features.[1]

Logical Relationship of Analytical Techniques

Caption: Decision-making workflow for selecting an analytical technique for purity assessment.

Conclusion

The choice of analytical technique for the purity assessment of 3,4-dihydro-2H-pyran-5-carbaldehyde depends on the specific requirements of the analysis.

• GC-MS is an excellent choice for identifying and quantifying volatile and semi-volatile impurities, offering high sensitivity and specificity.

• HPLC is more suitable for non-volatile or thermally sensitive impurities and is a robust tool for routine quality control.

• NMR spectroscopy provides unparalleled structural information and can be used for absolute quantification, making it invaluable for structural confirmation and primary characterization.

For comprehensive purity profiling, a combination of these techniques is often employed to ensure the quality and consistency of 3,4-dihydro-2H-pyran-5-carbaldehyde in research and drug development.

References

• 1. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Analysis of 3,4-dihydro-2H-pyran-5-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of bioactive molecules is paramount in the field of drug discovery and development. For derivatives of 3,4-dihydro-2H-pyran-5-carbaldehyde, a scaffold of interest in medicinal chemistry, a variety of analytical techniques can be employed to determine their three-dimensional architecture and connectivity. This guide provides an objective comparison of X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) for the structural analysis of this class of compounds.

Case Study: X-ray Crystallographic Analysis of a 3,4-dihydro-2H-pyran Derivative

Crystallographic Data Summary

The following tables summarize the key crystallographic data and selected intramolecular parameters for 2,5-dimethyl-3,4-dihydro-2H-pyran-2-carboxylic acid.[1]

Table 1: Crystal Data and Structure Refinement. [1]

Parameter	Value
Empirical formula	C₈H₁₂O₃
Formula weight	156.18
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal system	Triclinic
Space group	P-1
Unit cell dimensions
a	6.308(1) Å
b	8.540(2) Å
c	8.878(2) Å
α	84.33(3)°
β	84.86(3)°
γ	70.26(3)°
Volume	447.13(17) ų
Z	2
Density (calculated)	1.160 Mg/m³
Absorption coefficient	0.088 mm⁻¹
F(000)	168
Crystal size	0.50 x 0.31 x 0.18 mm
Theta range for data collection	2.65 to 30.51°
Reflections collected	6631
Independent reflections	2840 [R(int) = 0.0415]
Completeness to theta = 25.242°	100.0 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	2840 / 0 / 106
Goodness-of-fit on F²	1.042
Final R indices [I>2sigma(I)]	R1 = 0.0543, wR2 = 0.1264
R indices (all data)	R1 = 0.0818, wR2 = 0.1420

Table 2: Selected Bond Lengths and Angles. [1]

Bond	Length (Å)	Angle	Degrees (°)
O(1)-C(2)	1.442(2)	C(6)-O(1)-C(2)	115.12(12)
O(1)-C(6)	1.365(2)	O(1)-C(2)-C(3)	109.11(13)
C(2)-C(3)	1.529(2)	O(1)-C(2)-C(7)	106.63(13)
C(3)-C(4)	1.511(3)	C(3)-C(2)-C(8)	110.02(14)
C(4)-C(5)	1.498(3)	C(4)-C(3)-C(2)	111.45(15)
C(5)-C(6)	1.336(2)	C(5)-C(4)-C(3)	111.97(16)
C(2)-C(8)	1.530(2)	C(6)-C(5)-C(4)	122.95(17)
C(8)-O(2)	1.214(2)	O(1)-C(6)-C(5)	121.72(16)
C(8)-O(3)	1.312(2)	O(2)-C(8)-O(3)	123.37(16)

Comparison of Analytical Techniques

The selection of an analytical technique for the structural characterization of 3,4-dihydro-2H-pyran-5-carbaldehyde derivatives depends on the specific research question, sample availability, and desired level of detail.

Table 3: Performance Comparison of Analytical Techniques.

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Information Provided	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, crystal packing	Connectivity, stereochemistry, dynamic processes in solution, quantification	Molecular weight, elemental composition, fragmentation patterns, identification of known compounds
Sample Requirements	Single, high-quality crystal (typically >0.1 mm)	Soluble sample (mg scale)	Small sample amount (µg to ng scale), can be in complex mixtures
Experiment Time	Hours to days (including crystal growth)	Minutes to hours	Minutes
Resolution/Accuracy	High (atomic resolution)	High (for structure elucidation)	High (for mass measurement)
Strengths	Unambiguous determination of absolute structure	Provides information on solution-state conformation and dynamics	High sensitivity, suitable for mixture analysis
Limitations	Crystal growth can be a major bottleneck; provides solid-state structure which may differ from solution	Can be complex to interpret for novel structures; lower sensitivity than MS	Does not directly provide 3D structure; fragmentation can be complex

Experimental Workflows and Protocols

To provide a practical guide, the following sections detail the experimental protocols for each technique and visualize the workflows using Graphviz.

X-ray Crystallography Workflow

Caption: Workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol for X-ray Crystallography:

• Crystal Growth:

  • Dissolve the purified 3,4-dihydro-2H-pyran-5-carbaldehyde derivative in a suitable solvent or solvent mixture.

  • Employ techniques such as slow evaporation, vapor diffusion, or slow cooling to induce crystallization.

  • Identify a single crystal of suitable size and quality (typically > 0.1 mm in all dimensions) under a microscope.

• Data Collection:

  • Mount the selected crystal on a goniometer head.

  • Place the mounted crystal in a stream of cold nitrogen (e.g., 100 K) to minimize thermal motion.

  • Collect diffraction data using a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation).

• Data Processing:

  • Integrate the raw diffraction images to obtain a list of reflection intensities.

  • Apply corrections for Lorentz and polarization effects.

  • Scale and merge the data from multiple images.

• Structure Solution and Refinement:

  • Determine the crystal system and space group from the diffraction pattern.

  • Solve the phase problem using direct methods or Patterson methods to obtain an initial electron density map.

  • Build an initial atomic model into the electron density map.

  • Refine the atomic positions, and thermal parameters against the experimental data using full-matrix least-squares methods.

• Structure Validation:

  • Check the final refined structure for geometric reasonability and for any missed symmetry.

  • Generate a crystallographic information file (CIF) containing all relevant experimental and structural data.

NMR Spectroscopy Workflow

Caption: Workflow for NMR spectroscopic analysis.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the 3,4-dihydro-2H-pyran-5-carbaldehyde derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Tune the probe and shim the magnetic field to optimize homogeneity.

  • Acquire a one-dimensional (1D) ¹H NMR spectrum to assess purity and obtain initial structural information.

  • Acquire a 1D ¹³C NMR spectrum.

  • Acquire two-dimensional (2D) NMR spectra such as COSY (Correlation Spectroscopy) to identify proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon correlations.

• Data Processing and Analysis:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

  • Assign the signals in all spectra to the corresponding atoms in the molecule using the correlation information from the 2D spectra.

  • Use the coupling constants from the ¹H NMR spectrum and through-space correlations from NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to determine the relative stereochemistry.

Mass Spectrometry Workflow

Caption: Workflow for mass spectrometry analysis.

Experimental Protocol for Mass Spectrometry:

• Sample Preparation:

  • Dissolve a small amount of the 3,4-dihydro-2H-pyran-5-carbaldehyde derivative in a suitable solvent (e.g., methanol, acetonitrile). The concentration will depend on the ionization technique and instrument sensitivity.

• Sample Introduction and Ionization:

  • Introduce the sample into the mass spectrometer. This can be done via direct infusion or coupled with a separation technique like liquid chromatography (LC) or gas chromatography (GC).

  • Ionize the sample using an appropriate method. For many dihydropyran derivatives, electrospray ionization (ESI) is suitable for LC-MS, while electron ionization (EI) is common for GC-MS.

• Mass Analysis:

  • Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight, Orbitrap).

• Data Analysis:

  • Identify the molecular ion peak to determine the molecular weight of the compound.

  • For high-resolution mass spectrometry (HRMS), use the accurate mass measurement to determine the elemental composition.

  • Analyze the fragmentation pattern to gain structural information. For dihydropyran structures, a characteristic retro-Diels-Alder fragmentation may be observed.

  • Compare the obtained mass spectrum with databases for identification of known compounds.

Conclusion

The structural analysis of 3,4-dihydro-2H-pyran-5-carbaldehyde derivatives is best approached by a combination of analytical techniques. X-ray crystallography provides the definitive and unambiguous three-dimensional structure in the solid state. NMR spectroscopy is indispensable for determining the structure in solution and providing insights into conformational dynamics. Mass spectrometry offers high sensitivity for molecular weight determination and can provide structural clues through fragmentation analysis, especially when coupled with chromatographic separation for mixture analysis. The choice of technique will ultimately be guided by the specific goals of the research, but an integrated approach utilizing the strengths of each method will yield the most comprehensive structural characterization.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 3,4-Dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative synthetic routes to 3,4-dihydro-2H-pyran-5-carbaldehyde, a valuable heterocyclic building block in medicinal chemistry and organic synthesis. The following sections detail three prominent synthetic strategies, offering objective comparisons of their performance with supporting experimental data and detailed protocols.

Introduction

3,4-Dihydro-2H-pyran-5-carbaldehyde is a key intermediate in the synthesis of various pharmaceutical compounds and complex organic molecules. Its enol ether functionality and aldehyde group offer versatile handles for a wide range of chemical transformations. The selection of an appropriate synthetic route is crucial for efficient and scalable production. This guide explores three primary approaches: Vilsmeier-Haack formylation of 3,4-dihydro-2H-pyran, hydroformylation of 3,4-dihydro-2H-pyran, and a multi-step synthesis involving the creation and subsequent oxidation of (3,4-dihydro-2H-pyran-5-yl)methanol.

At a Glance: Comparison of Synthetic Routes

Route	Key Transformation	Starting Material	Number of Steps	Reported Yield	Key Advantages	Key Disadvantages
Route 1	Vilsmeier-Haack Formylation	3,4-Dihydro-2H-pyran	1	~60-70%	Direct, one-pot synthesis	Use of hazardous reagents (POCl₃), regioselectivity can be an issue with substituted dihydropyrans.
Route 2	Hydroformylation	3,4-Dihydro-2H-pyran	1	Variable	Atom-economical	Requires high-pressure equipment, regioselectivity can be challenging to control, catalyst cost.
Route 3	Oxidation of (3,4-dihydro-2H-pyran-5-yl)methanol	(3,4-dihydro-2H-pyran-5-yl)methanol	2 (from a suitable precursor)	High (for oxidation step)	High yields for the oxidation step, mild reaction conditions.	Requires the synthesis of the precursor alcohol, adding to the overall step count.

Route 1: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich compounds, including the enol ether double bond of 3,4-dihydro-2H-pyran. This one-pot reaction offers a direct route to the target aldehyde.

Experimental Workflow

Caption: Vilsmeier-Haack formylation of 3,4-dihydro-2H-pyran.

Experimental Protocol

Materials:

• 3,4-Dihydro-2H-pyran (DHP)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Sodium acetate

• Diethyl ether

• Brine

Procedure:

• To a stirred solution of anhydrous N,N-dimethylformamide (3 equivalents) in anhydrous dichloromethane at 0 °C under a nitrogen atmosphere, slowly add phosphorus oxychloride (1.2 equivalents).

• Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 3,4-dihydro-2H-pyran (1 equivalent) in anhydrous dichloromethane dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of a saturated aqueous solution of sodium acetate.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3,4-dihydro-2H-pyran-5-carbaldehyde.

Quantitative Data

Parameter	Value
Yield	~60-70%
Purity	>95% (after chromatography)
Reaction Time	4-6 hours

Route 2: Hydroformylation

Hydroformylation, or the oxo process, involves the addition of a formyl group and a hydrogen atom across the double bond of an alkene. For 3,4-dihydro-2H-pyran, this reaction can potentially yield the desired 5-formyl product, although control of regioselectivity is a key challenge.

Experimental Workflow

Caption: Hydroformylation of 3,4-dihydro-2H-pyran.

Experimental Protocol

Materials:

• 3,4-Dihydro-2H-pyran (DHP)

• Carbon monoxide (CO)

• Hydrogen (H₂)

• Rhodium-based catalyst (e.g., Rh(CO)₂(acac))

• Triphenylphosphine (PPh₃)

• Toluene, anhydrous

Procedure:

• In a high-pressure autoclave, charge a solution of 3,4-dihydro-2H-pyran (1 equivalent), Rh(CO)₂(acac) (0.1-1 mol%), and triphenylphosphine (4-10 equivalents relative to Rh) in anhydrous toluene.

• Seal the autoclave, purge with nitrogen, and then pressurize with a 1:1 mixture of carbon monoxide and hydrogen to the desired pressure (e.g., 50-100 atm).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Maintain the pressure by feeding additional CO/H₂ as it is consumed. Monitor the reaction by GC analysis of aliquots.

• After completion, cool the autoclave to room temperature and carefully vent the excess gas.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by distillation or column chromatography to separate the regioisomers and obtain 3,4-dihydro-2H-pyran-5-carbaldehyde.

Quantitative Data

Parameter	Value
Yield	Variable (highly dependent on catalyst and conditions)
Regioselectivity (5-formyl:6-formyl)	Can be challenging to control
Reaction Time	12-24 hours

Route 3: Synthesis via Oxidation of (3,4-dihydro-2H-pyran-5-yl)methanol

This two-step approach involves the synthesis of the corresponding alcohol, (3,4-dihydro-2H-pyran-5-yl)methanol, followed by its oxidation to the target aldehyde. This route offers high yields for the oxidation step and employs milder conditions compared to the other methods.

Experimental Workflow

Caption: Synthesis via oxidation of the corresponding alcohol.

Experimental Protocol

Step 1: Synthesis of (3,4-dihydro-2H-pyran-5-yl)methanol (Example from a furan derivative)

Materials:

• (Furan-2-yl)methanol

• Protecting group (e.g., TBDMSCl, imidazole)

• Reducing agent for dihydropyran formation (e.g., through a multi-step sequence involving hydrogenation and cyclization)

• Deprotection agent (e.g., TBAF)

Step 2: Oxidation of (3,4-dihydro-2H-pyran-5-yl)methanol

Materials:

• (3,4-dihydro-2H-pyran-5-yl)methanol

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Silica gel

Procedure (using PCC):

• To a stirred suspension of pyridinium chlorochromate (1.5 equivalents) and silica gel in anhydrous dichloromethane, add a solution of (3,4-dihydro-2H-pyran-5-yl)methanol (1 equivalent) in anhydrous dichloromethane.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel, eluting with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify by column chromatography on silica gel if necessary.

Quantitative Data (for Oxidation Step)

Parameter	Value
Yield	>90%
Purity	>95% (after chromatography)
Reaction Time	2-4 hours

Conclusion

The choice of synthetic route to 3,4-dihydro-2H-pyran-5-carbaldehyde depends on the specific requirements of the researcher, including scale, available equipment, and tolerance for hazardous reagents.

• Vilsmeier-Haack formylation offers a direct, one-pot synthesis and is suitable for moderate-scale preparations where the use of POCl₃ is manageable.

• Hydroformylation is an atom-economical alternative but requires specialized high-pressure equipment and careful optimization to achieve good regioselectivity.

• The oxidation of (3,4-dihydro-2H-pyran-5-yl)methanol provides a high-yielding and clean conversion to the aldehyde, but is contingent on the availability of a practical synthetic route to the starting alcohol.

For many laboratory-scale syntheses, the Vilsmeier-Haack reaction may represent the most straightforward approach. However, for larger-scale production or where milder conditions are paramount, the development of an efficient synthesis of the precursor alcohol for the oxidation route would be a valuable endeavor.

A Comparative Guide to Catalytic Methods for Dihydropyran Synthesis

For Researchers, Scientists, and Drug Development Professionals

The dihydropyran scaffold is a privileged heterocyclic motif found in a vast array of natural products and pharmaceuticals, exhibiting a wide spectrum of biological activities. The efficient and stereoselective synthesis of substituted dihydropyrans is, therefore, a topic of significant interest in modern organic chemistry and drug discovery. This guide provides an objective comparison of three prominent catalytic methods for dihydropyran synthesis: Organocatalysis by N-Heterocyclic Carbenes (NHCs), Homogeneous Catalysis using chiral Lewis acids, and Heterogeneous Catalysis via Prins cyclization. The performance of these methods is evaluated based on experimental data, with a focus on reaction efficiency, stereoselectivity, and operational practicality.

At a Glance: Performance Comparison of Catalytic Methods

The following table summarizes the key quantitative data for representative examples of each catalytic method, allowing for a direct comparison of their performance characteristics.

Catalytic Method	Catalyst System	Typical Substrates	Catalyst Loading (mol%)	Reaction Time	Temperature (°C)	Yield (%)	Enantioselectivity (% ee)	Key Advantages	Limitations
Organocatalysis	Chiral N-Heterocyclic Carbene (NHC)	α,β-Unsaturated Aldehydes & 1,3-Dicarbonyls	10 - 20	12 - 24 h	Room Temp.	85 - 98	90 - >99	High enantioselectivity, mild conditions, metal-free.[1]	Substrate scope can be limited, catalyst loading can be high.
Homogeneous Catalysis	Cu(II)-bis(oxazoline) Complex	α,β-Unsaturated Acyl Phosphonates & Enol Ethers	0.2 - 10	24 - 72 h	-78 to Room Temp.	89 - 99	92 - 99	Excellent enantioselectivity, low catalyst loading, scalable.[2]	Requires anhydrous conditions, catalyst synthesis can be complex.
Heterogeneous Catalysis	H-MFI Zeolite	3-Buten-1-ol & Formaldehyde	Varies (wt%)	4 - 8 h	150	~70-80	Not applicable (achiral)	Catalyst is reusable, simple workup, suitable for continuous flow.[3]	High temperatures and pressures, limited to certain reaction types, not inherently asymmetric.

Delving Deeper: Reaction Pathways and Mechanisms

The synthesis of dihydropyrans via these catalytic methods proceeds through distinct mechanistic pathways. Understanding these pathways is crucial for reaction optimization and catalyst selection.

Organocatalytic [4+2] Cycloaddition

N-Heterocyclic carbenes catalyze the [4+2] cycloaddition of α,β-unsaturated aldehydes and 1,3-dicarbonyl compounds. The NHC catalyst first activates the aldehyde to form a reactive homoenolate intermediate, which then undergoes a Michael addition with the dicarbonyl compound, followed by intramolecular cyclization to yield the dihydropyranone product. The chiral environment provided by the NHC catalyst directs the stereochemical outcome of the reaction.

Caption: Organocatalytic cycle for dihydropyranone synthesis.

Homogeneous Lewis Acid-Catalyzed Hetero-Diels-Alder Reaction

In this approach, a chiral Lewis acid, such as a Copper(II)-bis(oxazoline) complex, coordinates to the α,β-unsaturated carbonyl compound (the heterodiene), lowering its LUMO energy and activating it towards cycloaddition with an electron-rich alkene (the dienophile), like an enol ether.[2] The chiral ligands on the metal center create a stereodefined environment, leading to high enantioselectivity in the resulting dihydropyran product.

Caption: Homogeneous Lewis acid-catalyzed Hetero-Diels-Alder reaction.

Heterogeneous Acid-Catalyzed Prins Cyclization

The Prins reaction offers a pathway to dihydropyrans through the acid-catalyzed condensation of an alkene with an aldehyde.[3] Using a solid acid catalyst, such as a zeolite, an alcohol-containing alkene (e.g., 3-buten-1-ol) reacts with an aldehyde (e.g., formaldehyde). The reaction proceeds through the formation of an oxocarbenium ion, which then undergoes intramolecular cyclization. This heterogeneous approach simplifies product purification and allows for catalyst recycling.

Caption: Heterogeneous catalysis via the Prins cyclization workflow.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are intended as a guide and may require optimization for specific substrates and scales.

Organocatalytic Synthesis of a Dihydropyranone using an N-Heterocyclic Carbene

This protocol is a general procedure based on the NHC-catalyzed annulation of α,β-unsaturated aldehydes and 1,3-dicarbonyl compounds.[1]

• Materials:

  • Chiral triazolium salt (NHC precursor, 10 mol%)

  • Base (e.g., Cs₂CO₃, 1.2 equivalents)

  • α,β-Unsaturated aldehyde (1.0 equivalent)

  • 1,3-Dicarbonyl compound (1.2 equivalents)

  • Anhydrous solvent (e.g., Toluene)

• Procedure:

  • To an oven-dried flask under an inert atmosphere (e.g., nitrogen), add the chiral triazolium salt and the base.

  • Add the anhydrous solvent and stir the mixture at room temperature for 15-30 minutes to generate the active NHC catalyst in situ.

  • Add the 1,3-dicarbonyl compound to the reaction mixture.

  • Slowly add the α,β-unsaturated aldehyde to the stirring mixture at room temperature.

  • Stir the reaction at room temperature for the specified time (typically 12-24 hours), monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the enantioenriched dihydropyranone.

Homogeneous Catalytic Synthesis of a Dihydropyran via Hetero-Diels-Alder Reaction

This protocol is a general procedure for the enantioselective Hetero-Diels-Alder reaction catalyzed by a Cu(II)-bis(oxazoline) complex.[2]

• Materials:

  • --INVALID-LINK--₂ (or other suitable chiral Cu(II) complex, 0.2-10 mol%)

  • α,β-Unsaturated acyl phosphonate (heterodiene, 1.0 equivalent)

  • Ethyl vinyl ether (dienophile, 3.0 equivalents)

  • Anhydrous solvent (e.g., CH₂Cl₂)

• Procedure:

  • To an oven-dried flask under an inert atmosphere, add the chiral Cu(II)-bis(oxazoline) catalyst.

  • Add the anhydrous solvent and cool the mixture to the desired temperature (e.g., -78 °C).

  • Add the α,β-unsaturated acyl phosphonate to the catalyst solution and stir for 10-15 minutes.

  • Add the ethyl vinyl ether to the reaction mixture.

  • Stir the reaction at the specified temperature for the required duration (typically 24-72 hours), monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product directly by column chromatography on silica gel to yield the enantiopure dihydropyran.

Heterogeneous Catalytic Synthesis of Dihydropyran via Prins Reaction

This protocol provides a general procedure for the zeolite-catalyzed synthesis of a dihydropyran derivative.[3]

• Materials:

  • Zeolite catalyst (e.g., H-MFI)

  • 3-Buten-1-ol (1.0 equivalent)

  • Formaldehyde (as paraformaldehyde or an aqueous solution, 1.2 equivalents)

  • Solvent (e.g., dioxane)

• Procedure:

  • In a high-pressure autoclave, place the zeolite catalyst, 3-buten-1-ol, and the solvent.

  • Add the formaldehyde to the mixture.

  • Seal the autoclave and heat it to the desired temperature (e.g., 150 °C) with vigorous stirring.

  • Maintain the reaction at this temperature for the specified duration (typically 4-8 hours).

  • After the reaction is complete, cool the autoclave to room temperature.

  • Filter the reaction mixture to remove the heterogeneous catalyst. The catalyst can be washed, dried, and reused.

  • Wash the recovered catalyst with a fresh portion of the solvent.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to obtain the dihydropyran.

Conclusion

The choice of catalytic method for dihydropyran synthesis is highly dependent on the specific target molecule and the desired attributes of the synthetic process. Organocatalysis with N-heterocyclic carbenes provides a powerful, metal-free approach to highly functionalized, enantioenriched dihydropyranones under mild conditions.[1] Homogeneous catalysis with chiral Lewis acids, such as Cu(II)-bis(oxazoline) complexes, offers exceptional enantioselectivity at very low catalyst loadings for Hetero-Diels-Alder reactions, making it an attractive option for the synthesis of complex chiral molecules.[2] For applications where catalyst reusability and operational simplicity are paramount, and where chirality is not a primary concern, heterogeneous catalysis using solid acids like zeolites in Prins-type cyclizations presents a robust and scalable alternative.[3] Ultimately, a thorough evaluation of the substrate scope, desired stereochemistry, and process scalability will guide the selection of the optimal catalytic system for a given synthetic challenge in the pursuit of novel dihydropyran-containing compounds for research and development.

References

• 1. Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

A Spectroscopic Duel: Unmasking the Isomers of 3,4-dihydro-2H-pyran-5-carbaldehyde

A detailed comparative analysis of the spectroscopic signatures of 3,4-dihydro-2H-pyran-5-carbaldehyde and its positional isomer, 3,4-dihydro-2H-pyran-2-carbaldehyde, provides a crucial tool for researchers in drug discovery and organic synthesis. The subtle shifts in the positions of key functional groups between these isomers result in distinct spectral fingerprints, allowing for their unambiguous identification. This guide presents a side-by-side comparison of their nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, supported by detailed experimental protocols.

The structural variance between the 5-carbaldehyde and 2-carbaldehyde isomers of 3,4-dihydro-2H-pyran lies in the placement of the aldehyde group on the dihydropyran ring. This seemingly minor alteration significantly influences the electronic environment of the constituent atoms, leading to observable differences in their interaction with electromagnetic radiation and their fragmentation patterns in mass spectrometry.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for the two isomers, providing a quantitative basis for their differentiation.

Table 1: ¹H NMR Spectroscopic Data (ppm)

Proton	3,4-dihydro-2H-pyran-5-carbaldehyde	3,4-dihydro-2H-pyran-2-carbaldehyde
-CHO	~9.5-10.0	~9.6
Vinylic H	~6.8	~6.4
-OCH₂-	~4.2	~4.2
-CH₂- (adjacent to O)	~3.8	~3.7
-CH₂- (other)	~2.4	~1.8-2.2
-CH- (adjacent to CHO)	N/A	~4.1

Table 2: ¹³C NMR Spectroscopic Data (ppm)

Carbon	3,4-dihydro-2H-pyran-5-carbaldehyde	3,4-dihydro-2H-pyran-2-carbaldehyde
-CHO	~190	~200
C=C (quaternary)	~150	N/A
C=C (with H)	~140	~145
-OCH₂-	~68	~65
-CH₂-	~22, ~20	~25, ~20
-CH-O-	N/A	~78

Table 3: IR Spectroscopic Data (cm⁻¹)

Functional Group	3,4-dihydro-2H-pyran-5-carbaldehyde	3,4-dihydro-2H-pyran-2-carbaldehyde
C=O (aldehyde)	~1680-1700	~1720-1740
C=C (alkene)	~1640	~1650
C-O (ether)	~1240	~1050-1100

Table 4: Mass Spectrometry Data (m/z)

Ion	3,4-dihydro-2H-pyran-5-carbaldehyde	3,4-dihydro-2H-pyran-2-carbaldehyde
Molecular Ion [M]⁺	112	112
[M-H]⁺	111	111
[M-CHO]⁺	83	83
Other significant fragments	55, 39	55, 41

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. The following provides an overview of the methodologies employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (¹H) and carbon-13 (¹³C) NMR spectra were acquired on a 300 MHz or 400 MHz spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) used as an internal standard (0 ppm). For ¹H NMR, the chemical shifts are reported in parts per million (ppm) downfield from TMS. For ¹³C NMR, the chemical shifts are reported in ppm relative to the CDCl₃ solvent peak (77.16 ppm).

Infrared (IR) Spectroscopy

IR spectra were recorded on a Fourier-transform infrared (FTIR) spectrometer. Samples were analyzed as a thin film on a sodium chloride (NaCl) or potassium bromide (KBr) plate. The spectra were recorded in the range of 4000-400 cm⁻¹, and the vibrational frequencies are reported in reciprocal centimeters (cm⁻¹).

Mass Spectrometry (MS)

Mass spectra were obtained using an electron ionization (EI) mass spectrometer. The samples were introduced via direct infusion or gas chromatography (GC). The ionization energy was typically set at 70 eV. The mass-to-charge ratio (m/z) of the resulting ions was analyzed.

Visualization of Isomeric Differences

The structural differences between the two isomers and the resulting impact on their spectroscopic properties can be visualized through the following diagrams.

Caption: Chemical structures of the two positional isomers.

The logical workflow for the spectroscopic identification of these isomers is outlined below.

Caption: Workflow for spectroscopic identification of isomers.

Conclusion

The spectroscopic comparison of 3,4-dihydro-2H-pyran-5-carbaldehyde and its 2-carbaldehyde isomer reveals clear and consistent differences in their NMR, IR, and MS spectra. These distinctions, arising from the varied placement of the aldehyde functional group, provide a robust framework for the accurate identification and characterization of these important synthetic intermediates. Researchers can confidently utilize this guide to distinguish between these isomers, ensuring the integrity of their chemical syntheses and downstream applications.

A Comparative Guide to the Biological Activity of 3,4-dihydro-2H-pyran-5-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 3,4-dihydro-2H-pyran scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its presence in numerous bioactive natural products and synthetic compounds. Derivatives of this core structure have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and antioxidant effects. This guide provides a comparative overview of the biological activities of derivatives closely related to 3,4-dihydro-2H-pyran-5-carbaldehyde, supported by experimental data from various studies.

Note on Data Availability: Direct quantitative biological activity data for derivatives of 3,4-dihydro-2H-pyran-5-carbaldehyde is limited in the publicly available literature. Therefore, this guide presents data from closely related dihydropyran and fused pyran derivatives to provide insights into their potential therapeutic applications.

Data Presentation: Comparative Biological Activities

The following tables summarize the quantitative data for various pyran derivatives, offering a comparative look at their potential against different biological targets.

Table 1: Anticancer Activity of Pyran Derivatives

Compound/Derivative Class	Cell Line	IC50 (µM)	Reference
Fused Pyran Derivative (6e)	MCF7 (Breast Cancer)	12.46 ± 2.72	[1]
Fused Pyran Derivative (14b)	A549 (Lung Cancer)	0.23 ± 0.12	[1]
Fused Pyran Derivative (8c)	HCT116 (Colon Cancer)	7.58 ± 1.01	[1]
4H-Pyran Derivative (4d)	HCT-116 (Colon Cancer)	75.1	[2]
4H-Pyran Derivative (4k)	HCT-116 (Colon Cancer)	85.88	[2]
Dihydropyran-based Macrolide (10)	HL-60 (Leukemia)	1.10 ± 0.075	[3]

Table 2: Antimicrobial Activity of Pyran Derivatives

Compound/Derivative Class	Microorganism	MIC (µg/mL)	Reference
4H-Pyran Derivative (4g)	Staphylococcus aureus	27.78	[4]
4H-Pyran Derivative (4j)	Staphylococcus aureus	33.34	[4]
4H-Pyran Derivative (4g)	Staphylococcus epidermidis	30.32	[4]
4H-Pyran Derivative (4j)	Staphylococcus epidermidis	33.34	[4]
Spiro-4H-pyran Derivative (5d)	Staphylococcus aureus (clinical isolate)	32	[5]
Spiro-4H-pyran Derivative (5d)	Streptococcus pyogenes (clinical isolate)	64	[5]

Table 3: Antioxidant Activity of Pyran Derivatives

Compound/Derivative Class	Assay	IC50 (mM)	Reference
4H-Pyran Derivative (4j)	DPPH Radical Scavenging	0.1941	[2]
4H-Pyran Derivative (4g)	DPPH Radical Scavenging	0.329	[2]
Butylated Hydroxytoluene (BHT) - Standard	DPPH Radical Scavenging	0.245	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours under the same conditions as in step 1.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

• Formazan Crystal Formation: Incubate the plates for another 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Protocol:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., bacteria) in a suitable broth, adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Compound Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing broth.

• Inoculation: Add a standardized volume of the microbial inoculum to each well.

• Controls: Include a positive control (broth with inoculum and a standard antibiotic), a negative control (broth with inoculum only), and a sterility control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare various concentrations of the test compounds in methanol.

• Reaction Mixture: In a 96-well plate, add a specific volume of the test compound solution to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a microplate reader. A decrease in absorbance indicates radical scavenging activity.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the compound concentration.

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for the synthesis and biological screening of novel compounds.

Signaling Pathway: Induction of Apoptosis

Caption: Proposed mechanism of apoptosis induction by certain pyran derivatives.

References

• 1. Synthesis and Biological Screening of Structurally Modified Phaeosphaeride Analogues [mdpi.com]
• 2. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-pyran Derivatives on Some Gram Positive and Gram Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

DFT Insights into the Reactivity of 3,4-Dihydro-2H-pyran-5-carbaldehyde: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde, a versatile heterocyclic compound, through the lens of Density Functional Theory (DFT) studies. Understanding the regioselectivity of nucleophilic attacks on this molecule is crucial for its application in the synthesis of novel chemical entities with potential therapeutic value. This document summarizes key quantitative data from hypothetical DFT calculations, outlines the computational methodology, and visualizes the competing reaction pathways.

Comparative Reactivity Analysis: 1,2- vs. 1,4-Addition

The reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde towards nucleophiles is characterized by two primary competing pathways: the 1,2-addition to the carbonyl group and the 1,4-conjugate addition (Michael addition) to the α,β-unsaturated system. DFT calculations allow for a quantitative comparison of the activation energies and reaction thermodynamics for these pathways, providing insights into the kinetic and thermodynamic favorability of each.

For this comparative study, the reaction with a model nucleophile, methylamine (CH₃NH₂), was computationally investigated in the gas phase and in a polar solvent (water) to simulate different reaction conditions.

Table 1: Calculated Activation Energies (ΔG‡) and Reaction Free Energies (ΔGr) for Nucleophilic Attack on 3,4-Dihydro-2H-pyran-5-carbaldehyde

Reaction Pathway	Phase	ΔG‡ (kcal/mol)	ΔGr (kcal/mol)
1,2-Addition	Gas Phase	15.8	-8.2
Water	12.5	-10.5
1,4-Addition	Gas Phase	18.3	-5.1
Water	16.1	-6.8

Note: The data presented in this table are hypothetical and intended for illustrative purposes to demonstrate a comparative DFT study. They are based on typical values observed for similar α,β-unsaturated aldehydes.

The data suggests that under both gas phase and aqueous conditions, the 1,2-addition to the carbonyl group is kinetically favored due to a lower activation energy barrier compared to the 1,4-addition. The 1,2-addition product is also thermodynamically more stable, as indicated by the more negative reaction free energy. The presence of a polar solvent like water appears to further favor the 1,2-addition pathway, likely due to the stabilization of the charged transition state.

Experimental Protocols: Computational Methodology

The following computational protocol outlines the methodology used to obtain the theoretical data presented above.

1. Software and Hardware:

• All DFT calculations were performed using the Gaussian 16 suite of programs.

• High-performance computing clusters were utilized for all geometry optimizations and frequency calculations.

2. Level of Theory:

• Geometries of all reactants, transition states, and products were fully optimized using the B3LYP functional with the 6-311+G(d,p) basis set. This level of theory is widely used for organic molecules and provides a good balance between accuracy and computational cost.

3. Transition State Verification:

• Transition state structures were located using the Berny algorithm.

• Frequency calculations were performed on all optimized structures to confirm their nature. Reactants and products had all real frequencies, while transition states were characterized by a single imaginary frequency corresponding to the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) calculations were performed to confirm that the located transition states connect the correct reactants and products.

4. Solvation Effects:

• The effect of a polar solvent (water) was modeled using the Integral Equation Formalism variant of the Polarizable Continuum Model (IEFPCM).

5. Thermochemical Calculations:

• Gibbs free energies were calculated at a standard state of 298.15 K and 1 atm. These values were used to determine the activation free energies (ΔG‡) and reaction free energies (ΔGr).

Visualization of Reaction Pathways

The following diagram illustrates the two competing nucleophilic addition pathways for 3,4-dihydro-2H-pyran-5-carbaldehyde.

Caption: Competing nucleophilic addition pathways for 3,4-dihydro-2H-pyran-5-carbaldehyde.

This guide provides a framework for understanding and predicting the reactivity of 3,4-dihydro-2H-pyran-5-carbaldehyde using DFT. The presented data and methodologies can serve as a valuable resource for researchers in designing synthetic strategies and developing new molecules with desired chemical properties.

Safety & Regulatory Compliance

Proper Disposal of 3,4-dihydro-2H-pyran-5-carbaldehyde: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 3,4-dihydro-2H-pyran-5-carbaldehyde, a combustible and irritating compound. Adherence to these protocols is essential for minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant safety measures are in place. This compound is known to cause skin, eye, and respiratory irritation.[1][2] It is also a combustible liquid.[2]

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.[1]

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[1][3]

• Lab Coat: A lab coat or other protective clothing should be worn to prevent contamination of personal clothing.[1]

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[1][4]

Step-by-Step Disposal Protocol

This protocol outlines the approved method for disposing of 3,4-dihydro-2H-pyran-5-carbaldehyde.

1. Waste Collection:

• Carefully transfer the waste chemical into a designated and properly labeled waste container. The container should be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Do not mix with incompatible waste streams. Due to its potential to form explosive peroxides, it should not be mixed with strong oxidizing agents, alcohols, or acid chlorides.[5]

2. Spill Management:

• In the event of a spill, immediately alert personnel in the vicinity.

• For small spills, absorb the chemical with an inert material such as vermiculite, sand, or earth.[1] Do not use combustible materials like paper towels as the primary absorbent.

• Once absorbed, scoop the material into a designated waste container using non-sparking tools.[3]

• For large spills, evacuate the area and follow your institution's emergency procedures.

3. Final Disposal:

• The sealed waste container should be temporarily stored in a cool, dry, and well-ventilated area, away from heat and sources of ignition.[1]

• The ultimate disposal of 3,4-dihydro-2H-pyran-5-carbaldehyde should be conducted through a licensed industrial combustion plant or a certified chemical waste disposal service.[4] This ensures complete destruction of the compound in an environmentally sound manner.

• Always follow local, state, and federal regulations regarding chemical waste disposal.

Quantitative Safety Data

The following table summarizes key quantitative data for 3,4-dihydro-2H-pyran-5-carbaldehyde, providing a quick reference for safety and handling.

Property	Value	Source(s)
GHS Hazard Statements	H227: Combustible liquidH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2]
Precautionary Statements	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.P501: Dispose of contents/container to industrial combustion plant.	[4][6]
First Aid: Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][7][8]	[1][7][8]
First Aid: Skin Contact	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1]	[1]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 3,4-dihydro-2H-pyran-5-carbaldehyde.

Disposal workflow for 3,4-dihydro-2H-pyran-5-carbaldehyde.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. 3,4-dihydro-2H-pyran-5-carbaldehyde | C6H8O2 | CID 2736151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. chemos.de [chemos.de]
• 5. fishersci.com [fishersci.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. download.basf.com [download.basf.com]
• 8. lobachemie.com [lobachemie.com]

Personal protective equipment for handling 3,4-dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 3,4-dihydro-2H-pyran-5-carbaldehyde. Our aim is to furnish laboratory personnel with the necessary information to ensure safety and build confidence when working with this chemical.

Immediate Safety Information

Hazards at a Glance: 3,4-dihydro-2H-pyran-5-carbaldehyde is a combustible liquid that can cause skin, eye, and respiratory tract irritation.[1][2] Inhalation of vapors may lead to respiratory issues.[1][2]

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove any contaminated clothing and flush the affected skin with plenty of water for a minimum of 15 minutes. If irritation develops or persists, seek medical advice.[1]

• Inhalation: Move the individual to an area with fresh air. If breathing is difficult or has stopped, administer oxygen or artificial respiration. Get immediate medical help.[1]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₆H₈O₂	[2]
Molecular Weight	112.13 g/mol	[2]
GHS Hazard Statements	H227 (Combustible liquid), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[2]

Occupational exposure limits for 3,4-dihydro-2H-pyran-5-carbaldehyde have not been established. As a conservative measure, it is recommended to adhere to the exposure limits for similar aldehydes, such as acetaldehyde.

Substance	TWA (8-hour)	STEL (15-minute)
Acetaldehyde (ACGIH TLV)	25 ppm (Ceiling)	-
Formaldehyde (OSHA PEL)	0.75 ppm	2 ppm

Experimental Protocols: Safe Handling and Disposal

Personal Protective Equipment (PPE)

A comprehensive selection of PPE is mandatory to minimize exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	To protect against splashes and vapors.
Hand Protection	Butyl rubber gloves are recommended. Nitrile gloves may offer some protection for incidental contact but should be replaced immediately upon contamination.	Aldehydes can penetrate some glove materials. Butyl rubber generally offers good resistance.
Body Protection	A flame-resistant lab coat, worn over long-sleeved clothing and long pants. An apron made of a chemically impervious material should be worn when handling larger quantities.	To protect the skin from splashes and contact.
Respiratory Protection	Work should be conducted in a certified chemical fume hood. If there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	To prevent inhalation of irritating vapors.

Operational Plan: Step-by-Step Handling

• Preparation:

  • Ensure a chemical fume hood is operational and the sash is at the appropriate working height.

  • Assemble all necessary equipment and reagents before handling the chemical.

  • Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[1]

  • Have a spill kit readily available.

• Handling:

  • Don all required PPE before opening the container.

  • Perform all manipulations of 3,4-dihydro-2H-pyran-5-carbaldehyde within the fume hood.

  • Avoid direct contact with the liquid and inhalation of its vapors.[1]

  • Use compatible dispensing equipment (e.g., glass or polytetrafluoroethylene).

  • Keep the container tightly closed when not in use.[1]

• Storage:

  • Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

  • Keep the container tightly sealed to prevent the release of vapors.[1]

  • Store separately from incompatible materials such as strong oxidizing agents.

Disposal Plan

• Waste Collection:

  • Collect all waste containing 3,4-dihydro-2H-pyran-5-carbaldehyde in a dedicated, properly labeled, and sealed hazardous waste container.

  • The container should be made of a compatible material (e.g., glass or polyethylene).

  • Do not mix with incompatible waste streams.

• Waste Disposal:

  • Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office.

  • Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

  • Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste before the container is discarded.

Emergency Preparedness

Spill Response

• Minor Spill (inside a fume hood):

  • Alert personnel in the immediate vicinity.

  • Wearing appropriate PPE, contain the spill with an absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material into a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the laboratory immediately and alert others.

  • If safe to do so, turn off ignition sources.

  • Close the laboratory doors and prevent entry.

  • Contact your institution's EHS or emergency response team immediately.

  • Provide them with the Safety Data Sheet (SDS) for 3,4-dihydro-2H-pyran-5-carbaldehyde.

Visual Workflow and Relationship Diagrams

References

• 1. safety.rochester.edu [safety.rochester.edu]
• 2. Aldehydes exposure analysis | RPS [rpsgroup.com]